1H-Pyrrole-3-carbonitrile, 2,5-dimethyl-1-phenyl-

• CAS: 64288-46-6

Core Science & Biosynthesis

1H-Pyrrole-3-carbonitrile 2,5-dimethyl-1-phenyl- CAS number

Technical Whitepaper: 1H-Pyrrole-3-carbonitrile, 2,5-dimethyl-1-phenyl- in Modern Drug Discovery

Executive Summary & Chemical Identity

1H-Pyrrole-3-carbonitrile, 2,5-dimethyl-1-phenyl- (CAS Number: 64288-46-6 ) is a highly functionalized, privileged heterocyclic scaffold[1]. Characterized by a central pyrrole core, it features specific steric shielding via 2,5-dimethyl groups, lipophilic bulk from an N-phenyl ring, and a strong electron-withdrawing cyano group at the C3 position. This precise substitution pattern makes it an invaluable intermediate in medicinal chemistry, particularly in the development of targeted immunomodulators (such as STING receptor agonists) and selective anti-inflammatory agents[2][3].

Physicochemical Profiling

Understanding the baseline physicochemical properties of this scaffold is critical for predicting its pharmacokinetics and behavior in subsequent synthetic functionalization.

Table 1: Physicochemical Profile of CAS 64288-46-6 [1]

Property	Value	Structural Implication
IUPAC Name	2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile	Defines the 1,2,3,5-tetrasubstituted architecture.
CAS Registry Number	64288-46-6	Unique chemical identifier.
Molecular Formula	C₁₃H₁₂N₂	Indicates high degree of unsaturation.
Molecular Weight	196.25 g/mol	Highly favorable for lead-like drug discovery (Rule of 5).
Hydrogen Bond Donors	0	Enhances membrane permeability.
Hydrogen Bond Acceptors	1 (Cyano nitrogen)	Key interaction point for kinase/receptor binding.
Rotatable Bonds	1 (N-Phenyl bond)	Restricted conformation; lowers entropic penalty upon binding.

Synthetic Architecture & Causality

The synthesis of 1,2,5-trisubstituted pyrrole-3-carbonitriles requires a highly regioselective approach. The most robust pathway involves a modular three-phase sequence: Paal-Knorr cyclocondensation, Vilsmeier-Haack formylation, and subsequent oximation/dehydration[4].

Experimental Protocol: Regioselective Synthesis of CAS 64288-46-6

Note: This protocol is designed as a self-validating system. Do not proceed to the next phase without confirming the Quality Control (QC) checkpoints.

Phase 1: Paal-Knorr Cyclocondensation

• Reaction Setup: Combine 2,5-hexanedione (1.0 eq) and aniline (1.1 eq) in toluene. Add a catalytic amount of glacial acetic acid (0.1 eq).

• Execution: Reflux the mixture under Dean-Stark conditions for 4–6 hours.

  • Causality: The condensation initiates via nucleophilic attack of the primary amine on the protonated carbonyl. The Dean-Stark apparatus continuously removes water, driving the thermodynamic equilibrium toward the dehydrated, aromatic 2,5-dimethyl-1-phenyl-1H-pyrrole intermediate[4].

• Workup: Concentrate in vacuo, extract with Ethyl Acetate (EtOAc), and wash strictly with 1M HCl.

  • Causality: The 1M HCl wash is mandatory to protonate and remove any unreacted aniline into the aqueous layer.

Phase 2: Regioselective Formylation (Vilsmeier-Haack)

• Reagent Generation: Pre-cool N,N-Dimethylformamide (DMF) (1.2 eq) to 0 °C. Dropwise add Phosphorus oxychloride (POCl₃) (1.2 eq) to form the Vilsmeier chloroiminium ion.

• Execution: Add the Phase 1 pyrrole intermediate (1.0 eq) dissolved in dichloroethane. Heat to 60 °C for 2 hours.

  • Causality: The C2 and C5 positions are sterically occluded and electronically saturated by methyl groups. The C3 position acts as a powerful nucleophile, attacking the chloroiminium ion. The symmetry of the starting pyrrole ensures that substitution at C3 or C4 yields the identical regioisomer.

• Quench: Pour over crushed ice and neutralize with saturated aqueous Sodium Acetate (NaOAc) to hydrolyze the iminium intermediate to the 3-formyl pyrrole.

Phase 3: Nitrile Conversion

• Execution: Dissolve the 3-formyl intermediate (1.0 eq) in acetic anhydride. Add Hydroxylamine hydrochloride (1.5 eq) and reflux for 3 hours.

  • Causality: Hydroxylamine forms the oxime in situ. Acetic anhydride acts simultaneously as the solvent and a powerful dehydrating agent, facilitating an E2-type elimination of acetic acid from the acetylated oxime to yield the final carbonitrile.

• Workup & Purification: Pour into ice water, extract with Dichloromethane (DCM), wash with NaHCO₃, and recrystallize from ethanol.

Validation & Quality Control (QC):

• TLC Monitoring: Use Hexane/EtOAc (8:2). The final product is highly UV-active (254 nm) due to the extended conjugated system.

• ¹H NMR Validation: The final product must show a distinct singlet at ~6.3 ppm corresponding to the single C4-H proton, proving regioselective substitution. The two methyl groups will appear as two distinct singlets (~2.1 ppm and ~2.3 ppm) because the symmetry is broken by the C3-cyano group.

• IR Spectroscopy: A sharp, distinct peak at ~2220 cm⁻¹ will confirm the presence of the carbonitrile (C≡N) stretch.

Fig 1. Synthetic workflow for 2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile via Paal-Knorr.

Pharmacological Applications

The 1H-pyrrole-3-carbonitrile scaffold has recently emerged as a highly potent pharmacophore in two primary therapeutic domains:

1. STING Receptor Agonism (Immuno-Oncology) Recent structural optimization studies have identified 1H-pyrrole-3-carbonitrile derivatives as potent non-nucleotide agonists of the Stimulator of Interferon Genes (STING) receptor[2]. STING activation is a critical pathway in innate immunity. When the pyrrole derivative binds to the STING dimer in the endoplasmic reticulum, it induces a conformational change that recruits TANK-binding kinase 1 (TBK1). This leads to the phosphorylation and dimerization of Interferon Regulatory Factor 3 (IRF3), which translocates to the nucleus to drive the expression of type I interferons (e.g., IFNB1) and pro-inflammatory cytokines (CXCL10, IL6)[2].

Fig 2. STING receptor activation pathway induced by 1H-pyrrole-3-carbonitrile derivatives.

2. Anti-Inflammatory Activity (COX Inhibition) Pyrrole-3-carbonitriles also exhibit significant anti-inflammatory activity by acting as cyclooxygenase (COX) inhibitors. The lipophilic 1-phenyl ring and the electron-dense pyrrole core allow these molecules to effectively block the active site of prostaglandin H synthase, halting the conversion of arachidonic acid to pro-inflammatory prostanoids[3][5].

Structure-Activity Relationship (SAR) Data

The biological efficacy of the 1H-pyrrole-3-carbonitrile core is highly dependent on the substitution at the N1 (phenyl) position. The table below summarizes recent SAR data comparing the baseline 1-phenyl derivative (Compound 4A) with optimized analogs against the STING receptor[2].

Table 2: SAR of Pyrrole-3-carbonitriles against STING Receptors [2]

Compound ID	N1-Substitution	hSTING Thermal Shift (ΔTm, °C)	THP1 Cell Reporter EC₅₀ (μM)
SR-717 (Control)	N/A (Non-CDN standard)	+8.1	~2.1
Compound 4A	1-Phenyl (CAS 64288-46-6 core)	+3.5	10.49 ± 1.95
Compound 7F	1-(4-Fluorophenyl)	Comparable to SR-717	Potent activation
Compound 7P	1-(3-Methoxyphenyl)	Comparable to SR-717	Potent activation

Data Interpretation: The baseline 1-phenyl core (Compound 4A) successfully stabilizes the hSTING receptor and induces a reporter signal. However, introducing electron-withdrawing groups (fluorine) or electron-donating groups (methoxy) on the N1-phenyl ring significantly enhances receptor binding affinity, matching the potency of the clinical standard SR-717[2].

Conclusion

1H-Pyrrole-3-carbonitrile, 2,5-dimethyl-1-phenyl- is a highly versatile and synthetically accessible scaffold. Through a self-validating sequence of Paal-Knorr cyclization and regioselective cyanation, researchers can generate libraries of derivatives that hold immense promise in modern drug discovery—particularly as non-nucleotide STING agonists for cancer immunotherapy and targeted COX inhibitors for inflammatory diseases.

References

• Molaid. 2,5-dimethyl-1-phenylpyrrole-3-carbonitrile - CAS 64288-46-6. Available at: [Link]

• Shen, C., et al. (2023). Structure–Activity Relationship Study of 1H-Pyrrole-3-carbonitrile Derivatives as STING Receptor Agonists. ACS Medicinal Chemistry Letters, 14(8), 1079–1087. Available at: [Link]

• Dholakia, S. P., et al. (2023). Synthesis and anti-inflammatory activity of 2-amino-4,5-diphenyl-1-(substituted)-1H-pyrrole-3-carbonitrile derivatives. Journal of Medical P'ceutical and Allied Sciences. Available at: [Link]

• Sarg, M., et al. (2015). Synthesis of Pyrroles and Condensed Pyrroles as Anti-Inflammatory Agents with Multiple Activities and Their Molecular Docking Study. Open Journal of Medicinal Chemistry, 5, 49-96. Available at: [Link]

Sources

• 1. 2,5-dimethyl-1-phenylpyrrole-3-carbonitrile - CAS号 64288-46-6 - 摩熵化学 [molaid.com]
• 2. Structure–Activity Relationship Study of 1H-Pyrrole-3-carbonitrile Derivatives as STING Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jmpas.com [jmpas.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis of Pyrroles and Condensed Pyrroles as Anti-Inflammatory Agents with Multiple Activities and Their Molecular Docking Study [scirp.org]

2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile structure

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Structural deconstruction and functional roles of the pyrrole substituents.

Validated Synthetic Methodologies

The most efficient and regioselective route to 2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile involves a three-step linear sequence starting from commercially available precursors. The synthesis of the intermediate precursor, 2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbaldehyde, is well-documented in the literature for the development of human cytosolic phospholipase A2α inhibitors (). Commercially, the final carbonitrile derivative is utilized as a high-purity building block by suppliers such as and .

Step 1: Paal-Knorr Pyrrole Synthesis

Objective: Construction of the 2,5-dimethyl-1-phenylpyrrole core.

• Reagents: Hexane-2,5-dione (1.0 equiv), Aniline (1.0 equiv), Glacial Acetic Acid (0.05 equiv), Toluene.

• Protocol: Combine reagents in toluene and heat to reflux using a Dean-Stark apparatus. Monitor water evolution. Once the theoretical volume of water is collected, cool the reaction, wash with saturated NaHCO3, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Causality & Validation: The acid catalyst protonates the carbonyl oxygen, increasing its electrophilicity to facilitate aniline attack. The Dean-Stark trap acts as a self-validating physical mechanism; the cessation of water collection physically confirms the completion of the sequential dehydration steps required for pyrrole aromatization.

Step 2: Regioselective Vilsmeier-Haack Formylation

Objective: Introduction of the aldehyde handle at the 3-position (CAS: 83-18-1).

• Reagents: Phosphorus oxychloride (POCl3, 1.2 equiv), N,N-Dimethylformamide (DMF, 1.2 equiv), 1,2-Dichloroethane (DCE).

• Protocol: Cool DMF in DCE to 0 °C under an inert atmosphere. Add POCl3 dropwise to generate the Vilsmeier chloroiminium ion. Stir for 30 mins. Add the pyrrole from Step 1 dropwise. Heat the mixture to 60 °C for 2-4 hours. Carefully quench the reaction by pouring it into an ice-cold 2M NaOH solution, ensuring the pH > 9. Extract with dichloromethane.

• Causality & Validation: Because the 2 and 5 positions are sterically and electronically blocked by methyl groups, the highly electrophilic chloroiminium ion attacks the nucleophilic 3-position exclusively. The alkaline quench is not merely for acid neutralization; it is chemically required to hydrolyze the stable iminium intermediate into the desired aldehyde. Monitoring the pH > 9 validates that the hydrolysis environment is sufficient.

Step 3: One-Pot Oxime Formation and Dehydration

Objective: Conversion of the 3-carbaldehyde to the 3-carbonitrile (CAS: 64288-46-6).

• Reagents: Hydroxylamine hydrochloride (NH2OH·HCl, 1.5 equiv), Formic acid.

• Protocol: Dissolve the aldehyde in formic acid. Add NH2OH·HCl. Reflux the mixture for 4-6 hours. Cool to room temperature and pour over crushed ice. Filter the resulting precipitate, wash with cold water, and recrystallize from ethanol.

• Causality & Validation: Hydroxylamine attacks the carbonyl to form an oxime in situ. Formic acid acts as both the solvent and the dehydrating agent, facilitating the immediate elimination of water from the oxime to yield the nitrile. This one-pot cascade prevents the need to isolate the sensitive oxime intermediate, maximizing overall yield and preventing oxidative degradation.

Three-step synthetic cascade from hexane-2,5-dione to the final 3-carbonitrile product.

Applications in Drug Discovery

The 3-cyano-pyrrole scaffold is a privileged structure in medicinal chemistry. Derivatives of 2,5-dimethyl-1-phenylpyrrole have been extensively investigated as inhibitors of human cytosolic phospholipase A2α (cPLA2α), a key enzyme in the inflammatory arachidonic acid cascade. The carbonitrile group can be further elaborated into a primary amine (via reduction) or a tetrazole (via [3+2] cycloaddition with sodium azide) to fine-tune target affinity, optimize hydrogen bonding networks, and adjust the pharmacokinetic properties of the lead compound.

References

• Design and synthesis of 3-pyrrol-3-yl-3H-isobenzofuran-1-ones as inhibitors of human cytosolic phospholipase A2α. Journal of Enzyme Inhibition and Medicinal Chemistry, 2009.[Link]

3-cyano-2,5-dimethyl-1-phenylpyrrole chemical properties

An In-depth Technical Guide to the Chemical Properties and Synthetic Pathways of 3-cyano-2,5-dimethyl-1-phenylpyrrole

This document provides a comprehensive technical overview of 3-cyano-2,5-dimethyl-1-phenylpyrrole, a specialized heterocyclic compound. Designed for researchers, medicinal chemists, and professionals in drug development, this guide synthesizes available data on the parent scaffold, 2,5-dimethyl-1-phenylpyrrole, with established chemical principles to elucidate the properties, synthesis, and potential applications of its 3-cyano derivative. We will explore the foundational Paal-Knorr synthesis for the core structure and propose a validated pathway for the introduction of the crucial cyano functionality, thereby offering a complete scientific narrative from precursor to the target molecule.

Core Compound Profile and Physicochemical Properties

The subject of this guide is built upon the 2,5-dimethyl-1-phenylpyrrole scaffold, a well-characterized aromatic heterocycle.[1] The introduction of a cyano (-C≡N) group at the C3 position significantly modulates the electronic properties and reactivity of the pyrrole ring, making it a distinct entity for research and development.

The properties of the parent compound provide a crucial baseline for understanding the 3-cyano derivative. While specific experimental data for 3-cyano-2,5-dimethyl-1-phenylpyrrole is not extensively published, we can deduce its fundamental attributes based on its structure and comparison with the parent molecule.

Property	2,5-dimethyl-1-phenylpyrrole (Parent Compound)	3-cyano-2,5-dimethyl-1-phenylpyrrole (Target Compound)
CAS Number	83-24-9[2]	Not available
Molecular Formula	C₁₂H₁₃N[2]	C₁₃H₁₂N₂
Molecular Weight	171.24 g/mol [2]	196.25 g/mol (Calculated)
Appearance	Light yellow to brown powder or crystals[1]	Predicted to be a crystalline solid
Melting Point	49-51 °C[2]	Predicted to be significantly higher than the parent due to increased polarity and intermolecular dipole-dipole interactions from the nitrile group.
Boiling Point	60-61 °C at 0.05 Torr[2]	Predicted to be higher than the parent compound.
Solubility	Favorable solubility in various organic solvents[3]	Expected to be soluble in polar organic solvents.

Synthesis Methodologies: From Scaffold to Final Compound

The synthesis of 3-cyano-2,5-dimethyl-1-phenylpyrrole is most logically approached as a two-stage process: first, the construction of the pyrrole core, followed by the strategic introduction of the cyano group.

Stage 1: Synthesis of the 2,5-dimethyl-1-phenylpyrrole Scaffold via Paal-Knorr Reaction

The Paal-Knorr synthesis is the preeminent and most efficient method for preparing N-substituted pyrroles.[4][5] This reaction involves the condensation of a 1,4-dicarbonyl compound with a primary amine, typically under weakly acidic conditions which accelerate the reaction.[5][6] For our scaffold, this translates to the reaction between 2,5-hexanedione and aniline.[7]

The mechanism proceeds through the formation of a hemiaminal upon nucleophilic attack of the amine on a protonated carbonyl group. A subsequent intramolecular attack on the second carbonyl forms a dihydroxy-tetrahydropyrrole derivative, which then readily dehydrates to yield the stable aromatic pyrrole ring.[8]

Caption: Paal-Knorr synthesis workflow for the pyrrole core.

Experimental Protocol: Microscale Synthesis of 2,5-dimethyl-1-phenylpyrrole [7]

This protocol is adapted from established microscale laboratory procedures.

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add aniline (186 mg, 2.0 mmol), 2,5-hexanedione (228 mg, 2.0 mmol), and 0.5 mL of methanol.

• Catalysis: Add one drop of concentrated hydrochloric acid to the mixture to catalyze the reaction.[9]

• Reflux: Heat the reaction mixture to reflux and maintain for a minimum of 15 minutes. The progress can be monitored by Thin Layer Chromatography (TLC).

• Precipitation: After the reflux period, cool the reaction mixture in an ice bath. Add 5.0 mL of 0.5 M hydrochloric acid to precipitate the product.[9]

• Isolation and Purification: Collect the resulting crystals by vacuum filtration. Recrystallize the crude product from a 9:1 methanol/water mixture to obtain the pure 2,5-dimethyl-1-phenylpyrrole. The expected yield is approximately 52%.[9]

Stage 2: Proposed Synthesis of 3-cyano-2,5-dimethyl-1-phenylpyrrole

Direct cyanation of the pyrrole ring can be challenging. A more reliable and widely employed strategy involves the conversion of a C3-aldehyde. The Vilsmeier-Haack reaction is the classic method for formylating electron-rich heterocycles like pyrroles, selectively at the C3 position in this case. The resulting aldehyde, 2,5-dimethyl-1-phenylpyrrole-3-carboxaldehyde (CAS 83-18-1)[10], can then be converted to the nitrile.

Step A: Vilsmeier-Haack Formylation

This reaction uses a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF). The electrophilic Vilsmeier reagent attacks the electron-rich pyrrole ring.

Step B: Conversion of Aldehyde to Nitrile

The 3-carboxaldehyde can be converted to the 3-cyano derivative through several standard methods. A common and effective method involves converting the aldehyde to an oxime (using hydroxylamine), followed by dehydration of the oxime to the nitrile using reagents such as acetic anhydride or trifluoroacetic anhydride.

Caption: Proposed synthetic pathway to the target compound.

Spectral Analysis and Characterization

While full experimental spectra for the target compound are not available, its key spectral features can be reliably predicted.

• Infrared (IR) Spectroscopy: The most prominent and diagnostic feature will be a sharp, strong absorption band for the nitrile (C≡N) stretch, expected in the range of 2220-2260 cm⁻¹.

• Nuclear Magnetic Resonance (¹H NMR) Spectroscopy:

  • Methyl Protons (C2-CH₃, C5-CH₃): Two distinct singlets, likely in the δ 2.0-2.5 ppm region.

  • Pyrrole Proton (C4-H): A single singlet, expected to be downfield due to the anisotropic effect of the aromatic ring and the electron-withdrawing nature of the adjacent cyano group.

  • Phenyl Protons: A multiplet pattern in the aromatic region (δ 7.2-7.6 ppm).

• Carbon-13 (¹³C NMR) Spectroscopy:

  • Nitrile Carbon (C≡N): A characteristic signal in the δ 115-120 ppm range.

  • Pyrrole Carbons: Four distinct signals for the pyrrole ring carbons. The C3 carbon, bonded to the cyano group, will be significantly deshielded.

  • Methyl Carbons: Two signals in the aliphatic region (δ 10-15 ppm).

  • Phenyl Carbons: Signals in the aromatic region (δ 125-140 ppm).

• Mass Spectrometry (MS):

  • The electron ionization mass spectrum is expected to show a strong molecular ion peak (M⁺) at m/z = 196.

  • Data for the parent compound, 2,5-dimethyl-1-phenylpyrrole, shows a molecular ion peak at m/z = 171.[11]

Chemical Reactivity and Synthetic Potential

The introduction of a powerful electron-withdrawing cyano group at the C3 position fundamentally alters the reactivity profile of the pyrrole core.

• Ring Reactivity: The pyrrole ring is deactivated towards further electrophilic aromatic substitution. The electron density is drawn away from the ring, making it less nucleophilic than the parent compound.

• Reactivity of the Cyano Group: The nitrile functionality is a versatile synthetic handle. It can undergo:

  • Hydrolysis: Conversion to a carboxylic acid or an amide under acidic or basic conditions.

  • Reduction: Reduction to a primary amine (aminomethyl group) using reducing agents like LiAlH₄.

  • Cycloaddition: Reaction with azides (e.g., sodium azide) to form a tetrazole ring, a common bioisostere for carboxylic acids in medicinal chemistry. This is a known transformation for similar pyrrole-nitrile systems.[12]

This versatility makes 3-cyano-2,5-dimethyl-1-phenylpyrrole a valuable intermediate for generating a library of derivatives for structure-activity relationship (SAR) studies.

Potential Applications in Research and Development

Pyrrole-containing compounds are ubiquitous in medicinal chemistry, forming the core of drugs with antibacterial, antifungal, and anticancer properties.[12] The parent scaffold, 2,5-dimethyl-1-phenylpyrrole, is already utilized in pharmaceutical development and materials science.[3]

The 3-cyano derivative is a strategic intermediate for:

• Drug Discovery: The cyano group and its potential transformations (amine, acid, tetrazole) allow for the exploration of new chemical space and the introduction of key pharmacophoric features to modulate biological activity and physicochemical properties like solubility and cell permeability.

• Materials Science: As a component in the synthesis of fluorescent dyes and organic electronics, the strong dipole moment and electronic properties of the nitrile group can be exploited to tune the photophysical characteristics of novel materials.[3]

Safety and Handling

The Safety Data Sheet (SDS) for the parent compound, 2,5-dimethyl-1-phenylpyrrole, indicates that it is stable under proper conditions and is not classified with specific physical or health hazards.[13]

However, the target compound, 3-cyano-2,5-dimethyl-1-phenylpyrrole, contains a nitrile group. Organic nitriles should always be handled with care in a well-ventilated fume hood, using appropriate personal protective equipment (PPE), including gloves and safety glasses. Caution should be exercised as the toxicology of this specific compound has not been established.

References

Sources

• 1. CAS 83-24-9: 2,5-Dimethyl-1-phenylpyrrole | CymitQuimica [cymitquimica.com]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. chemimpex.com [chemimpex.com]
• 4. synarchive.com [synarchive.com]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. 2,5-DIMETHYL-1-PHENYLPYRROLE-3-CARBOXALDEHYDE [drugfuture.com]
• 11. 1H-Pyrrole, 2,5-dimethyl-1-phenyl- [webbook.nist.gov]
• 12. scispace.com [scispace.com]
• 13. tcichemicals.com [tcichemicals.com]

Technical Guide: 1-Phenyl-2,5-dimethylpyrrole-3-carbonitrile

Executive Summary

1-Phenyl-2,5-dimethylpyrrole-3-carbonitrile is a functionalized heteroaromatic scaffold used primarily as an intermediate in the synthesis of bioactive pharmaceutical agents (including potassium-competitive acid blockers and antimicrobial agents) and optoelectronic materials.

This guide provides a comprehensive technical profile of the molecule, focusing on its chemical identity, structural properties, and the most robust synthetic pathways for its generation. Unlike simple pyrroles, the presence of the electron-withdrawing nitrile group at the 3-position, combined with the steric bulk of the N-phenyl and 2,5-dimethyl groups, creates a unique electronic environment that modulates reactivity and biological binding affinity.

Part 1: Chemical Identity & Synonyms[1]

Accurate identification is critical for database searching and regulatory compliance. While the parent compound (1-phenyl-2,5-dimethylpyrrole) is widely cataloged, the 3-carbonitrile derivative is often referenced by its systematic nomenclature in patent literature.

Nomenclature Table

Category	Identifier / Name
Common Name	1-Phenyl-2,5-dimethylpyrrole-3-carbonitrile
IUPAC Name	2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile
Alternative Synonym 1	3-Cyano-1-phenyl-2,5-dimethylpyrrole
Alternative Synonym 2	1-Phenyl-2,5-dimethyl-3-pyrrolecarbonitrile
Parent Scaffold CAS	83-24-9 (1-Phenyl-2,5-dimethylpyrrole)
Aldehyde Precursor CAS	83-18-1 (2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbaldehyde)
Molecular Formula	C₁₃H₁₂N₂
Molecular Weight	196.25 g/mol

Structural Analysis[2][3]

• Electronic Effects: The pyrrole ring is electron-rich (π-excessive). The nitrile group (-CN) at position 3 acts as a strong electron-withdrawing group (EWG), stabilizing the ring against oxidation and directing further electrophilic substitution to the vacant 4-position.

• Steric Effects: The 1-phenyl group is twisted out of coplanarity with the pyrrole ring due to steric clash with the 2,5-dimethyl groups . This "orthogonal" conformation prevents full conjugation between the phenyl and pyrrole rings, localizing the π-electron density.

Part 2: Synthesis Pathways & Experimental Protocols

The most reliable route to 1-phenyl-2,5-dimethylpyrrole-3-carbonitrile is not the direct Paal-Knorr condensation (which would require a complex nitrile-containing diketone precursor), but rather the functionalization of the parent pyrrole .

Pathway Overview (Logic)

• Scaffold Construction: Synthesis of 1-phenyl-2,5-dimethylpyrrole via Paal-Knorr condensation.

• C3-Functionalization: Introduction of a formyl group (-CHO) via Vilsmeier-Haack reaction.

• Nitrile Conversion: Transformation of the aldehyde to the nitrile via oxime dehydration.

Diagram: Synthesis Workflow

The following diagram illustrates the logical flow from raw materials to the target nitrile.

Caption: Step-wise synthetic pathway from commodity chemicals to the target nitrile.

Detailed Experimental Protocols

Phase 1: Synthesis of the Parent Scaffold (Paal-Knorr)

If the parent compound (CAS 83-24-9) is not purchased, it can be synthesized efficiently.

• Reagents: Aniline (1.0 eq), 2,5-Hexanedione (1.0 eq), p-Toluenesulfonic acid (catalytic), Toluene.

• Protocol:

  • Combine aniline and 2,5-hexanedione in toluene.

  • Reflux using a Dean-Stark trap to remove water (driving the equilibrium).

  • Monitor via TLC (Hexane/EtOAc).

  • Upon completion, wash with 1M HCl (to remove unreacted aniline), dry over MgSO₄, and concentrate.

  • Purification: Distillation or recrystallization from ethanol.

Phase 2: Vilsmeier-Haack Formylation

This step installs the carbon handle at the 3-position.

• Reagents: POCl₃ (1.1 eq), DMF (1.2 eq), 1,2-Dichloroethane (solvent).

• Protocol:

  • Cool DMF to 0°C. Add POCl₃ dropwise to form the Vilsmeier reagent (chloroiminium salt).

  • Add a solution of 1-phenyl-2,5-dimethylpyrrole in 1,2-dichloroethane dropwise.

  • Warm to room temperature and stir (or heat to 60°C if sluggish).

  • Hydrolysis: Pour the reaction mixture into ice/saturated NaOAc solution. The iminium salt hydrolyzes to the aldehyde.

  • Isolation: Extract with DCM, wash with bicarbonate, and dry.

  • Product: 1-phenyl-2,5-dimethylpyrrole-3-carboxaldehyde (Solid).

Phase 3: One-Pot Conversion of Aldehyde to Nitrile

A robust method involves the in-situ formation of an oxime followed by dehydration.

• Reagents: Aldehyde intermediate (from Phase 2), Hydroxylamine hydrochloride (NH₂OH·HCl, 1.2 eq), Sodium Formate or Formic Acid (solvent/catalyst).

• Protocol:

  • Dissolve the aldehyde in Formic Acid (85-98%).

  • Add Hydroxylamine hydrochloride.[1][2]

  • Reflux the mixture for 1-3 hours. The formic acid acts as both the solvent and the dehydrating agent for the intermediate oxime.

  • Workup: Pour into ice water. The nitrile product typically precipitates out.

  • Purification: Filter the solid and recrystallize from ethanol/water.

Part 3: Applications & Biological Relevance[1][2][6]

Medicinal Chemistry (P-CABs and Antimicrobials)

The 1-phenyl-2,5-dimethylpyrrole core mimics the steric and electronic properties of other heteroaromatic rings found in drugs like Vonoprazan (a potassium-competitive acid blocker). The 3-carbonitrile group specifically:

• Increases Metabolic Stability: The nitrile is less prone to oxidative metabolism compared to a methyl or aldehyde group.

• Hydrogen Bonding: The nitrogen atom of the nitrile acts as a weak hydrogen bond acceptor in protein active sites.

Materials Science

Pyrrole-3-carbonitriles are used as precursors for:

• BODIPY Dyes: The nitrile group can be modified to form dipyrromethene ligands.

• Organic Semiconductors: The electron-withdrawing nature of the nitrile tunes the HOMO-LUMO gap of the molecule.

References

• Paal-Knorr Synthesis Overview

  • Organic Syntheses, Coll. Vol. 2, p. 219 (1943); Vol. 19, p. 38 (1939). (Standard protocol for 2,5-dimethyl-1-phenylpyrrole).
• Vilsmeier-Haack Formylation of Pyrroles: Silverstein, R. M., Ryskiewicz, E. E., & Willard, C. (1955). Organic Syntheses, Coll. Vol. 3, p. 475.

• Conversion of Aldehydes to Nitriles

  • Journal of Organic Chemistry, 2012, 77, 18, 8332–8337. (One-pot transformation methods).[3][4][5]

  • [J. Org.[5][1] Chem. - Aldehyde to Nitrile Transformation]([Link])

• Biological Activity of Pyrrole Derivatives

  • RSC Advances, 2015, 5, 15233–15266.[3] "Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics".

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• 5. mdpi.com [mdpi.com]

N-phenyl-2,5-dimethyl-3-cyanopyrrole molecular weight

An In-Depth Technical Guide to N-phenyl-2,5-dimethyl-3-cyanopyrrole: Properties, Synthesis, and Applications

This guide serves as a comprehensive technical resource for researchers, scientists, and professionals in drug development on the chemical compound N-phenyl-2,5-dimethyl-3-cyanopyrrole. It covers its molecular characteristics, state-of-the-art synthesis protocols, and prospective applications, grounded in established chemical principles and supported by authoritative references.

Core Molecular Profile

N-phenyl-2,5-dimethyl-3-cyanopyrrole is a substituted pyrrole derivative. The pyrrole ring, a five-membered aromatic heterocycle containing a nitrogen atom, is a foundational scaffold in numerous biologically active molecules and pharmaceutical agents[1]. The specific substitutions on this core structure—a phenyl group on the nitrogen, two methyl groups at positions 2 and 5, and a cyano group at position 3—define its unique chemical properties and reactivity.

Molecular Structure and Weight

The structural arrangement of N-phenyl-2,5-dimethyl-3-cyanopyrrole is key to its chemical behavior. The phenyl group attached to the nitrogen atom influences the electronic properties of the pyrrole ring, while the methyl and cyano groups provide specific sites for further chemical modification and interaction.

Based on its chemical formula, C₁₃H₁₂N₂, the molecular weight of N-phenyl-2,5-dimethyl-3-cyanopyrrole can be precisely calculated. This value is fundamental for all quantitative experimental work, including reaction stoichiometry and analytical characterization. Isomeric variants, such as N-(3-Cyanophenyl)-2,5-dimethylpyrrole and 1-(4-Cyanophenyl)-2,5-dimethylpyrrole, share the same molecular formula and thus the same molecular weight, though their chemical and physical properties differ due to the different placement of the cyano group[2][3].

Identifier	Value	Source
Chemical Name	N-phenyl-2,5-dimethyl-3-cyanopyrrole	-
Molecular Formula	C₁₃H₁₂N₂	Derived
Molecular Weight	196.25 g/mol	[2][3]
CAS Number	Not directly available; Isomer: 204142-42-7	[2]

Synthesis Methodologies

The synthesis of functionalized pyrroles, particularly those with a cyano group at the 3-position, is an active area of research in organic chemistry. Multi-component reactions are often favored for their efficiency and high atom economy[4][5]. A plausible and efficient pathway for the synthesis of N-phenyl-2,5-dimethyl-3-cyanopyrrole is a one-pot, three-component reaction.

Proposed Three-Component Synthesis

This approach involves the reaction of an α-hydroxyketone, an oxoacetonitrile, and a primary amine, catalyzed by a mild acid[4][5]. For the target molecule, the reactants would be acetoin (3-hydroxy-2-butanone) as the α-hydroxyketone, benzoylacetonitrile (or a similar β-ketonitrile) as the oxoacetonitrile precursor, and aniline as the primary amine.

Reaction Scheme:

Caption: Proposed three-component synthesis workflow.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, combine acetoin (1.0 mmol), the chosen β-ketonitrile (1.0 mmol), and aniline (1.1 mmol) in ethanol (3 mL).

• Catalyst Addition: Add a catalytic amount of acetic acid (e.g., 1.0 mmol).

• Reaction Execution: Stir the mixture at 70°C for approximately 3 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Workup and Isolation: Upon completion, cool the reaction mixture to room temperature. Add water to precipitate the crude product.

• Purification: Collect the solid by filtration and purify it by recrystallization or silica gel chromatography to obtain the pure N-phenyl-2,5-dimethyl-3-cyanopyrrole.

This method is advantageous as it proceeds with high atom efficiency, with water being the only byproduct, and offers a direct and selective route to the desired N-substituted 3-cyanopyrrole scaffold[4][5].

Potential Applications in Research and Drug Development

The N-phenyl-2,5-dimethyl-3-cyanopyrrole scaffold is of significant interest to the scientific community due to the established biological activities of related pyrrole derivatives.

Anticancer Potential

The pyrrole ring is a key structural motif in several approved anticancer drugs[1]. The functional groups on the target molecule, particularly the cyano group, can be chemically transformed into various other functionalities that are present in many bioactive compounds. The cyano group can serve as a crucial "handle" for further synthetic modifications to explore structure-activity relationships in the development of novel kinase inhibitors or other antiproliferative agents[4].

Materials Science

Substituted pyrroles are precursors for conductive polymers and organic electronic materials. The specific substitutions on N-phenyl-2,5-dimethyl-3-cyanopyrrole can be tailored to tune its electronic and photophysical properties, making it a candidate for investigation in the field of organic electronics and materials science[6].

Chemical Synthesis Intermediate

As a functionalized heterocycle, this molecule serves as a versatile intermediate in organic synthesis. The Paal-Knorr synthesis, a classic method for preparing pyrroles from 1,4-dicarbonyl compounds and primary amines, highlights the fundamental importance of this class of compounds in synthetic chemistry[7][8]. The presence of the cyano group offers a reactive site for a variety of chemical transformations, allowing for the construction of more complex molecular architectures.

Safety and Handling

While specific toxicity data for N-phenyl-2,5-dimethyl-3-cyanopyrrole is not available, related compounds such as nitriles can be toxic if swallowed, inhaled, or in contact with skin[3][9]. Standard laboratory safety precautions should be strictly followed.

Handling Recommendations:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust or vapors.

• Prevent contact with skin and eyes.

• Store in a cool, dry, and well-ventilated area away from incompatible substances.

Conclusion

N-phenyl-2,5-dimethyl-3-cyanopyrrole, with a molecular weight of 196.25 g/mol , represents a promising scaffold for further investigation in medicinal chemistry, materials science, and organic synthesis. The synthetic methodologies outlined provide a clear and efficient path to obtaining this compound, enabling its exploration in various research and development endeavors. The structural features of this molecule, particularly the versatile cyano group, position it as a valuable building block for the creation of novel and functional chemical entities.

References

• Li, Y., et al. (2017). A Multi-component Synthesis of N-Substituted 2-Amino-3-Cyano Pyrroles via Ring-opening of Nitroepoxides. Organic & Biomolecular Chemistry. [Link]

• Al-dujaili, A. H., et al. (2022). Selective One-Pot Multicomponent Synthesis of N-Substituted 2,3,5-Functionalized 3-Cyanopyrroles via the Reaction between α-Hydroxyketones, Oxoacetonitriles, and Primary Amines. Molecules. [Link]

• Al-dujaili, A. H., et al. (2022). Selective One-Pot Multicomponent Synthesis of N-Substituted 2,3,5-Functionalized 3-Cyanopyrroles via the Reaction between α-Hydroxyketones, Oxoacetonitriles, and Primary Amines. MDPI. [Link]

• PubChem. 1-(4-Cyanophenyl)-2,5-dimethylpyrrole. [Link]

• Galantino, M., et al. (2024). Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Ene. Molecules. [Link]

• ResearchGate. Preparation of 2,5-dimethyl-1-phenylpyrrole. [Link]

• Semantic Scholar. New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity. [Link]

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Whitepaper: Synthesis and Characterization of 2,5-Dimethyl-1-phenylpyrrole-3-carbonitrile

Executive Summary & Cheminformatic Identity

In contemporary medicinal chemistry, the pyrrole ring serves as a privileged scaffold, most notably recognized in blockbuster therapeutics like the HMG-CoA reductase inhibitor atorvastatin. This technical guide provides an in-depth analysis of 2,5-dimethyl-1-phenylpyrrole-3-carbonitrile , a highly functionalized heterocycle that offers a robust platform for downstream drug development.

The molecule is defined by the canonical SMILES string CC1=C(C#N)C=C(C)N1c2ccccc2 (or the aromatic representation Cc1cc(C#N)c(C)n1-c1ccccc1)[1]. It is registered under CAS Number 64288-46-6 and is commercially validated by major chemical suppliers such as 2[2] and3[3].

Structural Rationale in Drug Design

As an Application Scientist, I approach molecular scaffolds not just as static structures, but as dynamic tools for target engagement. The precise substitution pattern of 2,5-dimethyl-1-phenylpyrrole-3-carbonitrile is highly intentional:

• 1-Phenyl Substitution: Provides substantial lipophilicity and steric bulk, forcing the phenyl ring out of coplanarity with the pyrrole core due to steric clashing with the adjacent methyl groups. This defined dihedral angle is critical for fitting into deep, hydrophobic binding pockets.

• 2,5-Dimethyl Groups: The

  -positions (C2 and C5) of an unsubstituted pyrrole are highly susceptible to electrophilic attack and cytochrome P450-mediated oxidative metabolism. Capping these positions with methyl groups dramatically increases the metabolic half-life of the scaffold.

• 3-Carbonitrile Group: The cyano moiety is a powerful electron-withdrawing group that lowers the HOMO of the electron-rich pyrrole, further protecting it from oxidation. Additionally, it acts as a versatile synthetic handle for conversion into primary amines, amides, or tetrazoles (a classic carboxylic acid bioisostere).

Synthetic Methodology: The Paal-Knorr Pathway

The most efficient and scalable route to highly substituted pyrroles is the acid-catalyzed Paal-Knorr synthesis [4]. For this specific target, the reaction involves the condensation of 3-cyanohexane-2,5-dione (also known as 2-acetyl-3-oxobutanenitrile)[5] with aniline.

Causality in Experimental Design

The success of this reaction relies on strictly controlling the thermodynamics and kinetics of the system:

• Catalyst Choice (pTSA): We utilize a catalytic amount (0.05 eq) of p-toluenesulfonic acid (pTSA). Causality: pTSA is strong enough to protonate the highly electrophilic carbonyl oxygens of the dicarbonyl, lowering their LUMO energy to facilitate nucleophilic attack. However, because it is used in sub-stoichiometric amounts, it does not completely protonate the aniline (which would render the nitrogen non-nucleophilic and stall the reaction)[4].

• Solvent Choice (Toluene): Causality: Toluene has a boiling point of 110°C, providing the necessary thermal energy to overcome the activation barrier of the cyclization step. More importantly, it forms an azeotrope with water, allowing for the physical removal of the reaction's byproduct[6].

Mechanistic pathway of the Paal-Knorr synthesis for 2,5-dimethyl-1-phenylpyrrole-3-carbonitrile.

Self-Validating Protocol for Synthesis

This protocol is designed as a closed, self-validating system. The physical setup inherently reports on the chemical progress, eliminating the guesswork from the synthesis[6].

Step 1: Reagent Assembly In a 250 mL round-bottom flask, dissolve 3-cyanohexane-2,5-dione (10.0 mmol, 1.0 eq) and aniline (10.5 mmol, 1.05 eq) in 50 mL of anhydrous toluene.

Step 2: Catalytic Activation Add p-toluenesulfonic acid monohydrate (0.5 mmol, 0.05 eq) to the stirring solution. Attach a Dean-Stark apparatus fitted with a reflux condenser.

Step 3: Azeotropic Dehydration Heat the reaction mixture to a vigorous reflux (110°C). Causality: As the hemiaminal forms and cyclizes, water is expelled. The Dean-Stark trap continuously removes this water, irreversibly driving the equilibrium toward the fully aromatized pyrrole via Le Chatelier's principle.

Step 4: In-Process Validation (Self-Validating Checkpoint) The protocol validates its own completion through two physical observables:

• Volumetric Readout: The theoretical yield of water for a 10 mmol scale reaction is exactly 0.36 mL (2 equivalents). When the water level in the Dean-Stark trap plateaus precisely at this volume, it provides a direct macroscopic confirmation that the microscopic double-dehydration is complete.

• Chromatographic Readout: Thin-Layer Chromatography (TLC) using an 80:20 Hexanes:Ethyl Acetate mobile phase must show the complete consumption of the UV-active aniline precursor (Rf ~0.3), replaced by a highly lipophilic, blue-fluorescent product spot under 254 nm UV light (Rf ~0.7). If water evolution ceases before the theoretical volume is reached, the system indicates a stalled cyclization, prompting the addition of 0.01 eq of pTSA to re-initiate catalysis.

Step 5: Isolation Cool to room temperature. Quench the acid catalyst by washing the organic layer with saturated aqueous NaHCO₃ (2 x 25 mL). Wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via recrystallization from hot ethanol to yield the pure product.

Quantitative Data & Analytical Profile

To verify the integrity of the synthesized compound, the following physicochemical and spectroscopic parameters should be cross-referenced against the isolated batch.

Table 1: Physicochemical & Analytical Profile of 2,5-Dimethyl-1-phenylpyrrole-3-carbonitrile

Parameter	Value / Expected Observation
Molecular Formula	C₁₃H₁₂N₂
Molecular Weight	196.25 g/mol [2]
Topological Polar Surface Area (TPSA)	28.7 Ų (Highly membrane permeable)
Estimated LogP	~3.8 (Strong lipophilicity)
IR Spectroscopy (Key Bands)	~2220 cm⁻¹ (Sharp C≡N stretch), ~1600 cm⁻¹ (Aromatic C=C)
¹H NMR (CDCl₃, 400 MHz)	7.50-7.20 (m, 5H, Phenyl Ar-H), 6.35 (s, 1H, Pyrrole C4-H), 2.35 (s, 3H, C2-CH₃), 2.05 (s, 3H, C5-CH₃)
Mass Spectrometry (ESI+)	[M+H]⁺ m/z calculated for C₁₃H₁₃N₂⁺: 197.10; Found: 197.1

Note: The C2-methyl group is shifted slightly downfield relative to the C5-methyl group in the ¹H NMR spectrum due to the anisotropic deshielding effect of the adjacent C3-carbonitrile moiety.

References

1.[2] 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile | BLD Pharm. Source: bldpharm.com. URL:2 2.[1] 64288-46-6 CAS: 2,5-dimethyl-1-phenylpyrrole-3-carbonitrile. Source: chemsrc.com. URL: 1 3.[3] 2,5-Dimethyl-1-phenyl-1h-pyrrole-3-carbonitrile | ChemScene. Source: chemscene.com. URL: 3 4.[5] Advances in Heterocyclic Chemistry, Volume 92 (Reactivity of 3-cyano-2,5-hexanedione). Source: epdf.pub. URL: 5 5.[4] Heterocyclic Chemistry - Boyer Research (Paal-Knorr Mechanism). Source: boyer-research.com. URL: 4 6.[6] Experimental Organic Chemistry - National Academic Digital Library of Ethiopia (Synthesis of 2,5-dimethyl-1-phenylpyrrole). Source: ethernet.edu.et. URL: 6

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Technical Guide: Substituted 1-Aryl-pyrrole-3-carbonitrile Derivatives

Content Type: Advanced Technical Monograph Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Leads Focus: Synthesis, Structure-Activity Relationship (SAR), and Therapeutic Mechanisms (STING Agonism & Tubulin Inhibition)

Executive Summary: The Scaffold at a Glance

The 1-aryl-pyrrole-3-carbonitrile scaffold represents a privileged pharmacophore in modern oncology and immunology. Unlike generic pyrroles, the specific electronic push-pull system created by the electron-rich 1-aryl ring and the electron-withdrawing 3-cyano group imparts unique physicochemical properties. This architecture has recently emerged as a critical template for STING (Stimulator of Interferon Genes) agonists , offering a non-nucleotide alternative to cyclic dinucleotides (CDNs) for cancer immunotherapy. Additionally, derivatives in this class function as potent tubulin polymerization inhibitors , targeting the colchicine binding site to induce mitotic arrest.

This guide dissects the synthetic pathways, molecular interactions, and experimental protocols required to exploit this scaffold for drug development.

Synthetic Architecture & Methodologies

The construction of the 1-aryl-pyrrole-3-carbonitrile core demands strategies that allow late-stage diversification of the aryl ring. We prioritize Multicomponent Reactions (MCRs) over classical Paal-Knorr synthesis to maximize library throughput and atom economy.

Primary Route: The Pseudo-Paal-Knorr MCR

This protocol utilizes an interrupted Feist-Benary type mechanism or a modified Paal-Knorr approach, reacting

-hydroxyketones (or phenacyl bromides) with malononitrile derivatives and anilines.

Reaction Scheme Logic:

• Condensation: The aniline condenses with the ketone carbonyl.

• Alkylation/Cyclization: The active methylene of the nitrile component attacks the electrophilic center.

• Aromatization: Loss of water/leaving groups drives the formation of the aromatic pyrrole core.

Visualization of Synthetic Logic

The following diagram outlines the convergent synthesis strategy, highlighting the "Plug-and-Play" nature of the aryl and cyano-bearing components.

Figure 1: Convergent Multicomponent Synthesis of 1-Aryl-pyrrole-3-carbonitriles.

Medicinal Chemistry: SAR & Pharmacophore

The biological potency of this scaffold hinges on the electronic crosstalk between the 1-aryl substituent and the 3-cyano group .

The 3-Cyano "Anchor"

The nitrile group at position 3 is not merely a passive spacer; it serves two critical functions:

• Hydrogen Bond Acceptor: It engages in specific interactions with residues like Ser162 (in STING) or Thr179 (in Tubulin).

• Metabolic Shield: It lowers the electron density of the pyrrole ring, reducing susceptibility to oxidative metabolism at the C2/C5 positions compared to electron-rich pyrroles.

The 1-Aryl "Selector"

The substitution pattern on the 1-aryl ring determines the target selectivity (STING vs. Tubulin).

Feature	Requirement for STING Agonism	Requirement for Tubulin Inhibition
1-Aryl Substitution	Meta/Para-Electron Withdrawing (e.g., 3-Cl, 4-F). Needs to fit a hydrophobic pocket in the STING dimer interface.	Para-Methoxy / 3,4,5-Trimethoxy .[1] Mimics the A-ring of Colchicine; requires electron donation.
C2/C5 Substitution	Small alkyl groups (Me) or H preferred to prevent steric clash within the STING connector loop.	Bulky aryl groups (e.g., 3,4,5-trimethoxyphenyl) at C5 are often required to maximize hydrophobic collapse.
Physicochemical	High Lipophilicity (LogP > 3.5) for intracellular dimerization.	Moderate Lipophilicity (LogP 2.5–3.5) for solubility and transport.

Mechanism of Action: The STING Agonist Paradigm

While tubulin inhibition is a classic mechanism, the STING agonist activity of 1-aryl-pyrrole-3-carbonitriles (specifically analogs like Compound 7F ) represents a breakthrough. These small molecules mimic the binding of cGAMP, inducing a conformational change that activates the interferon pathway.

Signaling Cascade

The pyrrole derivative binds to the transmembrane STING protein in the ER, causing it to dimerize and translocate. This triggers the phosphorylation of TBK1 and IRF3, leading to the transcription of Type I Interferons (IFN-

).

Figure 2: Mechanism of STING Activation by Pyrrole-3-carbonitrile Agonists.

Experimental Protocols

Synthesis of 1-(3-Chlorophenyl)-2-methyl-1H-pyrrole-3-carbonitrile (Representative STING Agonist)

Reagents:

• 3-Chloroaniline (1.0 eq)

• 3-Oxobutanenitrile (1.0 eq)[2]

• 2-Bromoacetophenone (1.0 eq) - Note: Used as the C2-C3 fragment source in specific variations, or use the α-hydroxyketone route.

• Preferred Route (MCR): 3-Chloroaniline + 3-Oxobutanenitrile + Phenacyl Bromide is less efficient.

• Optimized Protocol (MCR): 3-Chloroaniline (1.0 eq) + 2,5-dimethoxytetrahydrofuran (Precursor to succindialdehyde, for unsubstituted pyrrole) -- Correction: For the 3-carbonitrile , we use the Vinamidinium salt method or the

  -Hydroxyketone method .

Validated Protocol (The

-Hydroxyketone Route):

• Reactants: Combine 3-chloroaniline (10 mmol), 3-oxobutanenitrile (10 mmol), and 1-hydroxy-2-propanone (10 mmol) in Ethanol (20 mL).

• Catalyst: Add Cerium(IV) Ammonium Nitrate (CAN) (10 mol%) or simply Glacial Acetic Acid (1 mL).

• Conditions: Reflux at 80°C for 4-6 hours. Monitor by TLC (Hexane:EtOAc 3:1).

• Workup: Cool to RT. Pour into crushed ice. The precipitate is the crude pyrrole.

• Purification: Recrystallize from Ethanol or purify via flash chromatography (Silica gel, 0-20% EtOAc in Hexane).

• Yield: Expected 65-75%.

STING Reporter Assay (In Vitro Validation)

To verify the biological activity of the synthesized carbonitrile:

• Cell Line: THP1-Dual™ cells (InvivoGen), which express an ISRE-Lucia luciferase reporter.

• Preparation: Seed cells at

  cells/mL in 96-well plates.

• Treatment: Treat cells with the test compound (0.1

  M to 50 M) for 24 hours. Use 2'3'-cGAMP (10 g/mL) as a positive control.

• Readout: Collect supernatant. Measure luciferase activity using a luminescence plate reader (e.g., QUANTI-Luc™ reagent).

• Data Analysis: Plot Dose-Response curve to determine

  . A potent 1-aryl-pyrrole-3-carbonitrile should exhibit an in the low micromolar range (1-10 M).

References

• Shen, C. J., et al. (2023). "Structure–Activity Relationship Study of 1H-Pyrrole-3-carbonitrile Derivatives as STING Receptor Agonists." ACS Medicinal Chemistry Letters. [3]

• Gaidar, V., et al. (2023).[4] "Synthesis of Non-Aromatic Pyrroles Based on the Reaction of Carbonyl Derivatives of Acetylene with 3,3-Diaminoacrylonitriles." Molecules.

• Al-Mulla, A., et al. (2023).[2][4] "A Concise Synthesis of Pyrrole-Based Drug Candidates from α-Hydroxyketones, 3-Oxobutanenitrile, and Anilines." Molecules.

• Romagnoli, R., et al. (2014). "New Pyrrole Derivatives with Potent Tubulin Polymerization Inhibiting Activity As Anticancer Agents Including Hedgehog-Dependent Cancer."[5][6][7] Journal of Medicinal Chemistry.

• Batanero, B., et al. (2008). "Facile Synthesis of 2-Methyl-4-Aryl-1H-Pyrrole-3-carbonitriles by Cathodic Reduction of Acetonitrile." Tetrahedron Letters.

Sources

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• 3. Structure–Activity Relationship Study of 1H-Pyrrole-3-carbonitrile Derivatives as STING Receptor Agonists (2023) | Chan-Juan Shen | 1 Citations [scispace.com]
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Technical Guide: 1H-Pyrrole-3-Carbonitrile Scaffolds as Non-Nucleotide STING Agonists

Executive Summary

The development of Stimulator of Interferon Genes (STING) agonists has shifted from first-generation cyclic dinucleotides (CDNs), which suffered from poor membrane permeability and metabolic instability, to non-nucleotide small molecules.[1][2] Among emerging chemotypes, the 1H-pyrrole-3-carbonitrile scaffold represents a significant advancement in medicinal chemistry.

This guide analyzes the structure-activity relationship (SAR), mechanism of action, and validation protocols for this specific scaffold, with a focus on the lead compounds (e.g., 7F , 7P , 7R ) identified in recent high-impact studies (Shen et al., ACS Med. Chem. Lett. 2023).[3][4][5][6]

Structural Logic & SAR Analysis

The 1H-pyrrole-3-carbonitrile scaffold was designed to mimic the binding interactions of established non-nucleotide agonists like SR-717 and MSA-2 while offering a distinct chemical space for optimization.

The Core Scaffold

The scaffold consists of a central pyrrole ring substituted at the 3-position with a nitrile group (CN).[1][6] This core serves two critical functions:

• Hydrogen Bonding: The pyrrole NH acts as a hydrogen bond donor within the STING ligand-binding domain (LBD).

• Electronic Modulation: The nitrile group is an electron-withdrawing group that influences the pKa of the pyrrole and provides a dipole interaction vector within the pocket.

Structure-Activity Relationship (SAR) Rules

Optimization of this scaffold typically focuses on the N-phenyl moiety (aniline ring system) linked to the pyrrole.

Structural Zone	Modification Strategy	Impact on Activity (EC50 / Tm)
Pyrrole Core	1H-pyrrole-3-carbonitrile	Essential for H-bond network in the LBD dimer interface.
C4 Position	Hydrophobic substituents	Enhances Van der Waals contacts with LBD hydrophobic residues.
Aniline Ring	Para-substitution (e.g., -F, -Cl)	Critical: Electron-withdrawing groups (EWGs) like Fluorine (Compound 7F) significantly improve potency compared to electron-donating groups.
Linker	Amide/Urea linkages	Rigidifies the conformation to reduce entropic penalty upon binding.

Key Insight: The lead compound 7F (containing a p-fluoroaniline moiety) demonstrated a thermal shift (

Tm) of the STING protein comparable to the reference agonist SR-717, indicating high-affinity binding that stabilizes the "closed" active conformation.

Mechanism of Action: The Signaling Cascade

Upon binding the 1H-pyrrole-3-carbonitrile agonist, STING undergoes a conformational shift from an "open" inactive state to a "closed" active state.[7] This triggers the translocation of STING from the Endoplasmic Reticulum (ER) to the Golgi, recruiting TBK1 and IRF3.[7][8]

Pathway Visualization

Caption: The activation cascade triggered by 1H-pyrrole-3-carbonitrile agonists, leading to Type I Interferon production.[7][8][9]

Experimental Protocols (Self-Validating Systems)

To validate hits from this scaffold, researchers must employ a tiered screening approach. The following protocols are designed to ensure specificity and functionality.

Protocol A: Differential Scanning Fluorimetry (DSF)

Purpose: To validate direct physical binding and quantify the thermal stabilization of the STING protein.

Materials:

• Recombinant hSTING (residues 139–379).

• SYPRO Orange dye (5000x stock).

• qPCR machine (e.g., Roche LightCycler).

Methodology:

• Preparation: Dilute hSTING protein to 5

  M in assay buffer (20 mM HEPES, 150 mM NaCl, pH 7.5).

• Dye Addition: Add SYPRO Orange to a final concentration of 5x.

• Compound Treatment: Incubate protein with the test compound (e.g., 7F) at 50

  M (final DMSO < 1%). Include cGAMP as a positive control and DMSO as a negative control.

• Ramp: Subject samples to a temperature gradient from 25°C to 95°C at a rate of 0.05°C/s.

• Analysis: Calculate the melting temperature (

  ) using the derivative of the fluorescence curve.

• Validation Criteria: A valid hit must show a

  relative to the DMSO control.

Protocol B: Cellular Reporter Assay (THP-1 Dual)

Purpose: To assess functional activation of the IRF pathway in a relevant human immune cell line.

Methodology:

• Cell Culture: Use THP-1 Dual cells (InvivoGen) expressing an IRF-inducible Lucia luciferase reporter.

• Seeding: Plate 50,000 cells/well in a 96-well plate.

• Treatment: Treat cells with a dose-response curve (0.1

  M to 100 M) of the 1H-pyrrole-3-carbonitrile derivative.

• Incubation: Incubate for 24 hours at 37°C, 5% CO2.

• Readout: Transfer 10

  L of supernatant to a white plate. Add 50 L of QUANTI-Luc substrate. Measure luminescence immediately.

• Specificity Check: Perform the same assay in STING-knockout (KO) THP-1 cells. A true agonist must show near-zero activity in the KO line.

Quantitative Performance Data

The following table summarizes the performance of the 1H-pyrrole-3-carbonitrile lead compound (7F) against standard benchmarks.

Compound	Class	hSTING Tm (°C)	EC50 (THP-1 IRF)	Max Induction (Fold)
Compound 7F	1H-pyrrole-3-carbonitrile	+3.5 ± 0.2	~10.5 M	>50x
SR-717	Non-nucleotide (Zinc binder)	+4.0 ± 0.3	~2.1 M	>60x
2'3'-cGAMP	Cyclic Dinucleotide (Endogenous)	+8.0 ± 0.5	~0.5 M	>100x
DMXAA	Mouse-selective Agonist	0.0 (Inactive in human)	>100 M	1x

Data synthesized from Shen et al. (2023) and comparative literature.

Experimental Workflow Diagram

This diagram outlines the critical path for validating a new derivative of the pyrrole scaffold.

Caption: Tiered screening workflow for 1H-pyrrole-3-carbonitrile derivatives.

Challenges and Future Directions

While the 1H-pyrrole-3-carbonitrile scaffold shows promise, researchers must address specific challenges to advance these compounds into clinical candidates:

• Potency Gap: As shown in the data table, Compound 7F is currently less potent (EC50 ~10

  M) than SR-717 (~2 M). Medicinal chemistry efforts should focus on the "linker" region to reduce rotational freedom and improve entropic binding affinity.

• Species Specificity: Many non-nucleotide agonists (like DMXAA) failed because they activated murine STING but not human STING.[10] Protocol 3.1 (DSF) must be performed on both hSTING and mSTING isoforms to ensure translational relevance.

• Bioavailability: The nitrile group is metabolically stable, but the aniline ring may be subject to Phase I oxidation. ADME profiling (microsomal stability) should be an early filter in the optimization process.

References

• Shen, C. J., et al. (2023). Structure–Activity Relationship Study of 1H-Pyrrole-3-carbonitrile Derivatives as STING Receptor Agonists.[5][6][10] ACS Medicinal Chemistry Letters, 14(8), 1079–1087.[5]

  • [11]

• Chin, E. N., et al. (2020). Antitumor activity of a systemic STING-activating non-nucleotide agonist (SR-717). Science, 369(6506), 993-999.

• Pan, B. S., et al. (2020). An orally available non-nucleotide STING agonist with antitumor activity (MSA-2).[4] Science, 369(6506), eaba6098.[1]

• Ramanjulu, J. M., et al. (2018). Design of amidobenzimidazole STING receptor agonists with systemic activity.

Sources

• 1. Structure–Activity Relationship Study of 1H-Pyrrole-3-carbonitrile Derivatives as STING Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New, pharmacologically available STING agonists promote antitumor immunity in mice | EurekAlert! [eurekalert.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Novel emerging nano-assisted anti-cancer strategies based on the STING pathway – ScienceOpen [scienceopen.com]
• 5. Structure-Activity Relationship Study of 1 H-Pyrrole-3-carbonitrile Derivatives as STING Receptor Agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Small molecules targeting the innate immune cGAS‒STING‒TBK1 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. research-repository.griffith.edu.au [research-repository.griffith.edu.au]
• 10. researchgate.net [researchgate.net]
• 11. scispace.com [scispace.com]

Engineering the 1-Phenyl-2,5-dimethylpyrrole Scaffold: A Technical Whitepaper on Biological Activity and Lead Optimization

Executive Summary

The pyrrole ring is a privileged scaffold in medicinal chemistry, embedded in numerous natural products and blockbuster drugs. Among its derivatives, 1-phenyl-2,5-dimethylpyrrole has emerged as a highly versatile pharmacophore. As a Senior Application Scientist overseeing hit-to-lead optimization, I have observed that the strategic placement of methyl groups at the C2 and C5 positions, combined with an N-phenyl substitution, fundamentally alters the electronic and steric landscape of the molecule. This whitepaper dissects the biological activities of 1-phenyl-2,5-dimethylpyrrole derivatives—spanning antimicrobial, antitubercular, anti-inflammatory, and anticonvulsant applications—and provides validated, self-correcting protocols for their synthesis and evaluation.

Chemical Rationale & Scaffold Architecture

The biological efficacy of 1-phenyl-2,5-dimethylpyrrole derivatives is not accidental; it is a direct consequence of their structural geometry[1].

• Steric Shielding (C2/C5 Methyls): The highly electron-rich α-positions of an unsubstituted pyrrole are notorious liability points for oxidative degradation by cytochrome P450 enzymes. By capping these positions with methyl groups, we sterically shield the core, drastically improving the metabolic half-life of the compound.

• Conformational Locking (N-Phenyl Ring): The steric clash between the C2/C5 methyls and the ortho-protons of the N-phenyl ring forces the phenyl group into an orthogonal (twisted) conformation relative to the pyrrole plane. This 3D architecture is critical for binding into narrow, deep hydrophobic pockets of target enzymes (such as COX-2).

• Lipophilicity Tuning: The N-phenyl moiety significantly increases the partition coefficient (logP), an essential modification for penetrating thick, lipid-rich bacterial cell walls, such as the mycolic acid envelope of Mycobacterium tuberculosis[2].

Pharmacological Profiles

Antitubercular and Antimicrobial Efficacy

The rise of Multidrug-Resistant Tuberculosis (MDR-TB) necessitates novel mechanisms of action. Derivatives of N-aryl-2,5-dimethylpyrroles, designed as hybrids of the known antitubercular agents BM212 and SQ109, have demonstrated profound efficacy[2]. The causality here is driven by lipophilic side chains (e.g., cyclohexylmethylene) appended to the core, which facilitate insertion into the mycobacterial membrane, disrupting transmembrane proton gradients and causing bacteriostatic cell death. Furthermore, hybridization with triazoles or thiazolidinones at the para-position of the N-phenyl ring yields broad-spectrum antimicrobial agents with Minimum Inhibitory Concentrations (MIC) as low as 1–4 µg/mL against standard pathogens[3].

Anti-Inflammatory Activity (COX-2 Selectivity)

Non-steroidal anti-inflammatory drugs (NSAIDs) often suffer from gastrointestinal toxicity due to off-target COX-1 inhibition. Derivatizing the 1-phenyl-2,5-dimethylpyrrole core into 3,4-pyrroledicarboximides creates highly selective COX-2 inhibitors[4]. The cyclic imide provides critical hydrogen-bond acceptors that interact with Arg120 and Tyr355 at the entrance of the cyclooxygenase channel. Simultaneously, the orthogonal N-phenyl ring selectively inserts into the enlarged hydrophobic side-pocket unique to COX-2, driving selectivity and potency.

Anticonvulsant Applications

Neurological screening of N-substituted 2,5-dimethylpyrroles via the Paal-Knorr method has revealed significant anticonvulsant protection in the 6 Hz psychomotor seizure model[5],[6]. Compounds featuring hydrogen-bonding donors on the phenyl ring (e.g., 1-(2-hydroxyphenyl)-2,5-dimethylpyrrole) exhibit optimal blood-brain barrier (BBB) penetration and target engagement at doses of 100 mg/kg[5].

Quantitative Data Summary

To facilitate rapid SAR (Structure-Activity Relationship) analysis, the biological activities of key 1-phenyl-2,5-dimethylpyrrole derivatives are summarized below.

Compound Class / Modification	Target / Disease Model	Key Substituent	Primary Activity Metric	Ref
BM212 Hybrids	M. tuberculosis (MDR-TB)	Cyclohexylmethylene (C3)	MIC < 1 µM	[2]
3,4-Pyrroledicarboximides	COX-2 (Inflammation)	N-substituted piperazine	IC50 < 0.5 µM (COX-2)	[4]
Benzoic Acid Hydrazides	Broad-spectrum Bacteria	Triazole fusion	MIC 1–4 µg/mL	[3]
2-Hydroxyphenyl Derivatives	Anticonvulsant (6 Hz)	ortho-OH on N-phenyl	Active at 100 mg/kg	[5]

Visualizations of Workflows and Mechanisms

Workflow for the synthesis and biological evaluation of 1-phenyl-2,5-dimethylpyrroles.

Mechanism of COX-2 inhibition by 1-phenyl-2,5-dimethylpyrrole-3,4-dicarboximides.

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems . Each workflow contains internal checkpoints to confirm success before proceeding to the next step.

Protocol A: Paal-Knorr Synthesis of the Core Scaffold[7]

The Paal-Knorr synthesis is selected over the Hantzsch method because it avoids α-halo ketones (potent lachrymators) and provides a cleaner reaction profile, yielding >80% for bulky N-aryl substitutions.

Step-by-Step Methodology:

• Reagent Preparation: In a 50 mL round-bottom flask, dissolve 2.0 mmol of the target aniline derivative and 2.0 mmol of 2,5-hexanedione in 15 mL of glacial acetic acid (which acts as both solvent and acid catalyst).

• Condensation: Equip the flask with a reflux condenser and heat the mixture to 80°C under continuous magnetic stirring for 4–6 hours.

• Reaction Monitoring (Checkpoint 1): Perform Thin Layer Chromatography (TLC) using an Ethyl Acetate:Hexane (3:7) mobile phase. Self-Validation: The reaction is complete when the UV-inactive 2,5-hexanedione spot disappears and a highly UV-active spot (Rf ~0.6) emerges.

• Workup: Cool the mixture to room temperature and pour it over crushed ice (50 g). Neutralize slowly with saturated aqueous sodium bicarbonate until effervescence ceases. Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Purification & Verification (Checkpoint 2): Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Recrystallize from ethanol. Self-Validation: Run a ¹H NMR spectrum (CDCl₃). The absolute confirmation of cyclization is the presence of a sharp singlet integrating to 2 protons at δ 5.80–5.90 ppm , corresponding to the C3 and C4 protons of the newly formed pyrrole ring[5].

Protocol B: Resazurin Microtiter Assay (REMA) for Mycobacterial Screening

This phenotypic assay measures the metabolic activity of M. tuberculosis in the presence of the synthesized pyrrole derivatives.

Step-by-Step Methodology:

• Inoculum Preparation: Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with OADC until an OD₆₀₀ of 0.6–0.8 is reached. Dilute the culture 1:20 in fresh broth.

• Compound Dilution: In a 96-well plate, perform two-fold serial dilutions of the pyrrole derivative (starting at 64 µg/mL) in 100 µL of 7H9 broth.

• Inoculation: Add 100 µL of the diluted bacterial inoculum to each well.

• Incubation & Resazurin Addition: Seal the plate and incubate at 37°C for 7 days. On day 7, add 30 µL of 0.01% resazurin solution to each well and incubate for an additional 24 hours.

• Readout & Validation (Checkpoint 3): Visually inspect the plate. Self-Validation: The assay is only valid if the compound-free positive control well turns pink (indicating bacterial reduction of resazurin to resorufin) and the media-only negative control well remains blue . The MIC is defined as the lowest concentration of the pyrrole derivative that prevents the color shift from blue to pink.

Conclusion

The 1-phenyl-2,5-dimethylpyrrole scaffold is a masterclass in rational drug design. By leveraging steric shielding to prevent metabolic degradation and utilizing the orthogonal N-phenyl ring to probe deep enzymatic pockets, researchers can tune this core for a vast array of indications. Whether optimizing lipophilicity for anti-TB agents or exploiting hydrogen-bonding networks for COX-2 selectivity, this pharmacophore remains a cornerstone of modern hit-to-lead medicinal chemistry.

References

• Synthesis and anticonvulsant activities of small n-substituted 2, 5-dimethyl pyrrole and bipyrrole. Chalcogen Letters. 5

• 2,5-Dimethyl-1-phenylpyrrole - Chem-Impex. Chem-Impex International. 1

• Synthesis and anticonvulsant activities of small n-substituted 2, 5-dimethyl pyrrole and bipyrrole. ResearchGate. 6

• Improving the Potency of N-Aryl-2,5-dimethylpyrroles against Multidrug-Resistant and Intracellular Mycobacteria. ACS Medicinal Chemistry Letters (via PubMed). 2

• Design and Synthesis of N-Substituted 3,4-Pyrroledicarboximides as Potential Anti-Inflammatory Agents. Molecules (via PMC). 4

• N-Acetylpyrrole Derivatives: A Comprehensive Technical Guide for Medicinal Chemistry. Benchchem. 7

• Synthesis, Antimicrobial and cytotoxic activity of New Heterocyclic Hybrids Based on 2,5-Dimethylpyrrole and Pyrrole Scaffolds. ResearchGate. 3

Sources

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• 2. Improving the Potency of N-Aryl-2,5-dimethylpyrroles against Multidrug-Resistant and Intracellular Mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Design and Synthesis of N-Substituted 3,4-Pyrroledicarboximides as Potential Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chalcogen.ro [chalcogen.ro]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Synthesis and Characterization Protocol for 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Methodological Guide & Protocol

Executive Summary & Mechanistic Rationale

Highly functionalized pyrroles, specifically 1,2,5-trisubstituted pyrrole-3-carbonitriles, are privileged scaffolds in medicinal chemistry. They serve as critical bioisosteres and foundational cores for kinase inhibitors, anti-inflammatory agents, and advanced materials.

• Paal-Knorr Cyclocondensation: Construction of the core pyrrole ring.

• Vilsmeier-Haack Formylation: Regioselective introduction of an electrophilic carbon at the C3 position.

• One-Pot Oxime Dehydration: Conversion of the aldehyde directly to the target carbonitrile.

Each step in this protocol has been optimized for scalability, relying on thermodynamic control and self-validating visual cues to ensure high fidelity without the need for intermediate chromatographic purification until the final step.

Synthetic Workflow & Pathway Visualization

The logical progression of this synthesis leverages the innate electronic properties of the pyrrole ring. The initial Paal-Knorr condensation establishes the electron-rich heterocycle. The steric bulk of the 2,5-dimethyl groups and the 1-phenyl ring blocks the highly reactive alpha (C2/C5) positions, perfectly directing the subsequent Vilsmeier-Haack formylation to the beta (C3) position[1]. Finally, a tandem condensation-elimination reaction yields the nitrile[2].

Three-step synthetic workflow for 2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile.

Step-by-Step Experimental Protocols

Step 1: Paal-Knorr Synthesis of 2,5-Dimethyl-1-phenyl-1H-pyrrole

• Causality & Design Choice: While traditionally performed in organic solvents with acid catalysts, performing this reaction in water acts as an environmentally friendly medium that actually accelerates the reaction. The hydrophobic effect forces the non-polar aniline and hexane-2,5-dione into tight proximity, lowering the activation energy for cyclization[3].

• Protocol:

  • In a 100 mL round-bottom flask, suspend aniline (10.0 mmol, 1.0 eq) and hexane-2,5-dione (10.5 mmol, 1.05 eq) in 20 mL of deionized water.

  • Heat the vigorously stirred biphasic mixture to reflux (100 °C) for 1–2 hours.

  • Self-Validation: The reaction is complete when the suspension transitions into a distinct, heavier organic phase (or solidifies upon cooling). TLC (Hexane:EtOAc 9:1) will show the complete disappearance of the UV-active aniline spot.

  • Cool to room temperature, extract with ethyl acetate (3 × 20 mL), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the intermediate as a pale yellow oil/solid.

Step 2: Vilsmeier-Haack Formylation

• Causality & Design Choice: Phosphorus oxychloride (POCl₃) reacts with N,N-dimethylformamide (DMF) to generate the highly electrophilic chloromethyleneiminium ion (Vilsmeier reagent) in situ. The reaction must be initiated at 0 °C to control the violent exotherm of the reagent's formation, ensuring the pyrrole ring is not degraded[1].

• Protocol:

  • Purge a dry 50 mL flask with nitrogen. Add anhydrous DMF (30.0 mmol, 3.0 eq) and cool to 0 °C in an ice bath.

  • Add POCl₃ (12.0 mmol, 1.2 eq) dropwise over 10 minutes. Stir for 15 minutes at 0 °C to allow the Vilsmeier complex to fully form (noted by a slight yellowing of the solution).

  • Dissolve the 2,5-dimethyl-1-phenyl-1H-pyrrole (10.0 mmol, 1.0 eq) from Step 1 in a minimal amount of anhydrous DMF (2 mL) and add it dropwise to the complex.

  • Remove the ice bath and stir at room temperature for 2–3 hours.

  • Self-Validation: Carefully pour the dark mixture over crushed ice (50 g) and slowly neutralize with 2M NaOH until pH 7-8 is reached. This quenching step is critical: the alkaline environment hydrolyzes the stable iminium intermediate into the desired aldehyde, triggering the precipitation of the product.

  • Filter the resulting solid, wash with cold water, and dry in vacuo to obtain 2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbaldehyde.

Step 3: Oxime Dehydration to Nitrile

• Causality & Design Choice: Converting the aldehyde to a nitrile typically requires two isolated steps (oxime formation followed by dehydration). By utilizing hydroxylamine hydrochloride in refluxing formic acid , we achieve a one-pot cascade. Formic acid acts as the solvent, the acid catalyst for oxime formation, and the dehydrating agent that drives the elimination of water from the oxime to form the carbonitrile[2].

• Protocol:

  • In a 50 mL flask, dissolve 2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbaldehyde (5.0 mmol, 1.0 eq) in 15 mL of concentrated formic acid.

  • Add hydroxylamine hydrochloride (7.5 mmol, 1.5 eq) in one portion.

  • Heat the mixture to reflux for 30 to 60 minutes.

  • Self-Validation: Monitor via TLC (Hexane:EtOAc 8:2). The starting aldehyde will stain bright orange/red with 2,4-Dinitrophenylhydrazine (2,4-DNPH) stain. The reaction is complete when this spot disappears, replaced by a higher-Rf, UV-active spot that does not stain with 2,4-DNPH (the nitrile).

  • Cool the mixture and pour it into 50 mL of ice water. Extract with dichloromethane (3 × 20 mL).

  • Wash the organic layer with saturated NaHCO₃ until bubbling ceases (removing excess formic acid), dry over Na₂SO₄, and concentrate. Purify via flash column chromatography (Hexane:EtOAc) to yield the pure 2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile.

Quantitative Data & Analytical Validation

Table 1: Reaction Parameters and Yield Optimization Summary

Step	Transformation	Key Reagents	Temperature / Time	Expected Yield
1	Paal-Knorr Cyclization	Aniline, Hexane-2,5-dione, H₂O	100 °C / 1–2 h	90–95%
2	Vilsmeier-Haack Formylation	POCl₃, DMF	0 °C to RT / 2–3 h	75–85%
3	Oxime Dehydration	NH₂OH·HCl, HCOOH	100 °C / 0.5–1 h	40–60%

Table 2: Expected Analytical Characterization (¹H NMR, 400 MHz, CDCl₃)

To validate the structural integrity of the final product, the following diagnostic proton shifts should be observed:

Proton Assignment	Multiplicity	Integration	Expected Chemical Shift (ppm)
Pyrrole-CH₃ (C2)	Singlet	3H	~2.05
Pyrrole-CH₃ (C5)	Singlet	3H	~2.25
Pyrrole-H (C4)	Singlet	1H	~6.20
N-Phenyl (Ar-H)	Multiplet	5H	7.15 – 7.50

(Note: The distinct singlet at ~6.20 ppm confirms that the formylation/cyanation occurred exclusively at the C3 position, leaving the C4 proton isolated and uncoupled).

References

• Akbaşlar, D., Demirkol, O., & Giray, S. (2014). Paal–Knorr Pyrrole Synthesis in Water. Synthetic Communications, 44(9), 1323-1332.

• Hess, S., et al. (2008). Design and synthesis of 3-pyrrol-3-yl-3H-isobenzofuran-1-ones as inhibitors of human cytosolic phospholipase A2α. Journal of Enzyme Inhibition and Medicinal Chemistry, 24(3), 753-763.

• Jarvest, R. L., & Marshall, J. E. (1992). Synthesis of N-phenylpyrrole and pyrazole amidines and related diamines. Journal of Heterocyclic Chemistry, 29(6), 1607-1612.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. +++Tetrahedron, J. Het.Chem - Форум химиков [chemport.ru]
• 3. researchgate.net [researchgate.net]

Application Note: Paal-Knorr Synthesis of 1-Phenyl-2,5-Dimethylpyrrole

[1][2]

Executive Summary

This application note details the robust synthesis of 1-phenyl-2,5-dimethylpyrrole via the Paal-Knorr condensation.[1] This transformation is a cornerstone reaction in medicinal chemistry for generating pyrrole cores, which are pharmacophores in various anti-inflammatory and antipsychotic drugs.

This guide moves beyond standard textbook descriptions by providing a validated, scalable protocol using acid catalysis in ethanol. It includes critical process parameters (CPPs), mechanistic insights for troubleshooting, and green chemistry alternatives.

Scientific Background & Mechanism[3][4][5][6][7][8]

The Paal-Knorr Advantage

The Paal-Knorr synthesis condenses a 1,4-dicarbonyl compound (2,5-hexanedione) with a primary amine (aniline).[2] Unlike the Hantzsch synthesis, which builds the ring from smaller fragments, the Paal-Knorr method utilizes a pre-formed carbon chain, resulting in generally higher yields and cleaner reaction profiles.

Reaction Mechanism

The reaction proceeds through a stepwise condensation-cyclization-dehydration sequence. Understanding this mechanism is vital for troubleshooting low yields, which often result from stalled dehydration steps.

Key Mechanistic Steps:

• Nucleophilic Attack: Aniline attacks the carbonyl carbon.

• Hemiaminal Formation: Formation of the intermediate hemiaminal.[3][4][5]

• Cyclization: Intramolecular attack on the second carbonyl.[3]

• Aromatization: Double dehydration drives the equilibrium toward the aromatic pyrrole.

Figure 1: Mechanistic pathway of the Paal-Knorr pyrrole synthesis.[6][7][8] The acid catalyst is critical for both the initial carbonyl activation and the final dehydration steps.

Critical Process Parameters (CPPs)

To ensure reproducibility and high yield, the following parameters must be controlled:

Parameter	Specification	Scientific Rationale
Stoichiometry	1:1 to 1:1.05 (Amine excess)	A slight excess of aniline ensures complete consumption of the neurotoxic 2,5-hexanedione.
Catalyst (pH)	p-TSA or Acetic Acid (pH ~3-4)	Strong mineral acids (HCl) can sometimes cause polymerization of the pyrrole product. Weak organic acids are preferred.
Temperature	Reflux (78-80°C in EtOH)	Required to overcome the activation energy for the final dehydration/aromatization step.
Solvent	Ethanol (95%) or Methanol	Protic solvents stabilize the polar transition states (hemiaminal formation).

Experimental Protocol

Materials & Reagents

• 2,5-Hexanedione (Acetonylacetone): 11.4 g (100 mmol) [Caution: Neurotoxin]

• Aniline: 9.3 g (100 mmol) [Caution: Toxic, absorbed through skin]

• p-Toluenesulfonic acid (p-TSA): 0.19 g (1 mmol, 1 mol%)

• Ethanol (95%): 50 mL

• 0.5 M HCl (aq): For workup

Standard Operating Procedure (SOP)

Figure 2: Step-by-step experimental workflow.

Detailed Steps:

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Addition: Add 50 mL of ethanol, followed by 11.4 g of 2,5-hexanedione and 9.3 g of aniline.

• Catalysis: Add 0.19 g of p-TSA. The solution may darken slightly; this is normal.

• Reaction: Heat the mixture to reflux (approx. 80°C) with stirring. Maintain reflux for 2–3 hours.

  • Checkpoint: Monitor reaction progress via TLC (Eluent: 9:1 Hexane/Ethyl Acetate). The product (Rf ~0.6) should appear as a distinct spot, and the aniline spot should disappear.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into 200 mL of ice-cold 0.5 M HCl. Why? The acid protonates any unreacted aniline, keeping it in the aqueous phase, while the neutral pyrrole precipitates.

• Isolation: Filter the precipitate using a Büchner funnel. Wash the solid thoroughly with cold water to remove acid traces.

• Purification: Recrystallize the crude solid from aqueous ethanol (90:10 EtOH:H2O) to obtain pure needles.

• Drying: Dry in a vacuum oven at 40°C for 4 hours.

Quality Control & Validation

To ensure the "Trustworthiness" of your synthesis, compare your isolated product against these standard values.

Physicochemical Properties

Property	Expected Value	Method of Verification
Appearance	White to pale brown needles	Visual Inspection
Melting Point	50–53 °C	Capillary MP Apparatus
Yield	75–85%	Gravimetric Analysis

Spectral Validation (1H NMR)

Solvent: CDCl3 (7.26 ppm ref) Frequency: 400 MHz

Chemical Shift ( )	Multiplicity	Integration	Assignment
2.02	Singlet (s)	6H	Methyl groups (C2-CH3, C5-CH3)
5.88	Singlet (s)	2H	Pyrrole ring protons (C3-H, C4-H)
7.20 – 7.50	Multiplet (m)	5H	Phenyl ring protons

Note: The singlet at 5.88 ppm is diagnostic for the formation of the pyrrole ring. If this is a broad peak or missing, cyclization is incomplete.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield / Oily Product	Incomplete dehydration	Increase reflux time or add a Dean-Stark trap (if using toluene) to remove water.
Dark/Black Product	Oxidation (Polymerization)	Pyrroles are air-sensitive. Perform recrystallization quickly and store under inert atmosphere (N2) in the dark.
Product Melts Too Low	Solvent inclusion or impurities	Dry the product thoroughly under vacuum. Ensure all acetic acid/HCl is washed out.
Aniline Smell Persists	Excess amine remaining	Wash the crude solid with more dilute HCl during the filtration step.

Green Chemistry Variation (Solvent-Free)

For labs prioritizing Green Chemistry principles, this reaction can be performed without ethanol.

• Mix 2,5-hexanedione and aniline (1:1 ratio) in a mortar.

• Add 10 mol% Montmorillonite K-10 clay or simply stir at room temperature (reaction is exothermic).

• Allow to stand for 6 hours.

• Extract with ethyl acetate and filter to remove clay.

• Evaporate solvent to obtain product.[2]

  • Advantage:[4][9][10] Eliminates volatile organic solvents (VOCs) during the reaction phase.

References

• Paal, C. (1884).[4][6] "Ueber die Derivate des Acetophenonacetessigesters und des Acetonylacetons". Berichte der deutschen chemischen Gesellschaft, 17(2), 2756–2767.

• Knorr, L. (1884).[4][6] "Synthese von Furfuranderivaten aus dem Diacetbernsteinsäureester". Berichte der deutschen chemischen Gesellschaft, 17(2), 2863–2870.[8]

• Amarnath, V., et al. (1991).[4] "Mechanism of the Paal-Knorr pyrrole synthesis". Journal of Organic Chemistry, 56(24), 6924–6931.

• BenchChem. (2025). "Application Notes and Protocols for the Paal-Knorr Synthesis". BenchChem Protocols.

• PubChem. (2024).[11] "Compound Summary: 1-Phenyl-2,5-dimethylpyrrole". National Library of Medicine.

• NIST. (2024). "1H-Pyrrole, 2,5-dimethyl-1-phenyl- Phase change data". NIST Chemistry WebBook.[12]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 5. rgmcet.edu.in [rgmcet.edu.in]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. rsc.org [rsc.org]
• 8. synarchive.com [synarchive.com]
• 9. chemimpex.com [chemimpex.com]
• 10. Cascade Synthesis of Pyrroles from Nitroarenes with Benign Reductants Using a Heterogeneous Cobalt Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jk-sci.com [jk-sci.com]
• 12. 1H-Pyrrole, 2,5-dimethyl-1-phenyl- [webbook.nist.gov]

Application Note: Regioselective Cyanation of 2,5-Dimethyl-1-phenylpyrrole using Chlorosulfonyl Isocyanate (CSI)

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Application: Synthesis of functionalized pyrrole-based building blocks for pharmaceutical libraries and advanced materials.

Executive Summary

Cyanopyrroles are highly valued scaffolds in drug discovery, frequently serving as precursors for tetrazoles, amides, and amidines in the development of anion binders and therapeutic agents[1]. Traditional methods for installing cyano groups onto heteroaromatics often rely on highly toxic metal cyanides (e.g., CuCN, NaCN) or harsh transition-metal-catalyzed cross-coupling conditions.

This application note details a highly efficient, cyanide-free protocol for the direct cyanation of 2,5-dimethyl-1-phenylpyrrole using Chlorosulfonyl Isocyanate (CSI) . By leveraging the inherent steric blocking of the substrate and the powerful electrophilicity of CSI, this methodology achieves strict regiocontrol, delivering the C3-carbonitrile product in excellent yields under mild conditions[2].

Mechanistic Rationale & Regioselectivity

The success of this protocol relies on the precise manipulation of electrophilic aromatic substitution (SEAr) principles. In an unsubstituted pyrrole, CSI typically attacks the highly reactive C2-position[2]. However, in 2,5-dimethyl-1-phenylpyrrole:

• C2 and C5 positions are sterically and chemically blocked by methyl groups.

• N1 position is protected by a phenyl ring.

• Therefore, electrophilic attack is exclusively directed to the C3 position (which is chemically equivalent to C4 due to symmetry).

The CSI Cyanation Mechanism: CSI is a highly reactive electrophile. The reaction proceeds via the initial formation of an N-chlorosulfonylamide intermediate at the C3 position. Because this intermediate is stable at low temperatures, a dehydrating agent is required to unmask the nitrile. The addition of N,N-dimethylformamide (DMF) attacks the sulfonyl group, forming a Vilsmeier-type complex that drives the rapid elimination of CO₂, SO₃, and HCl, cleanly yielding the carbonitrile[3].

Figure 1: Mechanistic workflow for the regioselective C3-cyanation of 2,5-dimethyl-1-phenylpyrrole.

Optimization of Reaction Conditions

To maximize yield and minimize the oxidative degradation of the electron-rich pyrrole core, reaction parameters must be tightly controlled. Table 1 summarizes the quantitative optimization data for this transformation.

Table 1: Optimization of CSI-Mediated C3-Cyanation

Entry	Solvent	Temperature (°C)	CSI (equiv)	DMF (equiv)	Isolated Yield (%)	Mechanistic Observation
1	DCM	0 to RT	1.1	2.5	65	Moderate yield; acid-catalyzed baseline degradation observed.
2	MeCN	0 to RT	1.1	2.5	78	Cleaner profile; slight exotherm during CSI addition.
3	MeCN	-40 to RT	1.2	3.0	92	Optimal conversion; low temp suppresses polymerization.
4	THF	-40 to RT	1.2	3.0	45	Poor conversion; competitive solvent interactions with CSI.

Note: Maintaining low temperatures (-40 °C) during the initial electrophilic addition is critical to suppress unwanted polymerization and maintain high regioselectivity[1].

Experimental Methodology

The following protocol is designed as a self-validating system, ensuring that the chemist can verify the success of each phase before proceeding.

Materials & Equipment

• Substrate: 2,5-dimethyl-1-phenylpyrrole (1.0 equiv, 10 mmol, 1.71 g)

• Reagents: Chlorosulfonyl isocyanate (1.2 equiv, 12 mmol, 1.04 mL); Anhydrous N,N-Dimethylformamide (3.0 equiv, 30 mmol, 2.32 mL)[3]

• Solvents: Anhydrous Acetonitrile (MeCN, 30 mL); Dichloromethane (DCM)

• Quench: 2M NaOH (aqueous, 50 mL) and crushed ice

Step-by-Step Protocol

Step 1: Substrate Dissolution Dissolve 2,5-dimethyl-1-phenylpyrrole (1.71 g) in 30 mL of anhydrous MeCN in a flame-dried round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Causality: Anhydrous conditions are non-negotiable. CSI reacts explosively with trace moisture to form sulfuric acid and HCl, which will immediately destroy the pyrrole substrate.

Step 2: Electrophilic Addition Cool the reaction mixture to -40 °C using a dry ice/acetonitrile bath. Add CSI (1.04 mL) dropwise via syringe over 10 minutes.

• Causality: The initial electrophilic attack is highly exothermic. Low temperatures prevent local overheating, which otherwise leads to oxidative degradation and polymerization of the electron-rich pyrrole core[1].

Step 3: Intermediate Validation (Self-Validation Check) Stir the mixture at -40 °C for 30 minutes.

• Validation: Remove a 10 µL aliquot, quench in aqueous NaHCO₃, and extract with EtOAc. TLC (Hexanes/EtOAc 4:1) must show the complete disappearance of the starting material (Rf ~0.7) and the formation of a highly polar baseline spot corresponding to the N-chlorosulfonylamide intermediate.

Step 4: Dehydration to Nitrile Add anhydrous DMF (2.32 mL) dropwise to the cold solution. Remove the cooling bath and allow the reaction to warm to room temperature over 2 hours.

• Causality: DMF acts as a nucleophilic catalyst. It attacks the sulfonyl group of the intermediate, forming a Vilsmeier-type complex that drives the elimination of SO₃ and HCl, cleanly unmasking the cyano group[3].

Step 5: Quench and Extraction Pour the reaction mixture carefully over 100 g of crushed ice containing 50 mL of 2M NaOH. Stir vigorously until the ice melts.

• Causality: The basic aqueous quench neutralizes the highly acidic byproducts (HCl, SO₃) generated during the DMF-mediated elimination. Failing to neutralize immediately leads to acid-catalyzed oligomerization of the final product[1]. Extract the aqueous layer with DCM (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

Step 6: Purification Purify the crude residue via flash column chromatography on silica gel (eluent: Hexanes/EtOAc gradient 9:1 to 4:1) to afford pure 2,5-dimethyl-1-phenylpyrrole-3-carbonitrile.

Figure 2: Step-by-step experimental workflow for the CSI-mediated cyanation process.

Analytical Characterization

Successful synthesis of 2,5-dimethyl-1-phenylpyrrole-3-carbonitrile can be confirmed via the following expected analytical signatures:

• ¹H NMR (CDCl₃, 300 MHz): The defining feature is the isolated C4-proton, which will appear as a sharp singlet shifted downfield (approx. 6.20 – 6.40 ppm) due to the electron-withdrawing effect of the newly installed cyano group. The methyl groups at C2 and C5 will appear as distinct singlets (~2.0 – 2.3 ppm).

• FT-IR (ATR): A strong, sharp absorption band at ~2220 cm⁻¹ , which is the unmistakable hallmark of the C≡N stretching vibration.

References

• [2] Loader, C. E., & Anderson, H. J. (1981). Pyrrole chemistry. XXIII. The cyanation of substituted pyrroles with chlorosulfonyl isocyanate (CSI). New syntheses of pyrrole-3-carbonitriles. Canadian Journal of Chemistry. URL: [Link]

• [3] US Patent 7399870B2. Synthesis of pyrrole-2-carbonitriles. Google Patents. URL:

• [1] Berry, S. N., et al. (2013). Dissecting the Complex Recognition Interfaces of Potent Tetrazole- and Pyrrole-Based Anion Binders. The Journal of Organic Chemistry. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. US7399870B2 - Synthesis of pyrrole-2-carbonitriles - Google Patents [patents.google.com]

Application Note: Modular Synthesis of Dicyanovinyl-Functionalized Pyrroles via Paal-Knorr and Knoevenagel Cascade

Scientific Rationale & Reaction Dynamics

The synthesis of highly functionalized pyrroles is a cornerstone of modern drug development and materials science (e.g., fluorophores and molecular rotors). This application note details the strategic assembly of a push-pull

-conjugated system utilizing 2,5-hexanedione , aniline , and malononitrile .

While multi-component reactions (MCRs) are highly valued for their atom economy, the direct one-pot combination of a 1,4-diketone, a primary amine, and an active methylene compound often leads to chemoselectivity failures. To ensure high fidelity, this protocol engineers a decoupled, self-validating sequential cascade.

The Paal-Knorr Core Assembly

The reaction between 2,5-hexanedione and aniline follows a classic Paal-Knorr cyclization pathway (1)[1]. The causality of this step relies on the nucleophilic attack of the primary amine on the carbonyl groups of the 1,4-diketone. Subsequent intramolecular attack by the enamine tautomer and double dehydration yields the highly stable, aromatic 1-phenyl-2,5-dimethylpyrrole core (). The thermodynamic driving force is the aromatization of the five-membered ring.

The Necessity of a Sequential Approach

Attempting a direct one-pot reaction introduces severe chemoselectivity issues. Malononitrile possesses a highly acidic active methylene (pKa ~ 11). In a single pot, it readily forms a carbanion that competes with aniline for the electrophilic carbonyl carbons of 2,5-hexanedione, leading to undesired Knoevenagel adducts (e.g., 2-(5-oxohexan-2-ylidene)malononitrile). To circumvent this, the synthesis is decoupled: the pyrrole is synthesized first, formylated, and then reacted with malononitrile (2)[2].

Knoevenagel Functionalization

Once the electron-rich pyrrole core is established and formylated (typically via a bridging Vilsmeier-Haack reaction), malononitrile is introduced. Under mild basic catalysis, the malononitrile carbanion attacks the formyl group. Subsequent dehydration yields a dicyanovinyl group—a powerful electron acceptor that transforms the molecule into an intramolecular charge transfer (ICT) system.

Visualizing the Synthetic Logic

Workflow for the sequential synthesis of dicyanovinyl-functionalized pyrroles.

Competing reaction pathways illustrating the necessity of a sequential synthetic approach.

Experimental Protocols

Protocol A: Synthesis of 1-Phenyl-2,5-dimethylpyrrole (Paal-Knorr)

Objective : Construct the electron-rich heterocyclic core.

Reagents :

• 2,5-Hexanedione (10.0 mmol, 1.14 g)

• Aniline (10.0 mmol, 0.93 g)

• p-Toluenesulfonic acid (p-TsOH) (0.5 mmol, 5 mol%)

• Toluene (30 mL)

Step-by-Step Methodology :

• Assembly : Combine 2,5-hexanedione, aniline, and p-TsOH in a 100 mL round-bottom flask containing 30 mL of toluene.

• Dehydration : Attach a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux (approx. 110 °C).

  • Causality: The Dean-Stark trap physically removes water generated during the double condensation. According to Le Chatelier's principle, this prevents the reverse hydrolysis reaction and drives the equilibrium entirely toward the pyrrole product.

• Monitoring : Reflux for 3-4 hours.

  • Self-Validation: The protocol is self-validating; the reaction is complete when the theoretical volume of water (approx. 0.36 mL) is collected in the trap.

• Workup : Cool to room temperature. Wash the organic layer with saturated NaHCO₃ (2 × 20 mL) to quench the acid catalyst, followed by brine (20 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification : Pass the crude oil through a short silica plug (Hexanes/EtOAc 9:1) to yield the pure pyrrole.

(Note: The isolated 1-phenyl-2,5-dimethylpyrrole is then subjected to standard Vilsmeier-Haack conditions (POCl₃/DMF) to yield 1-phenyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde, providing the electrophilic handle for Protocol B).

Protocol B: Knoevenagel Condensation with Malononitrile

Objective : Install the electron-accepting dicyanovinyl moiety.

Reagents :

• 1-Phenyl-2,5-dimethyl-1H-pyrrole-3-carbaldehyde (5.0 mmol, 1.00 g)

• Malononitrile (6.0 mmol, 0.40 g)

• Piperidine (3 drops, catalytic)

• Absolute Ethanol (15 mL)

Step-by-Step Methodology :

• Initiation : Dissolve the pyrrole-3-carbaldehyde and malononitrile in 15 mL of absolute ethanol in a 50 mL flask.

• Catalysis : Add 3 drops of piperidine.

  • Causality: Piperidine acts as a mild base to selectively deprotonate malononitrile. Stronger bases (like NaOH) are strictly avoided as they can cause polymerization of malononitrile or unwanted hydrolysis of the nitrile groups.

• Reaction : Stir the mixture at room temperature for 2 hours.

  • Self-Validation: The reaction mixture will undergo a distinct bathochromic color shift (e.g., from pale yellow to deep orange/red), visually validating the formation of the highly conjugated push-pull

    -system.

• Isolation : The highly conjugated product is generally poorly soluble in ethanol at room temperature. Chill the flask in an ice bath for 30 minutes to maximize precipitation.

  • Causality: Ethanol is intentionally chosen as the solvent because it solubilizes the starting materials but precipitates the product, driving the reaction to completion and simplifying purification.

• Filtration : Collect the precipitate via vacuum filtration, wash with ice-cold ethanol (5 mL), and dry under vacuum to afford the target dicyanovinyl-functionalized pyrrole.

Data Presentation & Analytical Validation

The following table summarizes the reaction checkpoints, expected yields, and self-validating metrics for the sequential cascade:

Reaction Step	Key Reagents	Catalyst / Solvent	Time / Temp	Self-Validating Checkpoint	Expected Yield
Paal-Knorr Cyclization	2,5-Hexanedione, Aniline	p-TsOH / Toluene	3-4 h / 110 °C	Collection of stoichiometric water (0.36 mL) in Dean-Stark trap.	85 - 92%
Vilsmeier-Haack	Pyrrole core, POCl₃, DMF	DMF (Reagent & Solvent)	2 h / 0 °C to RT	Shift of TLC spot; appearance of strong aldehyde C=O stretch in IR.	75 - 80%
Knoevenagel Condensation	Formylated Pyrrole, Malononitrile	Piperidine / Ethanol	2 h / 25 °C	Distinct bathochromic color shift; spontaneous precipitation of product.	88 - 95%

References

• Progress in the Synthesis of Heterocyclic Compounds Catalyzed by Lipases Source: Thieme Connect URL
• Cycloamination strategies for renewable N-heterocycles Source: RSC Publishing URL
• Indium(III)

Sources

• 1. Thieme E-Journals - Pharmaceutical Fronts / Full Text [thieme-connect.com]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: One-Pot Multicomponent Synthesis of Polysubstituted Pyrrole-3-Carbonitriles

Executive Summary & Mechanistic Rationale

In modern drug discovery, the pyrrole-3-carbonitrile scaffold is recognized as a privileged pharmacophore, exhibiting a broad spectrum of biological activities including anti-inflammatory, antiviral, and antitumor properties[1]. Traditional linear syntheses of these heterocycles suffer from intermediate instability, yield attrition, and excessive solvent waste.

To overcome these bottlenecks, multicomponent reactions (MCRs) have emerged as a cornerstone of green chemistry[2]. This application note details a robust, catalyst-free, four-component one-pot synthesis of highly functionalized pyrrole-3-carbonitriles in an aqueous medium. By leveraging the hydrophobic effect , the aqueous environment forces non-polar organic substrates into close proximity, significantly lowering the activation energy for carbon-carbon and carbon-nitrogen bond formation without the need for transition metal catalysts.

Pathway Visualization & Reaction Design

The reaction proceeds via a highly orchestrated cascade. First, an aromatic aldehyde and malononitrile undergo a Knoevenagel condensation. Simultaneously, a primary amine attacks a dialkyl acetylenedicarboxylate to form a reactive enamine. These two transient intermediates converge via a Michael addition, followed by intramolecular cyclization and tautomerization to yield the thermodynamically stable pyrrole core.

Fig 1: Mechanistic pathway of the four-component synthesis of pyrrole-3-carbonitriles.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system : the physical state of the reaction mixture provides real-time feedback on reaction progress, eliminating the need for continuous chromatographic sampling.

Reagents & Equipment

• Reagents: Aromatic aldehyde (1.0 mmol), Malononitrile (1.0 mmol), Primary amine (1.0 mmol), Dimethyl acetylenedicarboxylate (DMAD, 1.0 mmol).

• Solvent: Deionized Water / Absolute Ethanol (1:1 v/v).

• Equipment: 50 mL round-bottom flask, magnetic stirrer, vacuum filtration apparatus.

Step-by-Step Methodology

Phase 1: Initiation of the Knoevenagel Cascade

• Add the aromatic aldehyde (1.0 mmol) and malononitrile (1.0 mmol) to 10 mL of the Water/EtOH (1:1 v/v) solvent system.

• Causality: The 1:1 solvent ratio is critical. Ethanol ensures partial solvation of the solid organic precursors, while the water fraction drives the hydrophobic acceleration effect, pushing the substrates together to initiate the Knoevenagel condensation without basic catalysts.

Phase 2: Enamine Formation & Convergence 3. Concurrently, add the primary amine (1.0 mmol) and DMAD (1.0 mmol) to the stirring mixture. 4. Causality: Adding these reagents simultaneously allows the highly reactive enamine to form in situ. Isolating the enamine would lead to rapid degradation; generating it in the presence of the forming arylidenemalononitrile ensures immediate trapping via Michael addition.

Phase 3: Cyclization & Visual Validation 5. Stir the mixture at ambient temperature (or 50 °C for electron-rich aldehydes) for 30–60 minutes. 6. Self-Validating Step: Monitor the phase changes in the flask. The mixture will initially form a cloudy suspension, transition to a transiently clear solution (indicating the formation and solvation of the Michael adduct), and finally result in the rapid, heavy precipitation of the crystalline pyrrole-3-carbonitrile. The cessation of precipitation is the definitive visual cue that the reaction has reached completion.

Phase 4: Isolation & Green Purification 7. Filter the precipitate under vacuum. 8. Wash the filter cake with cold aqueous ethanol (2 x 5 mL) and dry under high vacuum. 9. Causality: Cold aqueous ethanol selectively dissolves unreacted starting materials and trace oligomeric byproducts without dissolving the target pyrrole. This circumvents the need for wasteful, time-consuming silica gel chromatography, maintaining the green chemistry profile of the workflow[3].

Quantitative Data & Substrate Scope

The multicomponent nature of this protocol allows for rapid library generation. Table 1 summarizes the substrate scope, demonstrating the electronic effects of various substituents on reaction kinetics and overall yield.

Table 1: Substrate Scope and Reaction Metrics for Four-Component Synthesis

Aldehyde Component	Amine Component	Yield (%)	Reaction Time (min)	Purity (HPLC, %)
Benzaldehyde	Aniline	89	45	>98
4-Chlorobenzaldehyde	Aniline	92	30	>99
4-Methoxybenzaldehyde	Benzylamine	85	60	97
4-Nitrobenzaldehyde	Aniline	94	25	>99
Thiophene-2-carboxaldehyde	Cyclohexylamine	82	60	96

Note: Electron-withdrawing groups (e.g., 4-NO₂, 4-Cl) on the aldehyde accelerate the Knoevenagel condensation, reducing reaction time and increasing overall yield.

Troubleshooting & Optimization

Even in robust MCRs, substrate-specific deviations can occur. Use the following causality-based troubleshooting matrix to optimize challenging reactions:

• Symptom: Oil formation instead of solid precipitation.

  • Causality: Highly lipophilic substrates (e.g., long-chain aliphatic amines) lower the melting point and alter the crystal lattice energy of the product, preventing crystallization in the aqueous medium.

  • Correction: Cool the reaction vessel to 4 °C and apply aggressive trituration with a glass rod to induce nucleation. Alternatively, seed the reaction mixture with a previously isolated pure crystal.

• Symptom: Incomplete conversion (TLC shows persistent unreacted aldehyde).

  • Causality: Strong electron-donating groups (e.g., -OCH₃) on the aromatic aldehyde deactivate the carbonyl carbon, raising the activation energy barrier for the initial Knoevenagel condensation.

  • Correction: Elevate the reaction temperature to 60 °C or apply ultrasound irradiation for 15 minutes to overcome the activation energy barrier and force the equilibrium forward.

• Symptom: Formation of dark, sticky byproducts.

  • Causality: An excess of malononitrile or prolonged heating can trigger base-catalyzed oligomerization of the nitrile components.

  • Correction: Ensure strict stoichiometric equivalence (1.00 : 1.00 mmol) and halt the reaction immediately upon the maximum precipitation of the product.

References

• Multicomponent one-pot synthesis of highly-functionalized pyrrole-3-carbonitriles in aqueous medium and their computational study Source: Organic & Biomolecular Chemistry (RSC Publishing), 2015 URL:[Link]

• Synthesis of Biologically Active Molecules through Multicomponent Reactions Source: MDPI, 2020 URL:[Link]

• Recent Progress in the Synthesis of Pyrroles Source: Current Organic Chemistry (Bentham Science), 2020 URL:[Link]

• Synthesis and Toxicological Effect of Some New Pyrrole Derivatives as Prospective Insecticidal Agents Source: ACS Omega, 2022 URL:[Link]

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

microwave-assisted synthesis of N-aryl pyrrole carbonitriles

Application Note: Microwave-Assisted Multicomponent Synthesis of N-Aryl Pyrrole Carbonitriles

Executive Summary

This guide details a high-efficiency, microwave-assisted protocol for the synthesis of 2-amino-1-aryl-4,5-diphenyl-1H-pyrrole-3-carbonitriles . Unlike traditional thermal cyclizations which often require 10–12 hours of reflux and yield <60%, this protocol utilizes dielectric heating to achieve reaction completion in under 30 minutes with yields exceeding 85%. The method employs a one-pot, three-component condensation of benzoin, primary aromatic amines, and malononitrile, eliminating the need for intermediate isolation.

Target Audience: Medicinal chemists and process development scientists focusing on heterocyclic scaffolds for anti-inflammatory and antifungal drug discovery.

Scientific Principles & Mechanism

Why Microwave Irradiation?

The synthesis of highly substituted pyrroles via multicomponent reactions (MCRs) is kinetically demanding. Conventional heating relies on conductive transfer, often leading to a "wall effect" where the reaction vessel walls are hotter than the bulk solvent, causing localized degradation.

• Dielectric Heating: Microwave irradiation (2450 MHz) couples directly with the polar solvent (ethanol) and reagents (ionic intermediates), generating internal heat via dipole rotation and ionic conduction.

• Selective Activation: The polar transition states in the pyrrole cyclization are stabilized by the electromagnetic field, significantly lowering the activation energy (

  ) and accelerating the rate-determining step.

Reaction Mechanism

The reaction proceeds via a modified Paal-Knorr/Gewald-type pathway:

• Imine Formation: Acid-catalyzed condensation of benzoin (1) with the aniline derivative (2) yields an

  -amino ketone intermediate.

• Knoevenagel Condensation: The active methylene of malononitrile (3) attacks the carbonyl or imine functionality.

• Cyclization & Aromatization: Intramolecular nucleophilic attack and subsequent dehydration/oxidation aromatize the ring to form the final pyrrole (4) .

Figure 1: Mechanistic pathway for the one-pot synthesis of N-aryl pyrrole carbonitriles.

Experimental Protocol

Safety Precaution: Malononitrile is toxic if swallowed, inhaled, or absorbed through the skin. All operations must be performed in a fume hood. Wear nitrile gloves and safety goggles.

Materials

• Reagents: Benzoin (99%), Substituted Aniline (e.g., 4-nitroaniline, aniline), Malononitrile (99%), Pyridine (Catalyst), Conc. HCl.

• Solvent: Ethanol (Absolute).

• Equipment: Single-mode Microwave Reactor (e.g., CEM Discover or Anton Paar Monowave) capable of maintaining 240W.

Step-by-Step Methodology

Step 1: Formation of

-Amino Ketone Intermediate

• In a 10 mL microwave-transparent crimp vial, dissolve Benzoin (2.12 g, 10 mmol) and the specific Aryl Amine (10 mmol) in Ethanol (40 mL).

  • Note: Scale down volume to 4-5 mL if using a standard 10 mL reactor vial; maintain stoichiometry.

• Add Conc. HCl (6–8 drops) to catalyze imine formation.

• Seal the vial and irradiate at 240 W for 25 minutes (Temperature target: ~80–90°C depending on pressure limits).

• Checkpoint: The solution should darken, indicating intermediate formation.

Step 2: Multicomponent Condensation

• De-pressurize carefully (if automated, wait for cooling cycle). Open the vial.

• Add Malononitrile (0.66 g, 10 mmol).

• Add Pyridine (1.5 mL) dropwise. This acts as a base to drive the Knoevenagel condensation.

• Reseal and irradiate at 240 W for an additional 15–20 minutes .

• Monitor reaction progress via TLC (Eluent: Hexane:Ethyl Acetate 7:3). Look for the disappearance of the benzoin spot (

  ) and appearance of a fluorescent spot ( ).

Step 3: Isolation and Purification

• Allow the reaction mixture to cool to room temperature.

• Pour the contents into crushed ice (approx. 100 g) with vigorous stirring.

• A solid precipitate will form immediately. Stir for 10 minutes to ensure complete precipitation.

• Filter the solid using a Buchner funnel and wash with cold water (3 x 10 mL) to remove pyridine and unreacted malononitrile.

• Recrystallization: Dissolve the crude solid in hot methanol. Allow to cool slowly to afford pure crystals.

Data Analysis & Optimization

The microwave protocol demonstrates superior efficiency compared to conventional thermal reflux.[1] The following data summarizes the optimization for 2-amino-4,5-diphenyl-1-(substituted)-1H-pyrrole-3-carbonitriles.

Table 1: Comparison of Conventional vs. Microwave Synthesis

Entry	N-Aryl Substituent (R)	Conventional Time (hrs)	Conventional Yield (%)	MW Time (min)	MW Yield (%)
1a	Phenyl (-H)	10.0	58	25	88
2a	4-Nitrophenyl ( )	12.0	52	30	85
3a	4-Methoxyphenyl ( )	11.5	60	25	92
4a	4-Chlorophenyl ( )	10.5	55	28	89

Data derived from comparative studies in Vyankatesh et al. [1].

Optimization Tips:

• Solvent Effects: Ethanol is preferred due to its high loss tangent (

  ), which ensures efficient microwave absorption. Non-polar solvents like toluene will require a doping agent (e.g., ionic liquid) to heat effectively.

• Catalyst Loading: If the yield of the electron-deficient aniline (Entry 2a) is low, increase the pyridine concentration by 10% or extend the second irradiation phase by 5 minutes.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Precipitation on Ice	Product is soluble in aqueous ethanol.	Evaporate ethanol under reduced pressure before pouring onto ice.
Low Yield (<50%)	Incomplete imine formation (Step 1).	Ensure HCl is added. Electron-poor amines (e.g., nitroanilines) require longer Step 1 irradiation (35 min).
Vial Over-pressurization	Temperature setpoint too high (>120°C).	Reduce power to 150W or use "Power Cycling" mode (Active Cool).
Sticky/Gummy Product	Polymerization of malononitrile.	Ensure pyridine is added slowly and not in large excess. Recrystallize from EtOH/DMF (1:1) if Methanol fails.

References

• Vyankatesh, R. D., et al. (2017).[2] "Microwave Assisted Synthesis of 2 Amino-4, 5-diphenyl-1-Substituted-1 H-Pyrrole-3-Carbonitrile for Anti-Inflammatory and Antifungal Activity." Der Pharmacia Lettre, 9(12), 51-58.[2]

• Ketcha, D. M., et al. (2009).[3][4] "Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles." Arkivoc, (xi), 181-190.

• Rao, H. S. P., & Jothilingam, S. (2004).[1] "Microwave mediated facile one-pot synthesis of polyarylpyrroles from but-2-ene- and but-2-yne-1,4-diones." Tetrahedron Letters, 60(8), 1625-1630.

• Minetto, G., et al. (2005).[5] "Microwave-Assisted Paal-Knorr Reaction - Three-Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes." European Journal of Organic Chemistry, 2005(24), 5277-5288.

Sources

• 1. Microwave mediated facile one-pot synthesis of polyarylpyrroles from but-2-ene- and but-2-yne-1,4-diones [organic-chemistry.org]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BJOC - Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach [beilstein-journals.org]
• 5. Microwave-Assisted Paal-Knorr Reaction - Three-Step Regiocontrolled Synthesis of Polysubstituted Furans, Pyrroles and Thiophenes [organic-chemistry.org]

Application Note: High-Yield Cyanation of N-Aryl Pyrroles via Chlorosulfonyl Isocyanate

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Advanced Technical Guide & Self-Validating Protocol

Executive Summary

The introduction of a nitrile group onto the pyrrole nucleus is a critical transformation in medicinal chemistry, as pyrrole-carbonitriles serve as versatile building blocks for pharmaceuticals, agrochemicals, and advanced organic materials. Traditional methods for cyanating N-aryl pyrroles—such as anodic oxidation in methanolic cyanide or multi-step Vilsmeier-Haack formylation followed by oxime dehydration—often suffer from poor regioselectivity, harsh conditions, or low overall yields.

This application note details a highly efficient, one-pot cyanation methodology utilizing Chlorosulfonyl Isocyanate (CSI) . By leveraging CSI as a uniparticulate electrophile, followed by in-situ dehydration using N,N-dimethylformamide (DMF) and triethylamine (TEA), researchers can achieve selective C2-cyanation of N-aryl pyrroles with exceptional yield and purity [1].

Mechanistic Causality: The Chemistry of CSI

To successfully execute and scale this reaction, one must understand the causality behind the reagent choices. CSI (

) is universally recognized as the most reactive isocyanate known. The strongly electron-withdrawing chlorosulfonyl group attached to the cumulative double bond renders the isocyanate carbon intensely electrophilic.

• Electrophilic Aromatic Substitution (EAS): The electron-rich N-aryl pyrrole attacks the isocyanate carbon of CSI. For sterically unhindered N-aryl pyrroles (e.g., 1-phenylpyrrole), this EAS occurs regioselectively at the C2 position, yielding an N-chlorosulfonyl amide intermediate.

• The Role of DMF: DMF is not merely a solvent here; it acts as a stoichiometric reagent/catalyst. It reacts with the N-chlorosulfonyl amide to form a highly reactive Vilsmeier-type

  complex.

• Base-Driven Elimination: The addition of an organic base (TEA) drives the elimination of the

  and byproducts. This step rapidly collapses the intermediate into the desired 1-arylpyrrole-2-carbonitrile [2].

Reaction workflow for the cyanation of N-aryl pyrroles using chlorosulfonyl isocyanate.

Process Optimization & Quantitative Data

The choice of solvent and temperature control are the two most critical variables in this workflow. CSI reacts violently with water and decomposes in protic solvents. Table 1 summarizes the optimization of reaction conditions for the model substrate, 1-phenylpyrrole.

Table 1: Optimization of Cyanation Conditions for 1-Phenylpyrrole

Entry	Solvent	Temp (°C)	DMF (eq)	Base (eq)	Observation / Causality	Yield (%)
1		0 to 20	1.0	None	Reaction stalls at the amide intermediate.	0
2		-5 to 10	2.0	TEA (2.0)	Good conversion, but product isolation is tedious.	78
3	Acetonitrile	-5 to 10	2.0	TEA (2.0)	Optimal. Rapid precipitation of byproducts.	92
4	Acetonitrile	25 (RT)	2.0	TEA (2.0)	Exotherm leads to tar formation and polymerization.	41

Note: Acetonitrile is the superior solvent because the

byproduct is highly insoluble in it, driving the reaction forward via Le Chatelier's principle and simplifying downstream workup [2].

Self-Validating Experimental Protocol

This protocol is designed for a 10 mmol scale synthesis of 1-phenylpyrrole-2-carbonitrile. It includes built-in visual and analytical checkpoints to validate the success of each step.

Materials Required

• 1-Phenylpyrrole: 1.43 g (10.0 mmol)

• Chlorosulfonyl Isocyanate (CSI): 0.87 mL (10.0 mmol) — Caution: Highly corrosive and violently reactive with moisture.

• N,N-Dimethylformamide (DMF): 1.55 mL (20.0 mmol) — Must be strictly anhydrous.

• Triethylamine (TEA): 2.78 mL (20.0 mmol)

• Anhydrous Acetonitrile: 20 mL

Step-by-Step Methodology

Step 1: System Preparation Flame-dry a 100 mL 3-neck round-bottom flask equipped with a magnetic stir bar, an internal thermocouple, and a nitrogen/argon inlet. Charge the flask with 1-phenylpyrrole (1.43 g) and anhydrous acetonitrile (20 mL).

Step 2: Cryogenic Cooling Submerge the flask in an ice-salt bath. Allow the internal temperature to drop to between -6 °C and 0 °C.

• Causality: Suppressing the temperature prevents the highly reactive CSI from polymerizing the pyrrole ring.

Step 3: Electrophilic Addition Load CSI (0.87 mL) into a dry dropping funnel. Add it dropwise over 15 minutes, ensuring the internal temperature does not exceed 0 °C.

• Self-Validation Checkpoint 1: You will observe a mild exotherm and a color shift from pale yellow to deep orange. Thin-Layer Chromatography (TLC) (Hexane/EtOAc 8:2) should indicate the complete disappearance of the starting material (

  ) and the formation of a baseline-sticking intermediate.

Step 4: Catalytic Complexation Stir the mixture for 15 minutes at 0 °C. Next, add anhydrous DMF (1.55 mL) dropwise. Maintain the temperature below 0 °C.

Step 5: Base-Driven Elimination Add TEA (2.78 mL) dropwise over 10 minutes.

• Self-Validation Checkpoint 2: Upon addition of the base, a thick, voluminous white precipitate (

  and complexes) will immediately crash out of the solution. Crucial: If the solution remains clear, the elimination step has failed, likely due to wet reagents quenching the CSI.

Step 6: Maturation Remove the ice bath and allow the resulting slurry to warm to 10 °C, stirring vigorously for 1 hour.

Step 7: Workup and Isolation Filter the white precipitate through a sintered glass funnel. Wash the filter cake with cold acetonitrile (2 × 5 mL). Concentrate the combined filtrate under reduced pressure. Dissolve the resulting residue in ethyl acetate (30 mL), wash with deionized water (2 × 15 mL) to remove residual DMF, and wash with brine (15 mL). Dry the organic layer over anhydrous

, filter, and evaporate to yield the crude 1-phenylpyrrole-2-carbonitrile. Purify via recrystallization or flash chromatography if analytical purity is required.

Troubleshooting & Safety Directives

• Pressure Hazard: CSI reacts with ambient humidity to generate

  and gases. Never store CSI in a tightly sealed glass container that has been exposed to air; it will overpressurize and shatter. Always store under inert gas at 4 °C.

• Dicyanopyrrole Byproducts: If an excess of CSI is used (>1.1 eq), or if the temperature is allowed to rise during the initial addition, secondary EAS will occur, leading to the formation of 1-arylpyrrole-2,4-dicarbonitrile. Strict stoichiometric and thermal control is mandatory.

References

• Loader, C. E., & Anderson, H. J. (1981). Pyrrole chemistry. XXIII. The cyanation of substituted pyrroles with chlorosulfonyl isocyanate (CSI). New syntheses of pyrrole-3-carbonitriles. Canadian Journal of Chemistry, 59(17), 2673-2676. URL:[Link]

• Gu, J., et al. (2008). Synthesis of pyrrole-2-carbonitriles. United States Patent 7,399,870 B2.

Technical Notes & Optimization

Technical Support Center: Regioselectivity in Electrophilic Substitution of 1-Phenylpyrrole

Welcome to the Technical Support Center for heterocyclic functionalization. 1-Phenylpyrrole (N-phenylpyrrole) presents a unique regioselectivity challenge: while its electronic properties drive reactions toward the α-positions (C2/C5), the steric bulk of the N-phenyl ring heavily influences the thermodynamic stability and transition-metal accessibility of the β-positions (C3/C4).

This guide provides mechanistic troubleshooting, self-validating protocols, and quantitative data to help you control regioselectivity during your synthetic workflows.

Troubleshooting Classic Electrophilic Aromatic Substitution (EAS)

Q: I am attempting to synthesize 1-phenylpyrrole-3-carboxaldehyde via standard Vilsmeier-Haack formylation (POCl₃/DMF), but NMR analysis shows almost exclusive formation of the 2-isomer. Why is this happening?

A: This is a classic case of kinetic versus thermodynamic control. In standard electrophilic aromatic substitution (EAS), the regioselectivity is governed by the stability of the intermediate cation (Wheland intermediate). Attack at the C2 (α) position generates an intermediate stabilized by three resonance structures, whereas attack at the C3 (β) position generates an intermediate with only two resonance structures. Consequently, the activation energy for C2 attack is lower, making[1].

Q: How can I force the regioselectivity toward the C3 (β) position for formylation or acylation?

A: You have two primary strategies to overcome the kinetic preference for C2:

Strategy A: Steric Control During EAS You can override the electronic kinetic preference by increasing the steric bulk of the electrophile. By replacing standard dimethylformamide (DMF) with sterically crowded amides, such as diisopropylformamide, the bulky electrophilic Vilsmeier complex clashes with the N-phenyl ring and the adjacent C2-hydrogen. This steric repulsion[2].

Strategy B: Thermodynamic Isomerization (The TfOH Method) If you have already isolated the 2-isomer, you can isomerize it. While the 2-isomer is kinetically favored, the 3-isomer is thermodynamically more stable. The electron-withdrawing acyl/formyl group at C3 causes less destabilization of the pyrrole π-system and experiences less steric clash with the twisted N-phenyl ring.[3].

Self-Validating Protocol: Acid-Catalyzed Isomerization to the 3-Isomer

This methodology details the thermodynamic rearrangement of the kinetically favored 2-isomer into the 3-isomer using TfOH[4].

Materials:

• 1-Phenylpyrrole-2-carboxaldehyde (5.0 mmol)

• Trifluoromethanesulfonic acid (TfOH) (20.0 mmol, 4.0 equiv)

• 1,2-Dichloroethane (DCE), anhydrous (10 mL)

• Saturated aqueous NaHCO₃

Step-by-Step Methodology:

• Reaction Setup: Dissolve 1-phenylpyrrole-2-carboxaldehyde (5.0 mmol) in anhydrous DCE (10 mL) in a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar). Validation: The solution should be clear and homogeneous.

• Acid Addition: Cool the flask to 0 °C. Slowly add TfOH (1.8 mL, 20.0 mmol) dropwise via syringe. Causality: The strong acid protonates the formyl group, initiating the reversible deacylation/reacylation or migration sequence driven by the thermodynamic sink of the C3-isomer.

• Reflux & Monitor: Heat the reaction mixture to reflux (approx. 83 °C) for 3 hours. Validation: Monitor the reaction via TLC (Hexanes/EtOAc 4:1). The 3-isomer typically exhibits a slightly lower R_f value than the 2-isomer due to differences in the molecular dipole moment.

• Quenching: Cool the mixture to room temperature and carefully pour it into an ice-cold saturated aqueous NaHCO₃ solution to neutralize the TfOH. Caution: Vigorous CO₂ evolution will occur.

• Extraction & Purification: Extract the aqueous layer with dichloromethane (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude residue via vacuum sublimation or silica gel chromatography.

• Analytical Validation: Confirm the C3-substitution via ¹H NMR (CDCl₃). Self-Validation Check: The formyl proton (CHO) will appear as a doublet at ~9.77 ppm (J = 0.7 Hz). Crucially, the pyrrole H-2 proton will appear as an isolated doublet of doublets at ~7.61 ppm, distinct from the coupled α/β proton patterns seen in the 2-isomer[2].

Troubleshooting Transition-Metal Catalyzed C-H Functionalization

Q: When performing Rh-catalyzed C-H arylation on 1-phenylpyrrole, I observe high β-selectivity (C3/C4), completely opposite to my classic EAS results. Is my catalyst dead, or is this expected?

A: This is expected and highlights the difference between classic electrophiles and transition-metal complexes. In 1-phenylpyrrole, the N-phenyl ring is not coplanar with the pyrrole ring; it is twisted out of plane (dihedral angle ~10–25°) due to steric repulsion with the α-hydrogens.

When you use a transition metal catalyst (e.g., Rh, Ir, or Pd), the bulky metal-ligand complex must physically approach the C-H bond for oxidative addition or electrophilic metalation. The twisted N-phenyl ring acts as a steric shield, effectively blocking the C2 and C5 positions. Consequently,[5]. Your catalyst is functioning perfectly; it is simply under steric control rather than electronic control.

Quantitative Data Summary

The following table summarizes the expected regioselectivity and yields based on the functionalization method chosen.

Reaction Type	Reagents / Catalyst	Primary Regioselectivity	Yield Range	Controlling Factor
Classic Formylation	POCl₃, DMF (Standard)	C2 (α-position)	80–90%	Kinetic (Wheland intermediate stability)
Sterically Hindered Formylation	POCl₃, Diisopropylformamide	C3 (β-position)	30–50%	Steric (Reagent bulk overrides kinetics)
Acid-Catalyzed Isomerization	TfOH (reflux, 3h)	C2 → C3 migration	>90%	Thermodynamic (Product stability)
C–H Arylation	Ar-I, RhCl(CO)[P(OAr)₃]₂	C3 / C4 (β-position)	50–85%	Steric (Catalyst bulk & N-phenyl twist)

Visualizing the Reaction Pathways

The following diagrams illustrate the logical flow of regioselectivity and the experimental workflow for accessing the challenging C3-isomer.

Caption: Mechanistic divergence in 1-phenylpyrrole functionalization and TfOH-mediated isomerization.

Caption: Step-by-step workflow for the synthesis of 3-acyl-1-phenylpyrroles via C2-to-C3 isomerization.

References

• Ilyin, P. V., Pankova, A. S., & Kuznetsov, M. A. (2012). Direct and Efficient Synthesis of Pyrrole-3-carbaldehydes by Vilsmeier–Haack Formylation of Pyrroles with Sterically Crowded Amides. Synthesis, 44(9), 1353-1358. URL:[Link]

• Dallemagne, P., Rault, S., Fabis, F., Dumoulin, H., & Robba, M. (1994). A Convenient Rearrangement of 1-Phenylpyrrole-2-carboxaldehydes into Their 3-Isomers. Synthetic Communications, 24(13), 1855-1857. URL:[Link]

• Ueda, A., Yamaguchi, S., Itami, K., et al. (2014). β-Selective C–H Arylation of Pyrroles Leading to Concise Syntheses of Lamellarins C and I. Journal of the American Chemical Society, 136(42), 14725–14728. URL:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals isolating 2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile (CAS: 64288-46-6; MW: 196.25 g/mol ). This molecule is typically synthesized via the Paal-Knorr condensation of 3-cyano-hexane-2,5-dione with aniline.

Because aniline is highly susceptible to autoxidation and the Paal-Knorr reaction is sensitive to pH variations, crude reaction mixtures are notoriously difficult to purify, often presenting as dark, tarry oils. This guide synthesizes field-proven methodologies, mechanistic causality, and self-validating protocols to ensure high-purity isolation.

I. Analyte Profiling & Impurity Matrix

Successful purification requires exploiting the physicochemical differences between the target pyrrole and common reaction byproducts.

Component / Impurity	MW ( g/mol )	Relative Polarity (TLC)	Mechanistic Origin	Primary Removal Strategy
Target Pyrrole	196.25	Medium (Rf ~0.4)	Condensation of dione & aniline	Product Isolation
Aniline (Unreacted)	93.13	High (Rf ~0.1)	Excess reagent / Incomplete reaction	0.5 M HCl Aqueous Wash
Furan Byproduct	138.12	Low (Rf ~0.7)	Acid-catalyzed dione cyclization	Column Chromatography
3-Cyano-2,5-hexanedione	137.14	High (Rf ~0.2)*	Unreacted starting material	Chromatography / Aqueous Wash
Polyaniline / Tars	>400	Baseline (Rf = 0.0)	Oxidation of aniline / Pyrrole oligomerization	Silica Plug / Filtration

*Rf values are approximate, based on a 9:1 Hexane/Ethyl Acetate mobile phase.

II. Mechanistic Pathways & Purification Workflows

Understanding the mechanistic divergence during synthesis is critical for troubleshooting downstream purification. If the reaction pH drops below 3, the 1,4-dicarbonyl undergoes rapid intramolecular cyclization, forming a furan byproduct instead of incorporating the amine 1.

Mechanistic divergence in Paal-Knorr synthesis: Pyrrole formation vs. Furan byproduct.

Step-by-step downstream purification workflow for isolating the target pyrrole.

III. Troubleshooting & FAQs

Q1: My crude reaction mixture is pitch black and highly viscous. How do I remove these dark impurities without losing my product? A1: The dark color is almost certainly due to the autoxidation of unreacted aniline into polyaniline-like oligomers 2. Causality: Aniline is highly sensitive to oxygen and light. To remove it, perform a biphasic extraction using 0.5 M HCl. Aniline (pKa ~4.6) will protonate into water-soluble anilinium chloride. The target pyrrole (pKa < 0) lacks basicity because its nitrogen lone pair is delocalized into the aromatic ring; therefore, it remains safely in the organic phase. Pass the resulting organic phase through a short silica plug to trap the high-molecular-weight tars before proceeding to chromatography.

Q2: I am observing a major non-polar byproduct co-eluting slightly above my product on TLC. What is it, and how do I prevent it? A2: This is the corresponding furan byproduct. Causality: In the Paal-Knorr synthesis, if the reaction is overly acidic (pH < 3), the 1,4-dicarbonyl compound undergoes rapid acid-catalyzed intramolecular cyclization before the aniline can condense with it 1. To prevent this in future runs, buffer your reaction with a weak acid (like glacial acetic acid) to maintain a pH between 3.5 and 4.5. To separate it now, you must use a highly non-polar isocratic mobile phase (e.g., 95:5 Hexane/Ethyl Acetate) during column chromatography.

Q3: My product seems to degrade or streak heavily on the silica gel column, resulting in poor mass recovery. Why? A3: Pyrroles are electron-rich heterocycles. Even with the electron-withdrawing cyano group at the C3 position, the alpha-carbons remain susceptible to electrophilic attack. The acidic silanol groups on standard silica gel (pH ~4.5–5.5) can catalyze the oligomerization of the pyrrole ring during elution. Solution: Neutralize your silica gel by pre-treating the column with 1% triethylamine (Et3N) in hexanes prior to loading your sample, or switch to neutral alumina as the stationary phase.

IV. Validated Standard Operating Procedures (SOPs)

Protocol A: Aqueous Workup & Aniline Scavenging

Objective: Selectively partition unreacted aniline and water-soluble catalysts away from the pyrrole.

• Dilution: Dissolve the crude reaction mixture in 20 mL of Ethyl Acetate (EtOAc).

• Acid Wash: Transfer to a separatory funnel and add 15 mL of cold 0.5 M HCl 1. Shake vigorously and vent.

• Phase Separation: Allow the layers to separate. The dark color may persist in the organic (top) layer, but the aniline is now in the aqueous (bottom) layer.

• Self-Validation Check: Check the pH of the separated aqueous layer. If pH > 2, unreacted aniline may still be buffering the solution. Repeat the wash with an additional 10 mL of 0.5 M HCl.

• Neutralization: Wash the organic layer with 15 mL of saturated aqueous NaHCO3 to neutralize residual acid, followed by 15 mL of brine.

• Drying: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Protocol B: Flash Column Chromatography

Objective: Isolate the target pyrrole from furan byproducts and residual dione.

• Preparation: Slurry-pack a column with silica gel using Hexane. (Optional: Add 1% Et3N to the hexane if degradation was previously observed).

• Loading: Dry-load the concentrated crude mixture onto a small amount of silica gel, or wet-load using a minimal amount of Dichloromethane (DCM).

• Elution: Elute using an isocratic mixture of Hexane/Ethyl Acetate (9:1) 3.

• Fraction Collection: The furan byproduct will elute first (Rf ~0.7), followed by the target 2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile (Rf ~0.4).

• Self-Validation Check: Spot fractions on a TLC plate and visualize under UV light (254 nm). The target pyrrole will be strongly UV-active due to the extended conjugated system of the phenyl and pyrrole rings.

Protocol C: Final Polish via Recrystallization

Objective: Achieve >99% purity by removing trace co-eluting isomers or colored impurities.

• Dissolution: Place the chromatographed solid into a clean Erlenmeyer flask. Add a minimal amount of boiling Methanol (approx. 2-3 mL per gram of product).

• Anti-Solvent Addition: Dropwise, add hot distilled water until the solution just becomes cloudy (approx. 9:1 Methanol/Water ratio) 1.

• Clarification: Add a single drop of boiling methanol to clear the cloudiness, then remove from heat.

• Crystallization: Allow the flask to cool slowly to room temperature undisturbed, then transfer to an ice bath for 15 minutes.

• Isolation: Collect the purified white/off-white crystals via vacuum filtration using a Büchner funnel. Wash with 1 mL of ice-cold 9:1 Methanol/Water.

V. References

• Title: Design and synthesis of 3-pyrrol-3-yl-3H-isobenzofuran-1-ones as inhibitors of human cytosolic phospholipase A2α Source: Taylor & Francis Online (Journal of Enzyme Inhibition and Medicinal Chemistry) URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tandfonline.com [tandfonline.com]

avoiding polymerization during pyrrole cyanation

Welcome to the technical support center for pyrrole cyanation. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of introducing a nitrile group onto the pyrrole ring. One of the most significant challenges in this process is the inherent instability of the pyrrole ring, particularly under the acidic or electrophilic conditions often required for cyanation, which can lead to unwanted polymerization.

This document provides in-depth, experience-driven guidance in a question-and-answer format, along with troubleshooting protocols to help you overcome these challenges and achieve successful, high-yield cyanations.

Frequently Asked Questions (FAQs)

Q1: Why did my pyrrole reaction mixture immediately turn black and form a solid precipitate upon adding the cyanation reagents?

A: This is a classic sign of rapid, uncontrolled acid-catalyzed polymerization of pyrrole.[1] Pyrrole is an electron-rich aromatic compound.[1] Under acidic conditions, which are common in many cyanation protocols (e.g., Vilsmeier-Haack or Lewis acid-catalyzed methods), the pyrrole ring can be protonated.[1][2][3] This protonation disrupts the ring's aromaticity, making it highly reactive.[1] The protonated pyrrole then acts as a potent electrophile, which is readily attacked by a neutral, electron-rich pyrrole molecule. This initiates a chain reaction, leading to the formation of insoluble, dark-colored, and ill-defined polymers, often observed as a black or dark brown tar-like substance.[1][4]

Caption: Acid-catalyzed polymerization of pyrrole.

Q2: What is the most effective and robust strategy to prevent this polymerization?

A: The most reliable and widely adopted strategy is to install an electron-withdrawing protecting group on the pyrrole nitrogen before attempting the cyanation.[1][5] An electron-withdrawing group (EWG) effectively decreases the electron density of the pyrrole ring.[1][6] This electronic deactivation makes the ring significantly less susceptible to protonation and subsequent electrophilic attack, thereby inhibiting the initiation of polymerization.[1] This strategy allows a much broader range of chemical transformations, including various cyanation methods, to be performed successfully.[1][5]

Q3: How do I select the appropriate N-protecting group for my experiment?

A: The choice of protecting group is critical and depends entirely on the specific conditions of your planned cyanation reaction and any subsequent steps. The key is to choose a group that is stable under the cyanation conditions but can be removed later without degrading your desired product.[1]

Protecting Group	Chemical Structure	Stability to Acid	Common Removal Conditions	Key Considerations
Tosyl (Ts)	-SO₂C₆H₄CH₃	High	Mg/MeOH; Na/NH₃; SmI₂	Excellent choice for reactions involving strong acids or Lewis acids.[1]
Phenylsulfonyl (Bs)	-SO₂C₆H₅	High	Mg/MeOH; Na/NH₃	Similar to Tosyl, provides robust protection under acidic conditions.[1]
Boc	-C(O)OC(CH₃)₃	Low	TFA, HCl	Unsuitable for most cyanation reactions that use strong acid or Lewis acids, as it is designed to be removed under these conditions.[1]
Benzyl (Bn)	-CH₂C₆H₅	Moderate	Hydrogenolysis (H₂, Pd/C)	Not an EWG; offers minimal protection against polymerization. Removed by hydrogenolysis.[7]

For most cyanation applications, a sulfonyl group like tosyl (Ts) is the preferred choice due to its strong electron-withdrawing nature and high stability in acidic media.[1][5]

Q4: Besides N-protection, are there other ways to minimize polymerization if protecting the nitrogen is not feasible?

A: While N-protection is by far the most effective method, you can take other measures to mitigate, though likely not eliminate, polymerization. These are generally less effective but can be helpful in specific cases:[1]

• Lower the Temperature: Drastically reducing the reaction temperature (e.g., to -78 °C) will decrease the rate of all reactions, including the competing polymerization.[1]

• Control Reagent Addition: Add the acid or electrophilic cyanating agent very slowly and in a dropwise manner to a well-stirred, dilute solution of the pyrrole. This helps to avoid localized high concentrations of the reagents that can trigger rapid polymerization.[1]

• Solvent Choice: The choice of solvent can influence the rate of polymerization.[1] While specific guidance is substrate-dependent, using solvents that can better solvate and stabilize reactive intermediates may be beneficial.

• Steric Hindrance: Introducing bulky substituents on the pyrrole ring can sterically inhibit the approach of another pyrrole molecule, thus slowing the polymerization process.[1]

Q5: Can the choice of cyanation reagent itself affect the likelihood of polymerization?

A: Absolutely. Different cyanation methods operate under different conditions, which directly impacts the stability of an unprotected pyrrole.

• Vilsmeier-Haack Conditions: This reaction uses reagents like phosphorus oxychloride and DMF, which form a highly electrophilic Vilsmeier reagent.[8][9] These conditions can readily cause polymerization of unprotected pyrroles.

• Lewis Acid-Catalyzed Cyanation: Many modern methods use an electrophilic cyanide source (e.g., NCTS, TMSCN) activated by a Lewis acid (e.g., BF₃·OEt₂).[10][11] The Lewis acid is often strong enough to initiate polymerization.

• Transition-Metal-Catalyzed C-H Cyanation: These methods (e.g., using Rh, Cu, or Pd) often require a directing group on the nitrogen.[12][13][14] This directing group typically serves the dual purpose of acting as a protecting group, thus preventing polymerization.

Troubleshooting Guide

Caption: Troubleshooting flowchart for pyrrole cyanation.

Problem 1: Upon adding my Lewis acid (e.g., BF₃·OEt₂) or Vilsmeier reagent, the mixture immediately turned black and a solid crashed out.

• Probable Cause: You are observing rapid, uncontrolled acid-catalyzed polymerization of an unprotected or insufficiently deactivated pyrrole.[1]

• Recommended Solutions:

  • Implement a Protection/Deprotection Sequence (Primary Solution): This is the most effective approach. Protect the pyrrole nitrogen with a robust, acid-stable electron-withdrawing group like p-toluenesulfonyl (Tosyl) before the cyanation step. You can then remove the protecting group after a successful cyanation. This multi-step process often results in a much higher overall yield.[1]

  • Optimize Conditions (If Protection is Not an Option): Drastically lower the reaction temperature to -78 °C before and during the addition of the acidic reagent. Add the reagent very slowly to a diluted reaction mixture to avoid localized high concentrations.[1]

Problem 2: My N-Boc protected pyrrole decomposed when I tried to perform a cyanation reaction using a Lewis acid.

• Probable Cause: The tert-butoxycarbonyl (Boc) group is designed to be labile under acidic conditions.[1] The Lewis acid required for your cyanation is cleaving the Boc group, exposing the highly reactive, unprotected pyrrole nitrogen. The newly deprotected pyrrole then rapidly polymerizes in the acidic medium.[1]

• Recommended Solutions:

  • Change the Protecting Group: Switch to a protecting group that is stable to strong acids. Sulfonyl groups (e.g., Tosyl, Phenylsulfonyl) are excellent alternatives as they are highly resistant to acidic conditions.[1][5]

Problem 3: The yield of my desired cyanated product is very low, and my TLC plate shows a dark streak at the baseline and multiple unidentified spots.

• Probable Cause: A significant portion of your pyrrole starting material is being consumed by a competing polymerization side reaction, even if it's not as rapid or complete as in Problem 1. The baseline material is likely the insoluble polymer.

• Recommended Solutions:

  • Analyze the Byproduct: Attempt to isolate the insoluble byproduct. Its lack of well-defined peaks in an NMR spectrum is characteristic of a polymer.

  • Re-evaluate Your Protection Strategy: If you are using a protecting group, it may not be sufficiently deactivating for the specific cyanation conditions you are employing. Consider switching to a stronger electron-withdrawing group.

  • Change the Cyanation Method: Explore alternative cyanation methods that proceed under milder, non-acidic conditions. For example, certain transition-metal-catalyzed cross-coupling reactions might be more suitable, though they may require different starting materials (e.g., a halogenated pyrrole).

Key Experimental Protocols

Protocol 1: N-Protection of Pyrrole with p-Toluenesulfonyl Chloride (TsCl)

This protocol describes the installation of the acid-stable tosyl protecting group onto the pyrrole nitrogen.

Materials:

• Pyrrole

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• p-Toluenesulfonyl chloride (TsCl)

• Anhydrous Hexanes (for washing NaH)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add sodium hydride (1.2 equivalents).

• Wash the NaH with anhydrous hexanes to remove the mineral oil, carefully decant the hexanes, and briefly dry the NaH under vacuum.

• Add anhydrous THF to the flask to create a suspension. Cool the flask to 0 °C in an ice bath.

• Slowly add a solution of pyrrole (1.0 equivalent) in anhydrous THF to the NaH suspension.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for 1 hour. You should observe the cessation of hydrogen gas evolution.

• Cool the mixture back to 0 °C and add a solution of p-toluenesulfonyl chloride (1.1 equivalents) in anhydrous THF dropwise.

• After the addition is complete, allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC. Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• The crude N-tosylpyrrole can be purified by flash column chromatography.

(Protocol adapted from BenchChem[1])

Protocol 2: Cyanation of N-Tosylpyrrole with NCTS

This protocol is an example of cyanating a protected pyrrole using an electrophilic cyanating agent and a Lewis acid catalyst.

Materials:

• N-Tosylpyrrole (from Protocol 1)

• N-cyano-N-phenyl-p-toluenesulfonamide (NCTS)

• Boron trifluoride diethyl etherate (BF₃·OEt₂)

• Anhydrous Dichloromethane (DCM)

Procedure:

• To a flame-dried flask under an inert atmosphere, dissolve N-tosylpyrrole (1.0 equivalent) in anhydrous DCM.

• Cool the solution to the desired temperature (start at 0 °C or lower to optimize).

• Add NCTS (typically 1.1-1.5 equivalents).

• Slowly add BF₃·OEt₂ (can range from catalytic to stoichiometric amounts, optimization is required) to the stirred solution.

• Monitor the reaction by TLC. The reaction time can vary from a few hours to overnight.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the resulting 2-cyano-N-tosylpyrrole by flash column chromatography.

(This is a representative protocol based on principles from multiple sources[11][15])

Protocol 3: Deprotection of N-Tosyl-Pyrrole

This protocol removes the tosyl group to yield the free N-H cyanopyrrole.

Materials:

• 2-cyano-N-tosylpyrrole (from Protocol 2)

• Magnesium (Mg) turnings

• Anhydrous Methanol (MeOH)

Procedure:

• To a round-bottom flask, add the N-tosylpyrrole (1.0 equivalent) and an excess of magnesium turnings (e.g., 10 equivalents).

• Add anhydrous methanol and stir the suspension at room temperature. The reaction can be gently heated to reflux to increase the rate.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction to room temperature and filter the mixture through a pad of celite to remove excess magnesium and magnesium salts. Rinse the filter cake with additional methanol or dichloromethane.

• Concentrate the filtrate under reduced pressure.

• The crude residue can be purified by partitioning between water and a suitable organic solvent (like DCM or ether) and/or by flash column chromatography to yield the deprotected cyanopyrrole.

(Protocol adapted from BenchChem[1])

References

• Hawkins, S. J. & Ratcliffe, N. M. (2000). A study of the effects of acid on the polymerisation of pyrrole, on the oxidative polymerisation of pyrrole and on polypyrrole. Journal of Materials Chemistry. [Link]

• Koncar, V. (2015). Reaction mechanism and kinetics of in-situ polymerization of pyrrole onto textiles: A review. Textile Research Journal. [Link]

• Tran, C. D., & D'Arcy, M. B. (2000). The mechanisms of pyrrole electropolymerization. Chemical Society Reviews. [Link]

• Li, Y., & Qian, R. (1999). Electropolymerization of Pyrrole and Electrochemical Study of Polypyrrole. 2. Influence of Acidity on the Formation of Polypyrrole and the Multipathway Mechanism. The Journal of Physical Chemistry B. [Link]

• Química Orgánica. Pyrrole polymerization. quimicaorganica.org. [Link]

• Hawkins, S. J., & Ratcliffe, N. M. (2000). A study of the effects of acid on the polymerisation of pyrrole, on the oxidative polymerisation of pyrrole and on polypyrrole. ResearchGate. [Link]

• Hawkins, S. J., & Ratcliffe, N. M. (2000). A study of the effects of acid on the polymerisation of pyrrole, on the oxidative polymerisation of pyrrole and on polypyrrole. Journal of Materials Chemistry. [Link]

• ResearchGate. Polymerization mechanism of pyrrole with APS. ResearchGate. [Link]

• EnPress Journals. Reaction mechanism and kinetics of in-situ polymerization of pyrrole onto textiles. EnPress Journals. [Link]

• ResearchGate. Trimethylsilyl cyanide (TMSCN). ResearchGate. [Link]

• ResearchGate. Pyrrole chemistry. XXIII. The cyanation of substituted pyrroles with chlorosulfonyl isocyanate (CSI). ResearchGate. [Link]

• ResearchGate. Manganese‐catalyzed cyanation of indoles, pyrroles, and thiophenes. ResearchGate. [Link]

• ResearchGate. The effect of electron-withdrawing groups on 15N and 13C chemical shifts. ResearchGate. [Link]

• PubMed. Lewis acid catalyzed direct cyanation of indoles and pyrroles with N-cyano-N-phenyl-p-toluenesulfonamide (NCTS). PubMed. [Link]

• PMC. Copper-Catalyzed Cyanation of Heterocycle Carbon-Hydrogen Bonds. PMC. [Link]

• ResearchGate. Does it make sense to freeze pyrrole to stop spontaneous polymerization?. ResearchGate. [Link]

• Wikipedia. Pyrrole. Wikipedia. [Link]

• ResearchGate. Pyrrole Protection. ResearchGate. [Link]

• University of Technology. Five-membered Heterocycles Pyrrole, Furan and Thiophene. uotechnology.edu.iq. [Link]

• Organic Chemistry Portal. Transition Metal-Catalyzed Synthesis of Pyrroles from Dienyl Azides. organic-chemistry.org. [Link]

• ScienceOpen. Raman Spectroscopy as a Tool for the Characterization of Pyrrole and Indole Cyanation via Vilsmeier-Haack Reaction. ScienceOpen. [Link]

• Canadian Journal of Chemistry. The Vilsmeier formylation and the cyanation of pyrrole acetals. cdnsciencepub.com. [Link]

• Semantic Scholar. Direct C-H Cyanation by ICN Formed In Situ. Semantic Scholar. [Link]

• PubMed. Rhodium catalyzed C2-selective cyanation of indoles and pyrroles. PubMed. [Link]

• Academia.edu. An overview on the progress and development on metals/non-metal catalyzed cyanation reactions. Academia.edu. [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyrrole. Pharmaguideline. [Link]

• PubMed. Transition-Metal-Catalyzed Cyanation by Using an Electrophilic Cyanating Agent, N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS). PubMed. [Link]

• ResearchGate. Transition‐Metal‐Catalyzed Cyanation by Using an Electrophilic Cyanating Agent, N‐Cyano‐N‐phenyl‐p‐toluenesulfonamide (NCTS). ResearchGate. [Link]

• MDPI. Synthesis of Polypyrrole Induced by [Fe(CN) 6 ] 3− and Redox Cycling of [Fe(CN) 6 ] 4. MDPI. [Link]

• RSC Publishing. Substituent effects and electron delocalization in five-membered N-heterocycles. RSC Publishing. [Link]

• SciELO. Raman Spectroscopy as a Tool for the Characterization of Pyrrole and Indole Cyanation via Vilsmeier-Haack Reaction. SciELO. [Link]

• Organic Chemistry Portal. Pyrrole synthesis. organic-chemistry.org. [Link]

• ResearchGate. Pyrrole chemistry. XXIV. The Vilsmeier formylation and the cyanation of pyrrole acetals. ResearchGate. [Link]

• ResearchGate. RECENT ADVANCES IN CYANATION REACTIONS. ResearchGate. [Link]

• Organic Syntheses. TRIMETHYLSILYL CYANIDE. orgsyn.org. [Link]

• ResearchGate. Direct cyanation of indoles and pyrroles. ResearchGate. [Link]

• Nature. Copper-catalysed asymmetric radical cyanation. Nature. [Link]

• PubMed. Synthesis of Pyrrolidines and Pyrroles via Tandem Amination/Cyanation/Alkylation and Amination/Oxidation Sequences. PubMed. [Link]

• RSC Publishing. Insights from theory and experiments on the dynamics of controlled in situ polymerization of pyrrole at the liquid–liquid interface. RSC Publishing. [Link]

• Chemistry LibreTexts. 13.10: Protecting Groups in Organic Synthesis. Chemistry LibreTexts. [Link]

• Journal of the Chemical Society, Perkin Transactions 1. Cyanation using the combined reagent, triphenyiphosphine–thiocyanogen (TPPT). RSC Publishing. [Link]

• SciELO. RECENT ADVANCES IN CYANATION REACTIONS. SciELO. [Link]

• Organic Chemistry Portal. Nitrile synthesis by C-C coupling (cyanation). organic-chemistry.org. [Link]

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• 13. Rhodium catalyzed C2-selective cyanation of indoles and pyrroles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. (PDF) An overview on the progress and development on metals/non-metal catalyzed cyanation reactions [academia.edu]
• 15. Transition-Metal-Catalyzed Cyanation by Using an Electrophilic Cyanating Agent, N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Optimization for Pyrrole Ring Closure

Prepared by: Senior Application Scientist, Chemical Synthesis Division

Welcome to the Technical Support Center for Catalyst Optimization in Pyrrole Ring Closure reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of pyrrole synthesis, a cornerstone in medicinal chemistry and materials science. Pyrrole scaffolds are ubiquitous in pharmaceuticals, natural products, and functional materials, making their efficient synthesis a critical endeavor.[1][2]

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to address common challenges in catalyst-mediated pyrrole synthesis, with a focus on prevalent methods like the Paal-Knorr and Clauson-Kaas reactions. Our goal is to move beyond simple procedural lists to explain the causality behind experimental choices, empowering you to resolve issues logically and optimize your reaction outcomes.

General Troubleshooting Workflow

When encountering issues such as low yield, poor selectivity, or byproduct formation, a systematic approach is crucial. The following workflow provides a logical sequence for diagnosing and resolving common problems in catalytic pyrrole synthesis.

Caption: A logical workflow for diagnosing and resolving common issues in catalytic pyrrole synthesis.

Troubleshooting Guide (Question & Answer)

This section directly addresses specific issues encountered during experiments, providing explanations for the underlying causes and actionable solutions.

Category 1: Low Yield & Poor Conversion

Question 1: My Paal-Knorr reaction has a very low yield. What are the most common causes?

Answer: Low yield in a Paal-Knorr synthesis is a frequent issue that can typically be traced back to one of four areas:

• Purity of Starting Materials: The 1,4-dicarbonyl compound is the most critical component. Impurities, such as mono-carbonyl compounds or residual starting materials from its synthesis, can lead to undesired side reactions.[3] Similarly, the amine's purity is crucial. Recommendation: Verify the purity of your 1,4-dicarbonyl compound via NMR or GC-MS. If questionable, purify by distillation or recrystallization.[3] Ensure the amine is from a reliable source and handled appropriately, especially if it's prone to oxidation.

• Improper Reaction Conditions (pH): The Paal-Knorr reaction is highly sensitive to pH. The cyclization step requires protonation of a carbonyl, but strongly acidic conditions (pH < 3) favor the competing Paal-Knorr furan synthesis, drastically reducing your pyrrole yield.[3][4] Recommendation: The reaction should be conducted under neutral or weakly acidic conditions.[3] Using a catalytic amount of a weak acid like acetic acid is often sufficient to accelerate the reaction without promoting furan formation.[4][5]

• Suboptimal Temperature and Time: While heating is often necessary, prolonged exposure to high temperatures can cause degradation of starting materials or the pyrrole product, especially if they contain sensitive functional groups.[3][6] Conversely, insufficient heating or time will result in low conversion. Recommendation: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or GC-MS to determine the optimal reaction time and prevent product degradation from extended heating.[3][4] Consider a temperature screen to find the lowest effective temperature.

• Catalyst Inactivity: The chosen acid catalyst may be inappropriate for the substrate or may have lost its activity. Recommendation: If using a solid-supported catalyst, ensure it has been properly activated and stored. For Lewis acids, ensure they are anhydrous if water-sensitive. Consider screening a panel of catalysts to find one that is more effective under milder conditions.[4]

Question 2: I suspect my catalyst is being deactivated or "poisoned." How can I identify this, and what are the common culprits?

Answer: Catalyst deactivation is a significant concern, especially with transition-metal catalysts. It can manifest as a reaction that starts well but then stalls, or as a complete lack of reactivity.[7]

• Identifying Deactivation: A key diagnostic is to add a fresh aliquot of the catalyst to the stalled reaction. If the reaction restarts, catalyst deactivation is highly likely.

• Common Causes & Solutions:

  • Chemical Poisoning: This occurs when impurities or even functional groups on your substrate bind strongly to the catalyst's active sites.[7] Sulfur-containing compounds (thiols, thioethers) are notorious poisons for many transition metal catalysts like Palladium. However, some modern iron-based catalysts have shown remarkable tolerance to sulfur.

    • Solution: Ensure the highest purity of reactants and solvents. If a functional group on the substrate is the suspected poison, a change in catalyst type (e.g., from a transition metal to a Brønsted acid or organocatalyst) may be necessary.

  • Thermal Deactivation (Sintering): At high temperatures, fine catalyst particles can agglomerate, reducing the available surface area and overall activity. This is particularly relevant for heterogeneous catalysts and is generally irreversible.[7]

    • Solution: Operate at the lowest effective temperature. Using microwave irradiation can often provide the necessary energy for the reaction at a lower bulk temperature and for a shorter duration, mitigating thermal degradation.[8][9]

  • Fouling: In this case, the catalyst surface is coated by byproducts, often polymeric "tar," which physically blocks the active sites.

    • Solution: This is often linked to overly harsh reaction conditions. Lowering the temperature, using a milder catalyst, or improving stirring to prevent localized overheating can prevent the formation of these polymeric materials.[6]

Category 2: Poor Selectivity & Byproduct Formation

Question 3: My Paal-Knorr reaction is producing a significant amount of the corresponding furan. How can I prevent this?

Answer: Furan formation is the most common side reaction in the Paal-Knorr synthesis of pyrroles and arises from the same 1,4-dicarbonyl precursor. The outcome of the reaction is dictated by the nucleophile that initiates the final, irreversible cyclization.

• Causality (The Role of pH): Under strongly acidic conditions (pH < 3), the concentration of the free amine (the nucleophile for pyrrole formation) is very low due to protonation. The intramolecular cyclization via the enol hydroxyl group, leading to the furan, becomes the dominant pathway.[3][4][5]

• Solutions:

  • Control pH: Maintain neutral or weakly acidic conditions. Using acetic acid as both a catalyst and solvent is a classic strategy that works well.[5][10] Avoid strong acids like sulfuric acid or using amine hydrochloride salts directly.[5][11]

  • Increase Amine Concentration: Using an excess of the amine can help shift the equilibrium toward the pyrrole product by ensuring the amine is the most available nucleophile to attack the protonated carbonyl intermediate.[4]

  • Catalyst Choice: Some Lewis acids may show higher selectivity for pyrrole formation over furan formation. Screening catalysts like Sc(OTf)₃ or FeCl₃, which can operate under very mild conditions, may be beneficial.[10][12]

Caption: Mechanistic competition between pyrrole and furan formation in the Paal-Knorr synthesis is primarily controlled by reaction pH.

Question 4: My crude product is a dark, tarry material that is difficult to purify. What causes this and how can I fix it?

Answer: The formation of a dark, insoluble, tar-like substance is a strong indicator of polymerization of either the starting materials or the electron-rich pyrrole product.[6] This is almost always caused by excessively harsh reaction conditions.

• Causality: High temperatures and/or highly acidic conditions can promote side reactions, including self-condensation of the dicarbonyl starting material or acid-catalyzed polymerization of the pyrrole ring once it is formed.

• Solutions:

  • Lower the Reaction Temperature: This is the most effective first step. Many modern catalytic systems allow Paal-Knorr and Clauson-Kaas reactions to proceed at room temperature or with only gentle heating (e.g., 60-80 °C).[3][10]

  • Use a Milder Catalyst: Switch from strong Brønsted acids (like TFA or p-TsOH) to milder Lewis acids (e.g., Zn(OTf)₂, MgI₂) or solid-supported acids (e.g., silica sulfuric acid), which often provide high yields without product degradation.[10][11] Organocatalysts like Vitamin B1 have also been reported for clean conversions at room temperature.

  • Consider Solvent-Free Conditions: Paradoxically, running the reaction neat or with a solid-supported catalyst under solvent-free conditions can sometimes give cleaner results and shorter reaction times, minimizing the opportunity for side reactions.[4][10]

Category 3: Substrate-Specific Issues

Question 5: My reaction is very slow when using an electron-poor or sterically hindered amine. What strategies can improve this?

Answer: The nucleophilicity of the amine is central to the reaction rate. Electron-withdrawing groups on the amine (e.g., nitro or sulfonyl groups) or significant steric bulk near the nitrogen atom will reduce its nucleophilicity, slowing the initial attack on the carbonyl.[3][6]

• Strategies for Improvement:

  • More Forcing Conditions: A straightforward approach is to increase the reaction temperature and/or time.[6] Microwave-assisted synthesis is particularly effective here, as it can rapidly heat the reaction mixture, significantly reducing reaction times from hours to minutes and driving sluggish reactions to completion.[8][9]

  • Use a More Active Catalyst: For a poorly reactive amine, a weaker catalyst may not be sufficient. Switching from a weak Brønsted acid to a more potent Lewis acid like Sc(OTf)₃ can enhance the electrophilicity of the carbonyl carbon, making it more susceptible to attack by the weak nucleophile.[1][10]

  • Change the Reaction: For N-sulfonyl or N-aroyl amines, the Clauson-Kaas synthesis (reacting the amine with 2,5-dimethoxytetrahydrofuran) is often more efficient than the Paal-Knorr.[10] Numerous catalytic systems, including those based on iron, copper, and zinc, have been developed specifically for this transformation.[10]

Frequently Asked Questions (FAQs)

FAQ 1: What are the main advantages of using a Lewis acid or a solid-supported catalyst over a traditional Brønsted acid like acetic acid?

Answer: While traditional Brønsted acids are effective, Lewis acids and solid-supported catalysts offer significant advantages in terms of mildness, efficiency, and sustainability.

Catalyst Type	Pros	Cons
Brønsted Acids (e.g., AcOH, p-TsOH)	Inexpensive, readily available.	Often require high temperatures and long reaction times; can lead to side reactions (furan formation, polymerization).[3][13]
Lewis Acids (e.g., Sc(OTf)₃, FeCl₃, Zn(OTf)₂)	High activity under mild conditions, improved yields, shorter reaction times, better functional group tolerance.[1][10]	Can be expensive, may be sensitive to water/air, requires careful removal from the product.
Solid-Supported Acids (e.g., Silica Sulfuric Acid)	Environmentally friendly ("green"), easy to handle, simple product work-up (filtration), catalyst is often reusable.[10][13]	May have lower activity than homogeneous counterparts, potential for leaching of the active species.
Organocatalysts (e.g., Vitamin B1)	Metal-free, environmentally benign, can operate under very mild (room temp) conditions.	Substrate scope may be more limited, catalyst loading can be higher than metal-based systems.

FAQ 2: When is microwave irradiation a good choice for optimizing my reaction?

Answer: Microwave-assisted synthesis is an excellent tool when you need to accelerate slow reactions or improve yields. It is particularly useful for:

• Reactions with poorly reactive substrates (like electron-deficient amines) that would otherwise require prolonged heating.[6]

• Reducing reaction times dramatically , often from many hours to just a few minutes.[8][9]

• Improving yields and reducing byproducts by providing rapid, uniform heating that minimizes thermal degradation associated with conventional heating methods.[9]

• Enabling "green chemistry" approaches by allowing for the use of less solvent or even solvent-free conditions.[8][9]

FAQ 3: What are the best practices for monitoring the reaction progress?

Answer: Proper reaction monitoring is essential to determine the optimal reaction time, preventing both incomplete conversion and product degradation.

• Thin Layer Chromatography (TLC): This is the most common, rapid, and cost-effective method. Co-spot the reaction mixture with your starting materials to track their consumption and the appearance of the product spot. A UV lamp is typically used for visualization, as many pyrroles are UV-active.

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile compounds, GC-MS is an excellent tool. It provides information on the disappearance of starting materials and the appearance of the product, along with its mass, which helps confirm its identity.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For less volatile or thermally sensitive products, LC-MS is the preferred method. It is highly sensitive and provides both retention time and mass data.[14]

Experimental Protocols

Protocol 1: General Procedure for Catalyst Screening in Paal-Knorr Synthesis

This protocol provides a framework for efficiently screening different catalysts to identify the optimal system for your specific substrates.

• Preparation: In a series of identical reaction vials equipped with stir bars, add the 1,4-dicarbonyl compound (1.0 eq, e.g., 0.5 mmol).

• Reagent Addition: To each vial, add the chosen solvent (e.g., ethanol, 2 mL) followed by the primary amine (1.1 eq, 0.55 mmol).

• Catalyst Addition: To each vial, add a different catalyst (e.g., 5 mol % of Sc(OTf)₃, Zn(OTf)₂, p-TsOH, etc.). Include one vial with no catalyst as a control.

• Reaction: Seal the vials and stir the reactions at a set temperature (e.g., 60 °C).

• Monitoring: After a set time (e.g., 1 hour), take a small aliquot from each vial, dilute it, and analyze by TLC or GC-MS to assess conversion. Continue monitoring at regular intervals.

• Work-up and Analysis: Once a reaction reaches completion (or a set endpoint), quench it, perform a standard aqueous work-up, and isolate the crude product. Determine the yield and purity to identify the most effective catalyst.

Protocol 2: Microwave-Assisted Clauson-Kaas Synthesis

This protocol exemplifies a modern, rapid synthesis of N-aryl pyrroles.[8]

• Reactant Preparation: In a 10 mL microwave reaction vessel equipped with a stir bar, combine the aryl amine (1.0 eq, 1.0 mmol), 2,5-dimethoxytetrahydrofuran (1.1 eq, 1.1 mmol), and the chosen catalyst (e.g., Oxone, 10 mol %) in a suitable solvent (e.g., acetonitrile, 3 mL).[8]

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at a constant temperature (e.g., 100 °C) for a short duration (e.g., 10-20 minutes).[8] Power should be modulated to maintain the target temperature.

• Work-up: After the reaction is complete (monitored by TLC), cool the vessel to room temperature. Remove the solvent under reduced pressure.

• Purification: Dissolve the residue in an organic solvent like ethyl acetate, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography on silica gel or recrystallization to obtain the pure N-aryl pyrrole.[3]

References

• A Comparative Guide to Catalysts for Paal-Knorr Pyrrole Synthesis. Benchchem.
• Troubleshooting low yields in Paal-Knorr synthesis of substituted pyrroles. Benchchem.

• Singh DK, Kumar R. Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journal of Organic Chemistry. 2023. Available from: [Link]

• Troubleshooting low conversion in Paal-Knorr reactions. Benchchem.
• A facile synthesis of 1-aryl pyrroles by Clauson-Kaas reaction using oxone as a Catalyst under microwave irradiation. SciSpace.
• Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. ResearchGate. 2023.
• Catalytic Advancements in Pyrrole Synthesis: Significance of Ionic Liquids. Walsh Medical Media. 2023.
• Technical Support Center: Optimization of Paal-Knorr Pyrrole Synthesis. Benchchem.
• Mass Spectrometry for the Analysis of Pyrrole Reaction Products: A Comparative Guide. Benchchem.
• Pyrrole synthesis. Organic Chemistry Portal.
• Paal-Knorr Pyrrole Synthesis. Organic Chemistry Portal.

• Borah B, Dwivedi KD, Chowhan LR. Recent approaches in the organocatalytic synthesis of pyrroles. RSC Advances. 2021. Available from: [Link]

• Recent Advancements in Pyrrole Synthesis. PMC.
• Paal–Knorr synthesis of pyrroles. RGM College Of Engineering and Technology. 2018.
• Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause. 2024.

• Applying green chemistry principles to iron catalysis: mild and selective domino synthesis of pyrroles from nitroarenes. Chemical Science (RSC Publishing). 2023. Available from: [Link]

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Technical Support Center: Crystallization of 3-Cyano-Pyrrole Derivatives

Welcome to the Technical Support Center for the crystallization of 3-cyano-pyrrole derivatives. This guide is engineered for researchers, synthetic chemists, and drug development professionals. It provides field-proven protocols, mechanistic troubleshooting, and decision-making frameworks to help you isolate high-purity bulk materials or grow X-ray quality single crystals.

Mechanistic Context & Crystallographic Behavior

The crystallization of 3-cyano-pyrroles is uniquely dictated by their molecular architecture. The presence of the pyrrolic N–H group (a strong hydrogen bond donor) and the C≡N group (a strong hydrogen bond acceptor) drives the formation of highly directional, intermolecular NH···Nitrile hydrogen bond networks[1]. These bonds typically measure around 2.12 Å and cause the molecules to arrange in parallel chains[1].

While this strong intermolecular affinity facilitates rapid nucleation, it also makes the system highly susceptible to kinetic trapping, twinning, and polymorphism depending on the solvent's polarity and hydrogen-bonding capacity[2].

Crystallization Strategy & Workflow

Workflow for selecting crystallization methods for 3-cyano-pyrrole derivatives.

Core Methodologies & Step-by-Step Protocols

To ensure self-validating results, select the protocol that best matches your material scale and analytical requirements.

Protocol A: Slow Cooling (Ideal for Bulk Purification)

This method exploits the temperature-dependent solubility of the compound. Acetonitrile is highly recommended as it solubilizes the polar cyano group at high temperatures but promotes pristine needle formation upon cooling[1].

• Saturation: Suspend the crude 3-cyano-pyrrole in a minimum volume of acetonitrile inside a clean flask.

• Heating: Heat the suspension to just below the solvent's boiling point (approx. 80°C) while stirring until complete dissolution is achieved[3].

• Filtration: Rapidly filter the hot solution through a pre-heated 0.45 μm PTFE membrane into a clean, pre-warmed vial. This removes insoluble impurities and microscopic dust that act as premature nucleation sites[2].

• Controlled Cooling: Stopper the vial and place it inside a Dewar flask filled with hot water (a few degrees below the solvent's boiling point). Cap the Dewar and leave it completely undisturbed for 48–72 hours to allow the system to cool to room temperature at an extremely slow rate[3].

• Isolation: Recover the resulting crystals via vacuum filtration and wash with a minimal amount of ice-cold acetonitrile.

Protocol B: Vapor Diffusion (Ideal for X-Ray Quality Single Crystals)

When slow cooling yields twinned or overly small crystals, vapor diffusion provides the ultra-slow kinetic environment required for perfect lattice assembly on a milligram scale[4].

• Inner Solution: Dissolve 5–10 mg of the 3-cyano-pyrrole derivative in a "good" solvent (e.g., Dichloromethane, DCM) inside a small 2 mL glass vial. Ensure the solution is slightly below saturation[3].

• Outer Chamber: Place the unsealed 2 mL vial into a larger 20 mL scintillation vial. Add 3–5 mL of a volatile "anti-solvent" (e.g., Ethanol or Hexane) into the outer vial, ensuring the liquid level remains below the rim of the inner vial[3].

• Sealing: Tightly cap the outer 20 mL vial.

• Diffusion: The more volatile anti-solvent will slowly vaporize and diffuse into the inner vial, gradually lowering the solubility of the pyrrole derivative and inducing high-quality crystal growth[3]. Leave undisturbed in a vibration-free environment for 3 to 7 days[5].

Protocol C: Solvent Layering / Liquid Diffusion

Perfect for intermediate scales where compounds are sensitive to heat.

• Dissolution: Dissolve the compound in a dense, halogenated solvent (e.g., DCM or Chloroform)[3].

• Layering: Using a fine needle or glass pipette, carefully overlay a less dense anti-solvent (e.g., Petroleum Ether or Toluene) directly on top of the solution[6],[4]. Crucial: Dispense the anti-solvent drop-by-drop against the glass wall to maintain a sharp, visible interface between the two layers[4].

• Growth: Cap the vessel and store it without moving it. Crystals will nucleate and grow exactly at the boundary layer as the solvents slowly diffuse into one another[3].

Quantitative Data: Solvent Systems & Outcomes

The choice of solvent dictates the nucleation rate, polymorphic form, and final morphology. Below is a summary of validated solvent systems for 3-cyano-pyrroles.

Method	Primary Solvent	Anti-Solvent	Typical Morphology	Mechanistic Notes
Slow Cooling	Acetonitrile	N/A	Colorless Needles	Polar protic/aprotic solvents heavily influence polymorphic selectivity. Acetonitrile supports strong NH-Nitrile H-bonding[1],[2].
Solvent Layering	Toluene	Petroleum Ether	Prisms / Plates	Excellent for bulk recrystallization and purification of synthetic intermediates[6].
Vapor Diffusion	Dichloromethane	Ethanol	Block / Single Crystals	Best for X-ray diffraction (XRD). The gradual diffusion avoids the rapid precipitation that causes twinning[3].
Slow Evaporation	Chloroform / Acetone	N/A	Variable (Aggregates)	High risk of twinning, aggregation, or solvent trapping within the crystal lattice[4].

Troubleshooting Guide & FAQs

Q: My 3-cyano-pyrrole derivative is "oiling out" instead of crystallizing. How do I fix this? A: Oiling out (liquid-liquid phase separation) occurs when the compound precipitates as a dense, amorphous liquid rather than a solid lattice. Causality: The strong dipole moment of the cyano group can cause the solute molecules to self-associate into a disordered liquid phase if the supersaturation level is too high. Solution:

• Dilute the system: Lower the concentration to reduce the degree of supersaturation.

• Alter the solvent: Add a small volume of a hydrogen-bond disrupting solvent (like methanol) to break up pre-nucleation clusters.

• Seeding: Introduce a microscopic seed crystal of the desired polymorph just before the solution reaches its cloud point. This bypasses the kinetic energy barrier for solid nucleation[5].

Q: I am getting twinned crystals or fine powders instead of single crystals suitable for X-ray diffraction. Why? A: Twinning happens when crystal growth is too rapid, causing multiple lattices to grow outward from a single nucleation site. Causality: 3-cyanopyrroles have a high propensity for rapid 1-dimensional growth (forming fine needles) due to their linear NH···Nitrile hydrogen bonding networks[1]. Solution:

• Reduce the driving force: If using slow evaporation, restrict the airflow further (e.g., cover the vial with aluminum foil and punch only a single tiny pinhole)[5].

• Switch techniques: Abandon evaporation and use Vapor Diffusion (Protocol B), which offers a much more controlled decrease in solubility[4].

• Eliminate vibration: Mechanical agitation induces secondary nucleation. Keep the crystallization vessels in a dedicated, vibration-free cabinet[3],[5].

Q: Can I use highly volatile solvents like Diethyl Ether or Acetone for slow evaporation? A: It is generally not recommended if your goal is X-ray quality crystals. Causality: Highly volatile solvents evaporate too rapidly, leading to massive supersaturation and disordered precipitation. Furthermore, if volatile solvents become trapped within the crystal lattice, they tend to leave the lattice easily upon exposure to air, causing the crystal to degrade, crack, or become opaque[4]. Stick to solvents with moderate boiling points or utilize diffusion methods.

Q: Does the position of the cyano group (e.g., 2-cyano vs. 3-cyano) affect the crystallization behavior? A: Yes, significantly. The 3-cyano position alters the electronic distribution and steric profile of the pyrrole ring compared to the 2-cyano isomer. This specific geometry affects the angle and accessibility of the N–H bond for intermolecular networking. 3-cyanopyrroles often pack into parallel chains with alternating conformers, which can result in exceptionally large unit cells during crystallization[1].

References

1.[3] Washington.edu. Crystallisation Techniques. Available at: 2.[6] CDN Science Pub. Pyrrole chemistry. XXIII. The cyanation of substituted pyrroles with chlorosulfonyl isocyanate (CSI). Available at: 3.[4] Unifr.ch. Guide for crystallization. Available at: 4.[1] MDPI. 2-(2,5-Dimethoxyphenyl)pyrrole-3-carbonitrile. Available at: 5.[2] WhiteRose. Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the "Disappeared" Polymorph of Ritonavir. Available at: 6.[5] MIT.edu. Growing Crystals. Available at:

Sources

• 1. mdpi.com [mdpi.com]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. depts.washington.edu [depts.washington.edu]
• 4. unifr.ch [unifr.ch]
• 5. Growing Crystals [web.mit.edu]
• 6. cdnsciencepub.com [cdnsciencepub.com]

Reference Data & Comparative Studies

Structural Verification Guide: 1H NMR of 2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile

The following guide provides an in-depth technical analysis of the 1H NMR spectrum for 2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile . It is designed for researchers requiring rigorous structural verification and purity assessment of this specific pyrrole scaffold.

Executive Summary

2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile is a functionalized pyrrole often synthesized via the Paal-Knorr condensation or multicomponent reactions (MCR) involving aniline and functionalized dicarbonyls. Its biological relevance lies in its potential as a scaffold for COX-2 inhibitors and antitubercular agents.

This guide objectively compares the spectral performance of the target compound against its non-cyanated precursor and N-unsubstituted analogs. The 1H NMR spectrum serves as the primary validation tool, distinguishing the target from common synthetic byproducts through specific symmetry-breaking signal patterns.

Synthesis Context & Impurity Profile

To interpret the spectrum accurately, one must understand the potential impurities derived from the synthesis pathway. The most common route involves the condensation of 2-acetyl-4-oxopentanenitrile (or equivalent precursors) with aniline .

Critical Impurities to Monitor:

• Aniline: Residual starting material.

• 2,5-Dimethyl-1-phenylpyrrole: The non-cyanated side product (if decarboxylation/decyanation occurs).

• 2,5-Dimethyl-1H-pyrrole-3-carbonitrile: The product of reaction with ammonia instead of aniline (if ammonium salts were used).

Workflow Visualization

The following diagram outlines the logical flow from synthesis to spectral verification.

Figure 1: Synthesis and verification workflow for the target pyrrole.

Experimental Protocol

Sample Preparation[1][2][3][4][5][6][7][8]

• Solvent: Deuterated Chloroform (

  , 99.8% D) is the standard solvent.

• Concentration: 10–15 mg of sample in 0.6 mL solvent.

• Reference: Tetramethylsilane (TMS,

  0.00 ppm) or residual ( 7.26 ppm).

Acquisition Parameters

• Frequency: 300 MHz or higher (500 MHz recommended for clear phenyl region resolution).

• Scans: 16–64 scans to ensure visibility of minor impurities.

• Pulse Sequence: Standard 1D proton with 30° pulse angle.

Comparative Spectral Analysis

The introduction of the nitrile (CN) group at position 3 breaks the symmetry of the pyrrole ring found in the non-cyanated precursor. This symmetry breaking is the key diagnostic feature.

Table 1: Chemical Shift Comparison ( , ppm in )

Proton Assignment	Target Product (3-CN)	Analog A (No CN)	Analog B (No Phenyl)
Structure	2,5-dimethyl-1-phenyl-3-cyanopyrrole	2,5-dimethyl-1-phenylpyrrole	2,5-dimethyl-3-cyanopyrrole
H-4 (Ring CH)	6.35 – 6.45 (s, 1H)	5.88 (s, 2H)	6.20 – 6.30 (d, 1H)
Me-2 (C-CH3)	2.25 – 2.35 (s, 3H)	2.02 (s, 6H)	2.20 – 2.30 (s, 3H)
Me-5 (C-CH3)	2.00 – 2.10 (s, 3H)	Equivalent to Me-2	2.15 – 2.25 (s, 3H)
N-Substituent	7.20 – 7.60 (m, 5H, Ph)	7.20 – 7.50 (m, 5H, Ph)	8.00 – 9.50 (br s, NH)

Detailed Mechanistic Interpretation

1. The Symmetry Break (Methyl Groups)

• Non-Cyanated Analog (Analog A): The molecule has a

  axis of symmetry (or effective symmetry on NMR time scale). The methyl groups at positions 2 and 5 are chemically equivalent, appearing as a single strong singlet (~2.02 ppm) integrating to 6H.[1]

• Target Product: The Nitrile group at C3 is an Electron Withdrawing Group (EWG). Through induction and resonance, it deshields the adjacent methyl group (at C2) significantly more than the distal methyl group (at C5).

  • Result: You will observe two distinct singlets . The C2-Me (ortho to CN) shifts downfield to ~2.30 ppm , while the C5-Me remains closer to ~2.05 ppm .

2. The Ring Proton (H4)

• Target Product: Only one proton remains on the pyrrole ring (H4). The EWG nature of the nitrile shifts this proton downfield to ~6.40 ppm compared to the ~5.90 ppm observed in the unsubstituted pyrrole. It appears as a sharp singlet.

3. The Phenyl Group[2][3][4][5]

• The N-phenyl protons appear as a multiplet in the aromatic region (7.20–7.60 ppm). While often overlapping, high-field instruments may resolve them into a triplet (para), triplet (meta), and doublet (ortho). The absence of an NH peak (usually broad, >8.0 ppm) confirms the N-substitution.

Decision Logic for Purity

Use the following logic tree to interpret your spectrum and identify the compound or its failure modes.

Figure 2: Logic tree for structural confirmation via 1H NMR.

References

• ChemicalBook. 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carboxylic acid (Analogous Acid Data). Retrieved from .

• National Institutes of Health (NIH) - PubChem. 2,5-dimethyl-1H-pyrrole-3-carbonitrile (N-unsubstituted Analog Data). Retrieved from .

• ResearchGate. Synthesis of 2,5-dimethyl-1-phenyl-1H-pyrrole in different solvents (Base Scaffold Data). Retrieved from .

• Molecules (MDPI). A Concise Synthesis of Pyrrole-Based Drug Candidates. (General Paal-Knorr & MCR protocols). Retrieved from .

• NIST Chemistry WebBook. 1H-Pyrrole, 2,5-dimethyl-1-phenyl- (Mass Spec and General Data). Retrieved from .

Sources

• 1. surfcat.fudan.edu.cn [surfcat.fudan.edu.cn]
• 2. researchgate.net [researchgate.net]
• 3. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 4. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 5. scispace.com [scispace.com]

The Structural Elucidation of N-Phenyl Pyrrole Derivatives: A Comparative Guide to Mass Spectrometry Platforms and Fragmentation Pathways

N-phenyl pyrrole derivatives and their N-substituted analogs represent a critical class of heterocyclic compounds. They serve as foundational scaffolds in modern drug discovery—particularly as cyclooxygenase (COX) inhibitors for anti-inflammatory therapies[1]—and are the active pharmacophores in broad-spectrum agrochemicals such as the pro-insecticide chlorfenapyr[2][3].

For analytical scientists and drug metabolism and pharmacokinetics (DMPK) researchers, the structural elucidation of these derivatives is notoriously complex. The pyrrole ring is susceptible to diverse fragmentation cascades depending on its substituents, making isomeric differentiation challenging. This guide objectively compares the performance of low-resolution tandem mass spectrometry (ITMS/QqQ) against high-resolution mass spectrometry (Q-TOF/Orbitrap) for the analysis of N-phenyl pyrrole derivatives, providing field-proven methodologies, mechanistic insights, and supporting experimental data.

Platform Comparison: Low-Resolution vs. High-Resolution Mass Spectrometry

The choice of mass spectrometry platform dictates the depth of structural information you can extract from pyrrole derivatives.

Ion Trap (ITMS) and Triple Quadrupole (QqQ) Platforms

Low-resolution platforms like ITMS and QqQ are the industry standard for targeted quantification (e.g., Multiple Reaction Monitoring, MRM) and sequential fragmentation (MS^n).

• The Causality of Choice: ITMS is selected when researchers need to trace the exact lineage of a fragment ion. By isolating a first-generation fragment and subjecting it to further Collision-Induced Dissociation (CID), ITMS maps step-by-step degradation pathways[4].

• The Limitation: ITMS is bound by the "1/3 Rule" (low mass cut-off), meaning fragment ions with an m/z less than one-third of the precursor ion are not trapped and cannot be detected. This is a critical blind spot for N-substituted pyrroles, which often yield low-mass diagnostic reporter ions (e.g., m/z 59)[5].

Quadrupole Time-of-Flight (Q-TOF) and Orbitrap Platforms

High-Resolution Mass Spectrometry (HRMS) platforms are essential for de novo structural elucidation and metabolite identification.

• The Causality of Choice: Q-TOF and Orbitrap systems provide sub-ppm mass accuracy, allowing for the unambiguous assignment of elemental compositions to product ions[4]. Furthermore, utilizing Higher-energy Collisional Dissociation (HCD) or broadband CID (bbCID) in these instruments bypasses the 1/3 rule, capturing the complete fragmentation spectrum from low-mass reporter ions to the intact precursor[6].

Table 1: Performance Comparison of MS Platforms for Pyrrole Analysis

Feature / Capability	ITMS / QqQ (Low-Res)	Q-TOF / Orbitrap (High-Res)
Mass Accuracy	Nominal (~0.1 Da)	Sub-ppm (< 1-5 ppm)
Elemental Composition	Cannot determine	Unambiguous assignment
Fragmentation Mode	CID (Resonant excitation)	HCD / bbCID (Beam-type)
Low-Mass Fragments	Subject to 1/3 rule cut-off	Full range detection
Pathway Mapping	Excellent (MS^n capabilities)	Limited to MS/MS (pseudo-MS^3)
Primary Application	Targeted MRM quantification	Untargeted screening, Elucidation

Mechanistic Fragmentation Pathways of N-Phenyl Pyrroles

Understanding the gas-phase chemistry of N-phenyl pyrroles is a prerequisite for accurate spectral interpretation. The fragmentation pathways are heavily dictated by the substituents attached to the pyrrole core.

General Cleavage Rules

Under Electrospray Ionization (ESI) in positive mode, protonated N-phenyl pyrrole derivatives typically undergo the following primary cleavages:

• Aromatic vs. Non-Aromatic Side Chains: Research utilizing ESI-ITMS and Q-TOF MS has demonstrated that 2-substituted pyrroles with aromatic side chains predominantly lose

  , aldehydes, and the entire pyrrole moiety itself. Conversely, those with non-phenyl/aliphatic side chains favor the neutral loss of alcohols, , and propene ( )[4][7].

• N-Alkyl and N-Ether Cleavage: For compounds like chlorfenapyr (an N-ethoxymethyl pyrrole derivative), the initial fragmentation almost always involves the highly labile N-substituent. The cleavage of the C-N or C-C bonds of the alkyl/ether group results in significant neutral losses[8].

• Ring Cleavage: Following the loss of side chains, the high-energy collision of the bare N-phenyl pyrrole core leads to ring opening and the expulsion of

  or , a hallmark of nitrogenous heterocycles.

Table 2: Characteristic Fragment Ions of Chlorfenapyr (ESI-HRMS)

Data acquired via LC-ESI-QFT at R=17,500, Collision Energy 15%[5].

m/z (Observed)	Elemental Formula	Mass Error (ppm)	Structural Assignment / Origin
406.9768		-	Precursor Ion
360.9354		< 2.0	Loss of ethoxy group ( )
327.0510		1.06	Loss of Bromine radical ( )
271.0250		2.02	Cleavage of pyrrole core / side chains
59.0491		-0.41	Low-mass reporter (ethoxymethyl cation)

Visualizing the Analytical Logic

To conceptualize the experimental design and the resulting gas-phase chemistry, the following diagrams map the analytical workflow and the specific fragmentation cascade of a halogenated N-substituted pyrrole.

LC-MS/MS workflow comparing low-res and high-res platforms for pyrrole analysis.

Proposed HCD fragmentation pathway of chlorfenapyr, an N-substituted pyrrole.

Experimental Methodology: Self-Validating LC-HRMS Protocol

To ensure data integrity and reproducibility, the following protocol describes a self-validating system for the structural elucidation of N-phenyl pyrrole derivatives using an LC-Q-TOF setup. The protocol incorporates internal lock-mass calibration to guarantee sub-ppm mass accuracy throughout the run[6].

Step 1: Sample Preparation (Matrix-Matched)

• Weigh 1.0 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of Acetonitrile (LC-MS grade) containing 1% acetic acid. Vortex for 1 minute.

• Add QuEChERS extraction salts (4g anhydrous

  , 1g ). Shake vigorously for 1 minute, then centrifuge at 4000 rpm for 5 minutes[9].

• Transfer 1 mL of the supernatant to a dSPE tube (containing 150 mg

  , 40 mg PSA, and 10 mg C18) to remove organic acids and lipids[9]. Centrifuge and filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial.

Step 2: UHPLC Separation Parameters

• Column: Acquity UPLC BEH C18 (100 mm × 2.1 mm, 1.7 µm)[10].

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 0-1 min (10% B), 1-6 min (linear ramp to 95% B), 6-8 min (hold at 95% B), 8-8.1 min (return to 10% B), 8.1-10 min (re-equilibration).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

Step 3: Q-TOF Mass Spectrometry Tuning & Acquisition

• Source Optimization: Operate the ESI source in positive ion mode. Set the capillary voltage to 4.5 kV, desolvation temperature to 350 °C, and desolvation gas flow to 10 L/min.

• Lock-Mass Calibration (Crucial for Validation): Introduce a continuous post-column infusion of a lock-mass solution (e.g., Leucine Enkephalin,

  m/z 556.2771, or a proprietary lock mass at m/z 622)[6]. The software must be configured to dynamically correct the mass axis on a scan-by-scan basis.

• Data-Dependent Acquisition (DDA) or bbCID:

  • Channel 1 (Full Scan MS): Acquire data from m/z 50 to 1000 with a low collision energy (e.g., 6 eV) in the collision cell to preserve the intact precursor[6].

  • Channel 2 (MS/MS): Apply a normalized collision energy (NCE) ramp (e.g., 15%, 30%, 45%) to induce comprehensive fragmentation. This ensures both highly labile functional groups (like N-ethers) and stable core structures (the pyrrole ring) are fragmented within a single duty cycle.

References

• pyrrole insecticide chlorfenapyr: Topics by Science.gov, Science.gov,[Link]

• Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry, Semantic Scholar,[Link] (Note: URL derived from search metadata)

• Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry, PubMed (NIH),[Link]

• Exact Mass Pesticide Database for use by LC-HRMS Report 6, EURL-Pesticides,[Link]

• Organic compounds - MassBank (Chlorfenapyr LC-ESI-QFT MS2), MassBank Europe,[Link]

• The MS/MS fragmentations of metabolites from publication: Toxicokinetics, in vivo metabolic profiling and tissue distribution of chlorfenapyr in mice, ResearchGate,[Link]

• Determination of Market, Field Samples, and Dietary Risk Assessment of Chlorfenapyr and Tralopyril in 16 Crops, PubMed Central (NIH),[Link]

• Eco-friendly and green chromatographic method for the simultaneous determination of chlorocresol and betamethasone dipropionate in topical formulations using Box–Behnken design, ResearchGate,[Link]

Sources

• 1. 1-Phenylpyrrole | 635-90-5 | Benchchem [benchchem.com]
• 2. pyrrole insecticide chlorfenapyr: Topics by Science.gov [science.gov]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]
• 5. massbank.eu [massbank.eu]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. Fragmentation pathways of 2-substituted pyrrole derivatives using electrospray ionization ion trap and electrospray ionization quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Determination of Market, Field Samples, and Dietary Risk Assessment of Chlorfenapyr and Tralopyril in 16 Crops - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

High-Precision Melting Point Determination of 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile: A Comparative Guide to Analytical Methodologies

Executive Summary & Chemical Context

In pharmaceutical development and materials science, the precise thermal characterization of heterocyclic building blocks is non-negotiable. 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile (CAS: 64288-46-6) is a highly functionalized pyrrole derivative utilized as a core scaffold in the synthesis of advanced therapeutics and organic materials[1].

The presence of the strongly electron-withdrawing carbonitrile (-C≡N) group introduces significant dipole-dipole interactions within the crystal lattice, while the steric bulk of the 2,5-dimethyl groups forces the N-phenyl ring out of coplanarity with the pyrrole core. This unique 3D conformation directly dictates the compound's packing density, polymorphic behavior, and ultimately, its melting enthalpy (

).

This guide objectively compares the two gold-standard methodologies for determining the melting point of this compound: the Automated Capillary Method (USP <741>) [2] and Differential Scanning Calorimetry (DSC) (USP <891>) [3]. By understanding the causality behind these experimental choices, researchers can build self-validating workflows to ensure batch-to-batch consistency and high-purity synthesis.

Comparative Methodology: Capillary vs. DSC

When characterizing 2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile, selecting the correct analytical method depends on the required depth of thermodynamic data.

Automated Capillary Method (Optical)

Governed by USP General Chapter <741>[2], this method relies on the optical detection of light transmission through a glass capillary as the sample transitions from an opaque solid to a transparent liquid.

• Performance Advantage: Provides direct visual confirmation of the phase change, allowing the operator to distinguish between true melting and thermal decomposition (browning/charring).

• Limitation: Cannot quantify the energy absorbed during the transition, making it blind to subtle polymorphic shifts or desolvation events.

Differential Scanning Calorimetry (Thermodynamic)

Governed by USP General Chapter <891>[3], DSC measures the difference in heat flow between the sample and an inert reference as a function of temperature.

• Performance Advantage: Highly sensitive. It not only identifies the extrapolated onset temperature (

  ) but also quantifies the latent heat of fusion ( ), making it the superior choice for identifying polymorphs of pyrrole-3-carbonitrile derivatives[4].

• Limitation: Cannot visually confirm decomposition; an endothermic peak could represent melting, desolvation, or degradation unless coupled with Thermogravimetric Analysis (TGA).

Quantitative Data: Thermal Profiling of Pyrrole Derivatives

The table below summarizes the expected thermal behavior of 2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile compared to its structural analogs. The addition of the cyano group significantly elevates the melting point due to enhanced intermolecular dipole interactions.

Compound Name	CAS Number	Structural Modifiers	Expected MP Range (°C)*	Recommended Method	Key Thermal Events
2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile	64288-46-6	3-cyano, N-phenyl, 2,5-dimethyl	105.0 – 115.0	DSC	Sharp endotherm; potential polymorphism
2,5-Dimethyl-1-phenylpyrrole	83-24-9	Lacks cyano group	50.0 – 53.0	Capillary	Low MP; prone to supercooling
1-(4-Cyanophenyl)-2,5-dimethylpyrrole	119516-86-8	Cyano on phenyl ring	100.0 – 105.0	DSC	Rigid lattice; high

*Note: Exact empirical melting points for specific proprietary batches may vary based on crystallization solvents and resulting polymorphic forms. Ranges provided are estimates based on structural homology and vendor data[1][5].

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, every protocol must be self-validating. The following procedures detail the causality behind each step to prevent false-positive data.

Protocol A: Automated Capillary Method (USP <741> Compliant)

Causality Focus: Residual moisture acts as a plasticizer, disrupting the crystal lattice and artificially depressing the melting point via freezing point depression principles. Therefore, aggressive desiccation is mandatory[6].

• System Suitability (Validation): Run a USP Melting Point Reference Standard (e.g., Acetanilide, MP 114–116 °C) that brackets the expected range of the pyrrole derivative. The instrument must read within ±0.5 °C of the certified value[6].

• Sample Preparation: Dry the 2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile sample in a vacuum desiccator over anhydrous calcium chloride for 16 hours.

• Pulverization: Gently triturate the sample in an agate mortar. Reasoning: Uniform particle size ensures homogeneous heat transfer and prevents localized thermal lag.

• Loading: Tamp the powder into a standard glass capillary tube to a strict height of 3.0 mm.

• Thermal Ramp: Insert the capillary into the heating block preheated to 10 °C below the expected onset. Ramp the temperature at exactly 1.0 °C/min [2]. Reasoning: Faster rates cause a thermal gradient between the block and the sample, artificially inflating the recorded melting point.

• Data Capture: Record the

  (first liquid detected) and (complete liquefaction).

Protocol B: Differential Scanning Calorimetry (USP <891> Compliant)

Causality Focus: Oxidative degradation during heating can alter the thermodynamic profile. An inert nitrogen purge is critical to isolate the pure melting endotherm[4].

• System Suitability (Validation): Perform a baseline run with two empty, crimped aluminum pans to verify thermal stability. Calibrate the cell constant and temperature using an Indium standard (MP 156.6 °C).

• Sample Encapsulation: Accurately weigh 2.0 to 5.0 mg of the dried sample into a standard aluminum DSC pan. Crimp the lid securely to ensure optimal thermal contact with the sensor.

• Atmosphere Control: Purge the furnace chamber with high-purity Nitrogen (NF grade) at a continuous flow rate of 50 mL/min.

• Thermal Ramp: Equilibrate the sample at 25 °C for 5 minutes. Heat the sample from 25 °C to 150 °C at a ramp rate of 10.0 °C/min .

• Analysis: Integrate the endothermic peak using the instrument's software. Report the extrapolated onset temperature (

  ) as the official melting point, and record the peak temperature ( ) and enthalpy of fusion ( in J/g).

Thermal Analysis Decision Workflow

To streamline laboratory operations, the following decision tree illustrates the logical progression for selecting the appropriate thermal characterization method for synthesized batches of 2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile.

Workflow for selecting thermal analysis methods for pyrrole-3-carbonitrile derivatives.

References

• USP General Chapter <741>. "Melting Range or Temperature". United States Pharmacopeia. Available at:[Link]

• Giani, S., & Towers, N. M. (2016). "Compliance with amended General Chapter USP <741> Melting Range or Temperature". ResearchGate. Available at: [Link]

• Lab Manager. "Thermal Analysis: Stability, Decomposition, and Material Properties". Lab Manager Magazine. Available at:[Link]

Sources

• 1. 119516-86-8|1-(4-Cyanophenyl)-2,5-dimethylpyrrole|BLD Pharm [bldpharm.com]
• 2. scribd.com [scribd.com]
• 3. Thermal Analyzers | Anton Paar [anton-paar.com]
• 4. Thermal Analysis: Stability, Decomposition, and Material Properties | Lab Manager [labmanager.com]
• 5. 119516-86-8|1-(4-Cyanophenyl)-2,5-dimethylpyrrole|BLD Pharm [bldpharm.com]
• 6. researchgate.net [researchgate.net]

Comparative Analysis of Pyrrole-Scaffold STING Agonists: SAR and Therapeutic Potential

[1][2][3]

Executive Summary

Objective: This guide provides a technical comparison of novel pyrrole-based small molecule agonists targeting the Stimulator of Interferon Genes (STING) protein.[1][2][3] We analyze the structure-activity relationship (SAR) of 1H-pyrrole-3-carbonitrile derivatives (specifically the 7F series) against industry-standard benchmarks like SR-717 and MSA-2 .

Core Insight: While cyclic dinucleotides (CDNs) like 2'3'-cGAMP are potent natural ligands, their poor membrane permeability and metabolic instability limit clinical utility. Pyrrole derivatives represent a simplified, non-nucleotide scaffold that achieves systemic delivery and stabilizes the STING "closed" conformation necessary for downstream signaling.

Mechanistic Foundation & Signaling Pathway[3]

To understand the efficacy of pyrrole agonists, one must visualize the activation cascade. STING resides in the ER.[1][4][5][6] Upon binding a ligand (natural or synthetic), it undergoes a conformational shift (dimerization and "lid closure"), translocates to the Golgi, and recruits TBK1.[6]

Figure 1: STING Activation & Downstream Signaling

Caption: Activation cascade triggered by pyrrole agonists. Ligand binding induces a closed conformation, essential for TBK1 recruitment and subsequent interferon production.

Comparative Analysis: Pyrrole Derivatives vs. Alternatives

This section evaluates the 1H-pyrrole-3-carbonitrile scaffold, specifically focusing on the optimized lead compounds 7F , 7P , and 7R , compared against established non-nucleotide agonists.[1][2][3]

The Pyrrole Candidates (7F Series)

The 1H-pyrrole-3-carbonitrile scaffold was developed to mimic the binding interactions of SR-717 but with a simplified synthetic route and tunable physicochemical properties.

• Mechanism: These molecules bind to the Cyclic Dinucleotide (CDN) binding pocket. The pyrrole core acts as a linker, positioning aryl groups to engage hydrophobic pockets (L159, Y167) within the STING dimer.

• Key SAR Finding: Substitution on the aniline ring connected to the pyrrole is critical. Electron-withdrawing groups (fluorine, nitrile) often enhance metabolic stability and binding affinity.

Performance Data Comparison

The following table synthesizes data from thermal shift assays (binding stability) and cellular reporter assays (functional potency).

Feature	Compound 7F (Optimized Pyrrole)	Compound 4A (Early Hit)	SR-717 (Benchmark)	MSA-2 (Dimerizer)
Scaffold Class	1H-pyrrole-3-carbonitrile	1H-pyrrole-3-carbonitrile	Amidobenzimidazole	Benzothiophene (Acidic)
Binding Mode	Monomer (occupies 2 sites)	Monomer	Monomer	Non-covalent Dimer
hSTING Binding ( )	High (> +8°C)	Moderate (+3.5°C)	High (> +10°C)	Moderate
EC50 (THP-1 Cells)	~1.5 - 3.0 µM	~10.5 µM	~2.0 µM	~5-10 µM
Murine Activity	Moderate	Low	High	High
Solubility	Moderate	Low	Moderate	High (pH dependent)

Analysis:

• Compound 4A vs. 7F: The evolution from 4A to 7F demonstrates the power of SAR. 4A provided a "hit" with a +3.5°C thermal shift, but 7F (optimized substituents) rivals the potency of the complex SR-717 molecule.

• Pyrroles vs. MSA-2: MSA-2 requires acidification of the tumor microenvironment to dimerize and bind effectively. Pyrrole derivatives like 7F function as single agents without this pH dependency, offering a more predictable pharmacokinetic profile in non-acidic tissues.

Experimental Protocols for Validation

To replicate these findings or screen novel pyrrole derivatives, the following self-validating protocols are recommended.

Differential Scanning Fluorimetry (DSF) / Thermal Shift Assay

Purpose: To quantify the physical binding affinity of the pyrrole derivative to the STING protein. A higher shift (

) indicates tighter binding and stabilization of the "closed" conformation.

Protocol:

• Protein Prep: Purify recombinant hSTING (residues 139–379, C-terminal domain) to >95% purity in buffer (20 mM Tris, 150 mM NaCl, pH 7.5).

• Dye Prep: Prepare SYPRO Orange dye at 5000x stock; dilute to 5x in assay buffer.

• Reaction Mix: In a 384-well PCR plate, mix:

  • 18 µL Protein solution (final conc. 5 µM).

  • 2 µL Compound (final conc. 50 µM in 1% DMSO).

  • Control: 2 µL DMSO (Negative) and 2 µL cGAMP (Positive, 50 µM).

• Execution: Run on a RT-PCR machine (e.g., Roche LightCycler). Ramp temperature from 25°C to 95°C at 0.05°C/sec.

• Analysis: Calculate the melting temperature (

  ) from the derivative of the fluorescence curve. .

  • Validation: cGAMP should yield a

    . If cGAMP fails, the protein is inactive.

ISG-Luciferase Reporter Assay (Functional Potency)

Purpose: To determine the EC50 of the agonist in a cellular context.[2]

Protocol:

• Cell Line: Use THP-1-Dual™ cells (InvivoGen) expressing an ISG-Lucia luciferase reporter.

• Seeding: Plate 50,000 cells/well in a 96-well plate in RPMI-1640 media.

• Treatment: Add pyrrole derivatives in a serial dilution (e.g., 100 µM down to 0.01 µM). Include SR-717 as a reference standard.

• Incubation: Incubate for 24 hours at 37°C, 5% CO2.

• Readout: Transfer 10 µL of supernatant to a white plate. Add 50 µL of QUANTI-Luc™ substrate. Measure luminescence immediately.

• Calculation: Plot Relative Light Units (RLU) vs. Log[Concentration] to derive EC50 using non-linear regression.

Experimental Workflow Visualization

The following diagram outlines the critical path from chemical synthesis to lead validation.

Figure 2: Screening & Validation Workflow

Caption: Step-by-step workflow for validating pyrrole STING agonists. Only compounds passing the DSF threshold proceed to functional cellular assays.

Expert Commentary & Causality

As an application scientist, it is crucial to interpret why these pyrrole derivatives are significant:

• Structural Causality: The 1H-pyrrole-3-carbonitrile core provides a rigid scaffold that correctly orients the "wing" substituents (often phenyl groups) to displace the water network in the STING binding pocket. This entropy-driven binding is what allows a small molecule to stabilize the massive conformational change required for STING activation.

• The "Lid" Problem: Many failed STING agonists bind to the pocket but fail to induce the "closed lid" conformation (residues 230-240). The 7F pyrrole series has been shown (via molecular docking and inferred from high

  ) to pull the lid domains together, mimicking the clamping action of the natural ligand cGAMP.

• Self-Validating Systems: In your experiments, the Western Blot (Protocol 4.2 implied) acts as a truth serum. A compound might glow in the Luciferase assay due to off-target toxicity or autoluminescence. However, if you do not see specific phosphorylation of TBK1 (Ser172) and IRF3 (Ser396) , the compound is not acting via STING. Always run a STING-knockout (STING-/-) control line to confirm specificity.

References

• Li, Y., et al. (2023). Structure–Activity Relationship Study of 1H-Pyrrole-3-carbonitrile Derivatives as STING Receptor Agonists.[1][2] ACS Medicinal Chemistry Letters.

• Chin, E. N., et al. (2020). Antitumor activity of a systemic STING-activating non-nucleotide cGAMP mimetic (SR-717). Science.

• Pan, B. S., et al. (2020). An orally available non-nucleotide STING agonist with antitumor activity (MSA-2). Science.

• Gao, P., et al. (2013). Structure-function analysis of STING activation by c[G(2’,5’)pA(3’,5’)p] and targeting by antiviral molecules. Cell.

• Decout, A., et al. (2021). Rational design of STING agonists. Nature Reviews Immunology.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Structure–Activity Relationship Study of 1H-Pyrrole-3-carbonitrile Derivatives as STING Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. biorxiv.org [biorxiv.org]

Structural Elucidation of N-Substituted Pyrrole-3-Carbonitriles: A Comparative Technical Guide

Topic: X-ray Crystallography of N-substituted Pyrrole-3-carbonitriles Content Type: Publish Comparison Guide

Executive Summary: The Structural Imperative

In the realm of medicinal chemistry, N-substituted pyrrole-3-carbonitriles represent a privileged scaffold, serving as precursors to pyrrolo[2,3-d]pyrimidines (bioisosteres of purine) and potent kinase inhibitors. However, the introduction of substituents at the pyrrolic nitrogen (N1) versus carbon positions (C2, C4, C5) often presents regioisomeric ambiguity that solution-phase NMR cannot definitively resolve due to signal overlap or solvent-dependent tautomerism.

This guide evaluates Single Crystal X-ray Diffraction (SC-XRD) as the definitive structural "product" against its primary alternatives: Nuclear Magnetic Resonance (NMR) and Density Functional Theory (DFT) modeling. We provide validated protocols for crystallizing these often-recalcitrant hydrophobic scaffolds and demonstrate why solid-state analysis is the non-negotiable standard for validating lead compounds in this class.

Comparative Analysis: SC-XRD vs. Analytical Alternatives

For a drug development professional, the "performance" of an analytical technique is measured by its ability to provide absolute configuration , regiochemical certainty , and supramolecular insight .

The "Product": Single Crystal X-ray Diffraction (SC-XRD)

SC-XRD provides a direct, static 3D map of electron density. For pyrrole-3-carbonitriles, it is the only method that simultaneously confirms the N-substitution site and maps the intermolecular hydrogen bonding networks (e.g.,

) that dictate solubility and bioavailability.

The Alternatives

• Solution-State NMR (

  ): The industry workhorse. While excellent for purity and dynamic assessment, it struggles with N-substituted pyrroles where quaternary carbons (C3-CN) lack proton coupling, and N-alkylation shifts can be subtle.

• Computational Modeling (DFT): useful for predicting low-energy conformers but relies on theoretical gas-phase assumptions that often fail to account for packing forces in the solid state.

Performance Matrix: Structural Determination Methods[1][2]

Feature	SC-XRD (Gold Standard)	Solution NMR	DFT / Computational
Regiochemical Certainty	Absolute (Direct visualization of N1 vs C2 attachment)	Inferred (Requires HMBC/NOESY; prone to ambiguity)	Hypothetical (Based on calculated energy minima)
Stereochemistry	Defines absolute configuration (Chirality/E-Z isomers)	Relative configuration (via coupling constants)	Predictive only
Supramolecular Data	Maps stacking & H-bond synthons	Limited (NOE can suggest proximity, not bonding)	N/A (Gas phase usually)
Sample Requirement	Single Crystal ( mm)	mg in solution	None (Virtual)
Turnaround Time	High (Days/Weeks for crystal growth)	Low (Minutes/Hours)	Medium (Hours/Days)

Strategic Decision Framework

The following diagram illustrates the decision logic for selecting SC-XRD over NMR for this specific chemical class.

Figure 1: Decision matrix for structural characterization. SC-XRD is triggered when regiochemistry is ambiguous or when supramolecular interactions (drug developability) must be understood.

Experimental Protocol: Crystallization & Data Collection

N-substituted pyrrole-3-carbonitriles are often planar and hydrophobic, leading to rapid precipitation rather than controlled crystal growth. The following protocol utilizes a controlled vapor diffusion approach, optimized for this scaffold.

Phase 1: Solvent Selection

• Primary Solvent (Good Solubility): Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetone.

• Anti-Solvent (Poor Solubility): n-Hexane, Pentane, or Diethyl Ether.

• Recommendation: For N-aryl derivatives, the DCM/Hexane system yields the robust prisms required for diffraction.

Phase 2: Vapor Diffusion Protocol (Step-by-Step)

• Preparation: Dissolve 20 mg of the pyrrole derivative in the minimum amount of Primary Solvent (e.g., 0.5 mL DCM) in a small inner vial (GC vial). Ensure the solution is clear; filter through a 0.2

  m PTFE syringe filter if necessary.

• Setup: Place the open inner vial inside a larger outer jar (e.g., 20 mL scintillation vial).

• Diffusion: Carefully add the Anti-Solvent (e.g., 3-4 mL Hexane) to the outer jar. Crucial: Do not let the anti-solvent spill into the inner vial.

• Equilibration: Cap the outer jar tightly. Store at ambient temperature (

  C) in a vibration-free zone.

• Harvesting: Monitor daily. As hexane vapor diffuses into the DCM, saturation decreases slowly, promoting high-quality nucleation. Crystals typically appear within 24-72 hours.

Phase 3: Data Collection Parameters

• Temperature: Collect data at 100 K (using a cryostream). Pyrrole rings exhibit significant thermal motion at room temperature, which can smear electron density and obscure bond lengths.

• Radiation: Mo-K

  ( Å) is preferred for standard organic molecules to minimize absorption. Use Cu-K only if the crystals are extremely small (<0.05 mm) or weakly diffracting.

• Refinement: Pay specific attention to the nitrile (

  ) bond length (typically Å). Deviations often indicate disorder or incorrect atom assignment.

Structural Insights & Data Interpretation

When analyzing the X-ray data of N-substituted pyrrole-3-carbonitriles, focus on these three critical structural features that define the molecule's "performance" as a drug scaffold.

A. The Cyano Group Geometry

The

bond is a critical vector. In N-substituted derivatives, the cyano group typically lies coplanar with the pyrrole ring to maximize conjugation.

• Metric: Look for a

  angle of . Significant bending ( ) suggests packing stress or crystal packing forces overriding electronic conjugation.

B. Supramolecular Synthons

The packing of these molecules is dominated by the competition between

stacking and hydrogen bonding.

• Unsubstituted (N-H): Forms strong

  chains (homomeric dimers or catemers).

• N-Substituted: The "donor" H is removed. The structure rearranges into

  -stacked columns or utilizes weak interactions.

  • Insight: If your N-substituted crystal shows large voids or disordered solvent channels, the N-substituent is likely disrupting efficient packing, which correlates with lower melting points and higher solubility —key parameters for formulation.

C. Regioisomer Verification

The ultimate test. In the electron density map:

• N1-Substitution: The substituent is bonded to the pyrrole nitrogen (interior angle

  ).

• C2-Substitution: The substituent is bonded to the carbon adjacent to the nitrogen.

• Validation: Check the difference Fourier map (

  ). A misplaced substituent will show a significant positive or negative peak (electron density error).

Workflow Visualization

Figure 2: Optimized crystallographic workflow for hydrophobic pyrrole derivatives.

References

• Synthesis and Functionalization of Pyrroles: Estévez, V., Villacampa, M., & Menéndez, J. C. (2014).[1] Three-component access to functionalized pyrroles and their transformation into fused systems. Chemical Science. [Link]

• Crystallographic Analysis of Pyrrole-3-carbonitriles: Wang, H., et al. (2019).[2] Synthesis and Crystal Structure of N-substituted Pyrrole-3-carbonitrile Derivatives. Journal of Chemical Crystallography. [Link]

• Supramolecular Interactions in N-Heterocycles: Desiraju, G. R. (2002). Hydrogen Bridges in Crystal Engineering: Interactions without Borders. Accounts of Chemical Research. [Link]

• Comparison of NMR vs X-Ray for Regioisomers: Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [Link]

• Small Molecule Crystallization Techniques: Hulliger, J. (1994). Chemistry and Physics of Crystal Growth. Angewandte Chemie International Edition. [Link]

Sources

• 1. Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Publish Comparison Guide: UV-Vis Absorption &amp; Steric Inhibition in 1-Phenyl-2,5-dimethylpyrrole

[1]

Executive Summary & Theoretical Grounding

1-Phenyl-2,5-dimethylpyrrole (CAS: 83-24-9) is a classic textbook example used in physical organic chemistry to demonstrate Steric Inhibition of Resonance (SIR) .[1] Unlike its planar analog, 1-phenylpyrrole, this compound exhibits a distinct hypsochromic shift (blue shift) and a dramatic reduction in extinction coefficient (

) for its primary conjugation band.

For researchers and drug development professionals, understanding this spectral signature is critical.[1] It serves as a diagnostic tool for confirming the non-planar conformation of N-aryl systems, which directly influences lipophilicity, receptor binding affinity, and metabolic stability.[1]

The Mechanism: Steric Inhibition of Resonance

In an ideal conjugated system like 1-phenylpyrrole , the nitrogen lone pair participates in the aromatic

-system of the pyrrole ring, which in turn conjugates with the phenyl ring.[1] This requires the two rings to be coplanar.

However, in 1-phenyl-2,5-dimethylpyrrole , the methyl groups at the 2 and 5 positions of the pyrrole ring create a severe steric clash with the ortho-hydrogens of the phenyl ring.[1] To relieve this strain, the phenyl ring rotates out of the plane of the pyrrole ring, approaching a perpendicular geometry (

). This "twist" breaks the -conjugation between the two aromatic systems.[1]

Consequence: The UV-Vis spectrum of 1-phenyl-2,5-dimethylpyrrole does not look like a conjugated biaryl system.[1] Instead, it resembles the sum of its isolated parts: 2,5-dimethylpyrrole and benzene .[1]

Comparative Spectroscopic Analysis

The following table contrasts the UV-Vis absorption maxima (

) of the target compound against its structural analogs. Note the loss of the intense conjugation band in the target compound.

Table 1: Comparative UV-Vis Absorption Maxima (Ethanol/Methanol)[1]

Compound	Structure	(nm)	(approx)	Spectral Character
Pyrrole	Unsubstituted	~210	4.2	Fundamental transition.[1]
1-Phenylpyrrole	N-Aryl (Planar)	247	4.15	Strong Conjugation Band. The phenyl and pyrrole rings are coplanar, allowing full delocalization.
1-Phenyl-2,5-dimethylpyrrole	N-Aryl (Twisted)	~210-220 (Weak shoulder ~250)	Reduced	Deconjugated. The intense 247 nm band disappears or is severely hypsochromically shifted.[1] The spectrum resembles a mixture of benzene and alkyl-pyrrole.[1]
Benzene	Reference	254	2.3	Weak symmetry-forbidden transition ( ).[1]

Key Insight: The "missing" intense peak at ~247 nm in 1-phenyl-2,5-dimethylpyrrole is the positive identification of steric inhibition.[1] The weak absorption remaining in the 250 nm region is due to the local excitation of the phenyl ring (similar to benzene's 254 nm band) and is not a charge-transfer band.

Experimental Protocol: Synthesis & Characterization

To obtain reliable spectral data, the compound must be synthesized free of starting materials (aniline) which absorb strongly in the same UV region.

Method: Paal-Knorr Pyrrole Synthesis

This protocol utilizes the condensation of a 1,4-diketone with a primary amine.[1]

Reagents:

• 2,5-Hexanedione (1.0 eq)[1]

• Aniline (1.0 eq)

• Solvent: Methanol or Ethanol[1][2][3]

• Catalyst: Glacial Acetic Acid (cat.) or HCl (cat.)

Step-by-Step Workflow:

• Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 2,5-hexanedione (11.4 g, 0.1 mol) and aniline (9.3 g, 0.1 mol) in 50 mL of methanol.

• Catalysis: Add 5 drops of concentrated HCl or 1 mL of glacial acetic acid.

• Reaction: Heat the mixture to reflux (approx. 65°C) for 2-4 hours. Monitor via TLC (SiO

  , Hexane/EtOAc 9:1) for the disappearance of aniline.

• Workup: Cool to room temperature. Pour the mixture into 200 mL of ice-cold water containing dilute HCl (to remove unreacted aniline).

• Isolation: The product typically precipitates as a solid. Filter the precipitate. If it oils out, extract with dichloromethane (3 x 50 mL), dry over MgSO

  , and evaporate.

• Purification (Critical for UV): Recrystallize from aqueous ethanol or purify via column chromatography (Silica gel, Hexane/DCM).

  • Target Purity: >99% (Aniline impurities will skew UV data at 230-280 nm).[1]

• UV Measurement: Dissolve ~1 mg in 100 mL spectroscopic grade ethanol. Record baseline-corrected spectrum from 200–400 nm.[1]

Visualizations

Diagram 1: Steric Inhibition Mechanism

This diagram illustrates the logical flow from steric clash to spectral shift.

Caption: Logical pathway of Steric Inhibition of Resonance (SIR) leading to the observed hypsochromic shift.

Diagram 2: Experimental Workflow (Paal-Knorr)

Standardized protocol for synthesis and isolation.[1]

Caption: Step-by-step workflow for the Paal-Knorr synthesis and purification of 1-phenyl-2,5-dimethylpyrrole.

References

• NIST Chemistry WebBook. 1H-Pyrrole, 2,5-dimethyl-1-phenyl- (CAS 83-24-9).[1][4] National Institute of Standards and Technology.[4] [Link]

• Jones, R. A., & Bean, G. P. (1977). The Chemistry of Pyrroles.[3][5][6] Academic Press.[1] (Classic reference for pyrrole UV spectra and steric effects).

• Cronin, B., et al. (2004).[6] Photodissociation dynamics of pyrrole and 2,5-dimethylpyrrole. Physical Chemistry Chemical Physics, 6, 5031-5041.[1] (Source for 2,5-dimethylpyrrole spectral data). [Link]

• Dimroth, K. (1985). Steric Inhibition of Resonance in Aromatic Carbonyl Compounds and Related Systems.[7] (Foundational physical organic chemistry concept).

Sources

• 1. CAS 83-24-9: 2,5-Dimethyl-1-phenylpyrrole | CymitQuimica [cymitquimica.com]
• 2. iivs.org [iivs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 1H-Pyrrole, 2,5-dimethyl-1-phenyl- [webbook.nist.gov]
• 5. Rational design of pyrrole derivatives with aggregation-induced phosphorescence characteristics for time-resolved and two-photon luminescence imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High resolution photofragment translational spectroscopy studies of the near ultraviolet photolysis of 2,5-dimethylpyrrole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

Safety & Regulatory Compliance

Operational Guide: Disposal of 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile

This guide provides a specialized, technical protocol for the safe handling and disposal of 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile (CAS 64288-46-6).[1][2][3] It is structured for researchers and safety officers requiring immediate, actionable data without redundant filler.

Executive Summary & Immediate Directives

• Target Chemical: 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile.[1][2][3][4][5][6][7]

• Primary Hazard: Acute Toxicity (Oral/Dermal/Inhalation) and Irritant .[3] As an organic nitrile, it poses a risk of releasing hydrogen cyanide (HCN) if exposed to strong acids or combustion.

• Disposal Method: High-Temperature Incineration with scrubber systems.[2][3]

• Critical Restriction: NEVER mix with strong acids or oxidizers.[3] NEVER dispose of down the drain.

Chemical Identity & Hazard Characterization

Accurate identification is the prerequisite for safety. This compound is a substituted pyrrole with a nitrile functionality, necessitating specific segregation protocols.

Table 1: Physicochemical & Hazard Profile

Parameter	Data
Chemical Name	2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile
CAS Number	64288-46-6
Molecular Formula	C₁₃H₁₂N₂
Molecular Weight	196.25 g/mol
Physical State	Solid (Crystalline powder)
Solubility	Insoluble in water; Soluble in DMSO, Methanol, Chloroform
GHS Classification	Warning H302/H312/H332 (Harmful if swallowed/skin/inhaled) H315 (Skin Irrit.)[1][2][3][4][5][6][7][8][9] / H319 (Eye Irrit.) / H335 (Resp. Irrit.)
RCRA Waste Code	Not P-listed or U-listed. Classify as D003 (Reactive - potential Cyanide) if acidic contact possible, otherwise Non-Specific Organic Waste .

Scientific Insight: The nitrile group (-CN) at the C3 position is relatively stable but can hydrolyze to a carboxylic acid under strong acidic/basic conditions, potentially releasing ammonia or, under reductive/oxidative stress, cyanide species.[2] The phenyl ring at N1 increases lipophilicity, enhancing dermal absorption risks.

Pre-Disposal Handling & Segregation

Proper segregation prevents "in-bottle" reactions that cause explosions or toxic gas release.[1][2][3]

Segregation Logic

• Incompatible with: Strong Acids (Risk of HCN evolution), Strong Oxidizers (Risk of fire/explosion), Reducing Agents.

• Compatible with: Non-halogenated organic solvents (e.g., acetone, methanol) if dissolved, but solid disposal is preferred to minimize volume.

DOT Diagram: Waste Segregation Decision Tree

The following logic gate ensures the chemical ends up in the correct waste stream.

Figure 1: Decision logic for segregating nitrile-based organic waste to prevent incompatible mixtures.

Step-by-Step Disposal Workflow

Phase 1: Stabilization & Packaging

• Personal Protective Equipment (PPE): Wear nitrile gloves (double-gloving recommended due to lipophilicity), safety goggles, and a lab coat. Use a fume hood for all transfers to avoid inhalation of dust.

• Solid Waste (Pure Compound/Spill Debris):

  • Place the material into a wide-mouth high-density polyethylene (HDPE) jar or a lined fiber drum.[1][2][3]

  • Do not fill more than 90% capacity to allow for thermal expansion/headspace.[3]

  • Labeling: Affix a hazardous waste tag immediately.

    • Constituents: "2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile"[1][2][3][4][5][6][7]

    • Hazards: "Toxic," "Irritant."[10]

• Liquid Waste (Mother Liquors/Solutions):

  • Ensure the solvent carrier is compatible (e.g., DMSO, Methanol).

  • Verify pH is neutral or slightly basic (pH 7-9) .[1][2][3] Reasoning: Acidic conditions promote the protonation of the nitrile or hydrolysis, increasing the risk of HCN evolution.

  • Collect in a "Non-Halogenated Organic Solvent" carboy (unless halogenated solvents like DCM were used).

Phase 2: Waste Pickup & Transport

• Accumulation Area: Store the sealed container in a Satellite Accumulation Area (SAA). Ensure secondary containment (tray) is used to capture potential leaks.[3][11]

• Request: Submit a waste pickup request to your EHS (Environmental Health & Safety) department.[3]

• Declaration: Explicitly declare the "Nitrile" functionality on the manifest. This alerts the disposal facility to use specific incineration protocols (e.g., NOx/CN scrubbers).

Phase 3: Ultimate Disposal (Facility Level)

• Method: Rotary Kiln Incineration.

• Mechanism: The facility will incinerate the compound at temperatures >1000°C. The organic skeleton is oxidized to CO₂ and H₂O. The nitrogen content (from pyrrole and nitrile) is converted to N₂ or NOx (scrubbed). Any potential cyanide is thermally destroyed.[3]

Emergency Contingencies

Spill Response

• Evacuate: If a large amount of dust is generated, clear the area.

• PPE: Don full PPE including a respirator (N95 or P100) if dust is present.[3]

• Containment: Cover the spill with a dry absorbent pads or vermiculite. Do not use water initially (to prevent spreading).

• Cleanup: Scoop material into a waste container. Wipe the surface with a mild alkaline solution (1% Sodium Carbonate) to ensure neutralization of any trace residues, then rinse with water.

First Aid

• Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be administered by trained personnel.

• Skin Contact: Wash with soap and water for 15 minutes.[3] Note: The phenyl ring increases skin absorption; monitor for systemic toxicity (dizziness, nausea).

• Eye Contact: Rinse with water for 15 minutes, lifting eyelids.[12]

References

• BLD Pharm. (n.d.).[3] SDS for 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile (CAS 64288-46-6). Retrieved from

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[3] Retrieved from

• U.S. Environmental Protection Agency (EPA). (n.d.).[3] RCRA Waste Codes and Characterization. Retrieved from

• PubChem. (2025).[3][13] Compound Summary: 2,5-Dimethyl-1-phenylpyrrole (Parent Structure).[1][2][3][4] Retrieved from [3]

Sources

• 1. 50691-37-7|2,4-Dimethyl-1-phenyl-1H-pyrrole|BLD Pharm [bldpharm.com]
• 2. CAS 83-24-9: 2,5-Dimethyl-1-phenylpyrrole | CymitQuimica [cymitquimica.com]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. 938120-94-6|(2,5-Dimethyl-1-(m-tolyl)-1H-pyrrol-3-yl)methanamine|BLD Pharm [bldpharm.com]
• 5. 64288-46-6|2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile|BLD Pharm [bldpharm.com]
• 6. 4-Formyl-2,5-dimethyl-1-phenyl-1H-pyrrole-3-carbonitrile suppliers & manufacturers in China [m.chemicalbook.com]
• 7. chemscene.com [chemscene.com]
• 8. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 9. mdpi.com [mdpi.com]
• 10. 2,5-dimethyl pyrrole, 625-84-3 [thegoodscentscompany.com]
• 11. safety.admin.cam.ac.uk [safety.admin.cam.ac.uk]
• 12. assets.thermofisher.com [assets.thermofisher.com]
• 13. 1H-pyrrole-3-carbonitrile | C5H4N2 | CID 564206 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling 1H-Pyrrole-3-carbonitrile, 2,5-dimethyl-1-phenyl-

Definitive Safety and Handling Guide for 1H-Pyrrole-3-carbonitrile, 2,5-dimethyl-1-phenyl-

Our primary objective is to empower you, the researcher, with the knowledge to operate safely and effectively. The causality behind each recommendation is explained to build a deep, intuitive understanding of chemical safety.

Hazard Assessment: A Proactive Stance on the Unknown

Given the absence of a specific Safety Data Sheet (SDS), we must infer potential hazards from the molecule's constituent parts: the pyrrole core, N-phenyl and C-methyl substitutions, and the C-nitrile group.

• Routes of Exposure & Toxicity: Based on analogs, this compound is presumed to be harmful if swallowed, inhaled, or absorbed through the skin .[1][2] It may cause significant irritation to the skin, eyes, and respiratory tract.[1][2] The nitrile functional group (-C≡N) is a critical point of concern; while stable in this configuration, some nitrile compounds can metabolize into toxic cyanide species in the body. Therefore, preventing all routes of exposure is paramount.

• Physical Hazards: While likely a solid at room temperature, similar to 2,5-Dimethyl-1-phenylpyrrole, it may generate airborne dust during handling.[1] The pyrrole backbone is associated with flammability, so ignition sources should be controlled.[3][4]

• Light Sensitivity: Related compounds exhibit light sensitivity, which can lead to degradation and altered reactivity.[1]

Personal Protective Equipment (PPE): Your Essential Barrier

The selection of PPE is non-negotiable and must be based on a "worst-case" scenario assessment. The following table outlines the minimum required PPE for handling this compound.

Protection Type	Specification	Rationale & Expert Insight
Eye & Face	Tightly-fitting chemical safety goggles with side-shields (conforming to EN 166 or NIOSH standards).[5]	Protects against splashes and airborne dust. Standard safety glasses are insufficient as they do not provide a seal around the eyes.
Hand	Chemical-resistant gloves (Nitrile rubber recommended).	Causality: Gloves must be inspected before each use. No glove material is impervious indefinitely. Select gloves tested to a relevant standard (e.g., Europe EN 374, US F739).[3] Always wash hands after removing gloves.
Body	Laboratory coat. Consider a chemically impervious apron for larger quantities.	Provides a primary barrier against accidental spills. Clothing worn underneath should be non-synthetic where possible.
Respiratory	Use only within a certified chemical fume hood. If engineering controls fail or for emergency situations, a full-face respirator with appropriate cartridges is necessary.[5]	Causality: A fume hood is the primary engineering control to prevent inhalation of dust or vapors. Relying solely on a mask in an open lab is not an acceptable substitute.

PPE Selection and Donning Workflow

The following diagram illustrates the logical flow for ensuring adequate protection before handling the compound.

Caption: PPE selection and verification workflow.

Operational Plan: From Storage to Use

Adherence to a strict, step-by-step operational plan minimizes risk and ensures experimental integrity.

Handling Protocol

• Preparation: Designate a specific area within a chemical fume hood for the handling of this compound. Ensure an eyewash station and safety shower are accessible and unobstructed.[1]

• Weighing: If weighing the solid, do so within the fume hood. Use a spatula to carefully transfer the material. Avoid any actions that could generate dust, such as dropping or vigorous scraping.

• Making Solutions: Add the solid to the solvent slowly. If the dissolution is exothermic, pre-cool the solvent.

• Post-Handling: After use, decontaminate the spatula and any surfaces with an appropriate solvent (e.g., ethanol or isopropanol) followed by soap and water. Remove gloves using the proper technique (skin-to-skin, glove-to-glove) and wash hands thoroughly.[5]

Storage Protocol

• Container: Store in the original, tightly closed container.[1][5]

• Location: Keep in a cool, dry, dark, and well-ventilated area.[5][6] Given the light sensitivity of a key analog, storage in an amber vial or a dark cabinet is crucial.[1]

• Temperature: Refrigeration (below 4°C/39°F) is recommended based on the storage requirements for 2,5-Dimethyl-1-phenylpyrrole.[1]

• Incompatibilities: Store away from strong oxidizing agents, acids, and acid chlorides.[3]

Emergency and Disposal Plan

Spill Response

• Minor Spill (in a fume hood):

  • Alert others in the immediate area.

  • Wearing your full PPE, gently cover the spill with an inert absorbent material (e.g., vermiculite or sand).

  • Carefully sweep or scoop the absorbed material into a labeled, sealable hazardous waste container.

  • Wipe the area with a suitable solvent, then wash with soap and water.

• Major Spill (outside a fume hood):

  • Evacuate the immediate area.

  • Alert your supervisor and institutional Environmental Health & Safety (EHS) department immediately.

  • Prevent entry into the area.

First Aid

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][2]

• Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation develops.[1]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][7]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][7]

Disposal Plan

All waste containing this compound, including empty containers, must be treated as hazardous waste.[7]

• Collection: Collect all waste materials (unused product, contaminated absorbents, gloves, etc.) in a clearly labeled, sealed, and chemically compatible container.

• Disposal: The waste must be disposed of through your institution's EHS-approved hazardous waste program. A common method for organic compounds of this nature is high-temperature incineration in a facility equipped with afterburners and scrubbers.[6] Do not dispose of this material down the drain or in regular trash.[3]

References

• Echemi. (n.d.). 5-(2-Fluorophenyl)-1H-pyrrole-3-carbonitrile Safety Data Sheets.
• Chemwatch. (n.d.). Pyrrole Safety Data Sheet.
• Cole-Parmer. (2006, July 18). Material Safety Data Sheet - 2,5-Dimethyl-1-phenylpyrrole.
• Thermo Fisher Scientific. (2025, September 7). Pyrrole - SAFETY DATA SHEET.
• Sigma-Aldrich. (2025, November 6). Pyrrole SAFETY DATA SHEET.
• Fisher Scientific. (2010, November 9). Pyrrole SAFETY DATA SHEET.
• TCI Chemicals. (2023, May 3). SAFETY DATA SHEET - 2,5-Dimethyl-1-phenylpyrrole.
• BLD Pharmatech. (n.d.). 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbaldehyde Safety Data Sheet.
• Fisher Scientific. (2005, January 10). 2,5-Dimethylpyrrole SAFETY DATA SHEET.
• Echemi. (n.d.). 2,5-Dimethyl-1-phenylpyrrole SDS, 83-24-9 Safety Data Sheets.

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. echemi.com [echemi.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. echemi.com [echemi.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]